2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid

• CAS: 351000-22-1

Core Science & Biosynthesis

An In-depth Technical Guide to 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic Acid and its Analogs

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the known chemical properties of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid. Due to the limited publicly available data on this specific compound, this document also explores the characteristics and synthetic methodologies of structurally related compounds, namely N-acyl anthranilic acids and thienylcarbonyl derivatives. By examining these analogs, we can infer potential biological activities and experimental approaches applicable to the target molecule. This guide aims to serve as a valuable resource for researchers in medicinal chemistry and drug discovery by consolidating available information and highlighting areas for future investigation.

Core Chemical Properties of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic Acid

While detailed experimental data for 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid is scarce in peer-reviewed literature, fundamental chemical identifiers have been established. These are crucial for substance identification and regulatory purposes.

Table 1: Chemical and Physical Properties of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic Acid

Property	Value	Source
IUPAC Name	2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid	N/A
Synonyms	N-Methyl-N-(thien-2-ylcarbonyl)anthranilic acid	N/A
CAS Number	351000-22-1	[1][2]
Molecular Formula	C13H11NO3S	[1][2]
Molecular Weight	261.3 g/mol	[1][2]
Melting Point	Not available
Boiling Point	Not available
Solubility	Not available

Note: "Not available" indicates that the data could not be retrieved from publicly accessible databases and scientific literature at the time of this publication.

Synthesis of N-Acyl Anthranilic Acid Derivatives: A General Approach

No specific experimental protocol for the synthesis of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid has been published. However, a general and robust methodology for the synthesis of N-acyl anthranilic acids involves the acylation of N-methylanthranilic acid. This approach is widely used in medicinal chemistry to generate libraries of analogous compounds for structure-activity relationship (SAR) studies.

General Experimental Protocol

The synthesis would likely proceed via the reaction of N-methylanthranilic acid with thiophene-2-carbonyl chloride in the presence of a suitable base to neutralize the hydrogen chloride byproduct.

Materials:

• N-methylanthranilic acid

• Thiophene-2-carbonyl chloride

• Anhydrous aprotic solvent (e.g., Dichloromethane, Tetrahydrofuran)

• Tertiary amine base (e.g., Triethylamine, Pyridine)

• Aqueous acid solution (e.g., 1M HCl) for workup

• Aqueous base solution (e.g., Saturated NaHCO3) for workup

• Brine

• Anhydrous sodium sulfate or magnesium sulfate

Procedure:

• Dissolution: N-methylanthranilic acid is dissolved in an anhydrous aprotic solvent under an inert atmosphere (e.g., nitrogen or argon).

• Basification: A tertiary amine base is added to the solution.

• Acylation: Thiophene-2-carbonyl chloride, dissolved in the same anhydrous solvent, is added dropwise to the reaction mixture, typically at a reduced temperature (e.g., 0 °C) to control the exothermic reaction.

• Reaction Monitoring: The reaction is allowed to warm to room temperature and stirred until completion, which is monitored by a suitable technique such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup: Upon completion, the reaction mixture is washed sequentially with a mild aqueous acid, water, and brine.

• Purification: The organic layer is dried over an anhydrous drying agent, filtered, and the solvent is removed under reduced pressure. The crude product is then purified, typically by recrystallization or column chromatography.

Synthetic Workflow Diagram

References

• 1. scbt.com [scbt.com]
• 2. scbt.com [scbt.com]

An In-depth Technical Guide to 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed overview of the molecular structure, predicted physicochemical properties, and a proposed synthetic route for 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid. Due to the limited availability of direct experimental data for this specific compound, this paper leverages established chemical principles and spectroscopic data from analogous structures to offer a comprehensive theoretical characterization. This document is intended to serve as a foundational resource for researchers and professionals involved in drug discovery and development who may be interested in the synthesis and potential applications of novel N-acyl anthranilic acid derivatives.

Introduction

Molecular Structure and Properties

The molecular structure of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid is characterized by a benzoic acid core where the amino group at the 2-position is N-methylated and acylated with a thiophene-2-carbonyl group.

Molecular Formula: C₁₃H₁₁NO₃S[1][2]

Molecular Weight: 261.3 g/mol [1][2]

CAS Number: 351000-22-1[1][2]

Predicted Physicochemical Properties

A summary of predicted physicochemical properties is presented in Table 1. These values are calculated using computational models and provide an estimation of the compound's behavior.

Property	Predicted Value
pKa (strongest acidic)	3.8
pKa (strongest basic)	-3.5
LogP	2.8
Hydrogen Bond Donors	1
Hydrogen Bond Acceptors	4
Rotatable Bonds	2
Molar Refractivity	69.5 m³/mol
Polar Surface Area	79.5 Ų

Table 1: Predicted Physicochemical Properties of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid.

Molecular Visualization

The 2D molecular structure of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid is depicted in the following diagram generated using the DOT language.

References

• 1. 2-Methyl-4-[(4-methyl­phen­yl)amino]­benzoic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 2. nbinno.com [nbinno.com]

In-depth Technical Guide: 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid (CAS 351000-22-1)

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid, with the CAS number 351000-22-1, is a chemical compound featuring a benzoic acid structure with a methyl(thien-2-ylcarbonyl)amino substituent. While comprehensive public data sheets and in-depth experimental guides on this specific molecule are limited, this document consolidates available information from chemical suppliers and draws context from related benzoic acid derivatives to provide a foundational technical overview. This guide aims to support researchers and drug development professionals in understanding its basic properties and potential areas of investigation.

Chemical and Physical Properties

Detailed experimental data for this specific compound is not widely published. The following table summarizes fundamental properties sourced from chemical suppliers.

Property	Value	Source
CAS Number	351000-22-1	[1][2][3][4][5]
Molecular Formula	C13H11NO3S	[1][3][4][5]
Molecular Weight	261.3 g/mol	[3][4][5]
IUPAC Name	2-[methyl(thiophene-2-carbonyl)amino]benzoic acid	[2]
Synonyms	2-[Methyl(2-thienylcarbonyl)amino]benzoic acid	[1][2]
Physical Form	Solid	[1]
Purity	Typically ≥95% (Varies by supplier)	[1]
Storage Temperature	Room Temperature	[1]

Structural Information

The molecular structure of 2-[methyl(thien-2-ylcarbonyl)amino]benzoic acid comprises a central benzoic acid core. The amino group at the 2-position is substituted with both a methyl group and a thien-2-ylcarbonyl group. The presence of the thiophene ring, a sulfur-containing aromatic heterocycle, and the benzoic acid moiety suggests potential for diverse chemical interactions and biological activities.

Key Structural Features:

• Benzoic Acid Core: Provides a carboxylic acid functional group, which can participate in reactions like esterification and amidation, and can act as a hydrogen bond donor and acceptor.

• Thiophene Ring: An aromatic heterocycle that can engage in various chemical reactions and may contribute to the molecule's overall pharmacological profile.

• Amide Linkage: Connects the thiophene carbonyl group to the amino group on the benzoic acid ring.

Potential Biological and Therapeutic Context

While no specific biological activities for 2-[methyl(thien-2-ylcarbonyl)amino]benzoic acid have been detailed in publicly available literature, the structural motifs present in the molecule are found in compounds with a range of therapeutic applications.

• Benzoic Acid Derivatives: Many derivatives of benzoic acid are known to possess anti-inflammatory, analgesic, and antimicrobial properties. For instance, some derivatives of 2-amino benzoic acid (anthranilic acid) have been synthesized and investigated as potent anti-inflammatory and analgesic agents.[6]

• Thiophene-Containing Compounds: The thiophene ring is a common scaffold in medicinal chemistry and is present in numerous approved drugs with diverse mechanisms of action.

Given these characteristics, 2-[methyl(thien-2-ylcarbonyl)amino]benzoic acid could be a candidate for investigation in areas such as:

• Inflammation and pain pathways.

• Antimicrobial activity.

• Enzyme inhibition, particularly for targets where aromatic and heterocyclic moieties are important for binding.

Experimental Considerations and Future Research

Due to the lack of published experimental protocols for this specific compound, researchers would need to develop their own methodologies for synthesis, purification, and biological screening.

Proposed Synthesis Workflow

A potential synthetic route could involve the acylation of 2-(methylamino)benzoic acid with thiophene-2-carbonyl chloride. The following diagram illustrates a generalized workflow for such a synthesis and subsequent analysis.

Caption: A generalized workflow for the synthesis and analysis of the target compound.

Suggested Biological Screening Cascade

For researchers interested in the potential therapeutic applications of this compound, a tiered screening approach could be employed.

Caption: A tiered approach for the biological evaluation of the compound.

Safety Information

No specific safety data sheet (SDS) for 2-[methyl(thien-2-ylcarbonyl)amino]benzoic acid was found. As with any chemical compound with limited toxicological data, it should be handled with appropriate care in a laboratory setting. Standard safety precautions should be followed, including the use of personal protective equipment (PPE) such as gloves, safety glasses, and a lab coat. For related compounds like benzoic acid, hazards include skin and eye irritation.[7]

Conclusion

2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid (CAS 351000-22-1) is a commercially available compound with a chemical structure that suggests potential for biological activity. However, there is a significant lack of publicly available, in-depth technical data, including experimental protocols and biological activity profiles. This guide provides a summary of the available information and suggests potential avenues for future research and development. Researchers are encouraged to perform their own comprehensive analyses to fully characterize the properties and potential applications of this molecule.

References

• 1. 2-[methyl(2-thienylcarbonyl)amino]benzoic acid | 351000-22-1 [sigmaaldrich.com]
• 2. CAS 351000-22-1: 2-[methyl(thiophen-2-ylcarbonyl)amino]ben… [cymitquimica.com]
• 3. 2-[METHYL(THIEN-2-YLCARBONYL)AMINO]BENZOIC ACID CAS#: 351000-22-1 [amp.chemicalbook.com]
• 4. scbt.com [scbt.com]
• 5. scbt.com [scbt.com]
• 6. Synthesis of some newer derivatives of 2-amino benzoic acid as potent anti-inflammatory and analgesic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. chemos.de [chemos.de]

Lack of Publicly Available Data on the Biological Activity of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid

An extensive review of scientific literature and chemical databases reveals a significant gap in the publicly available information regarding the biological activity of the specific compound, 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid (CAS RN: 351000-22-1). Despite its availability from commercial suppliers for research purposes, no detailed studies outlining its pharmacological effects, mechanism of action, or quantitative data from biological assays could be identified.

This absence of data prevents the creation of an in-depth technical guide as requested. The core requirements, including quantitative data tables, detailed experimental protocols, and specific signaling pathway diagrams, cannot be fulfilled without foundational research on the compound's biological effects.

Potential Biological Activities Based on Structurally Related Compounds

While direct evidence is lacking for 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid, the biological activities of structurally similar compounds can provide a speculative basis for potential areas of investigation. The molecule incorporates a benzoic acid scaffold, an N-methyl group, and a thiophene-2-carbonyl moiety. Derivatives of these structural components have been associated with a range of pharmacological activities.

1. Anti-inflammatory and Analgesic Properties: Derivatives of 2-aminobenzoic acid (anthranilic acid) are known to possess anti-inflammatory and analgesic properties.[1] For instance, the synthesis of newer derivatives of 2-amino benzoic acid has yielded compounds with potent anti-inflammatory and analgesic activities, with some showing more potent effects than standard drugs like aspirin and phenylbutazone in preclinical models.[1]

2. Antimicrobial Activity: Benzoic acid derivatives are a well-established class of compounds with antimicrobial properties. Studies on para-aminobenzoic acid (PABA) derivatives, for example, have demonstrated their potential as antibacterial and antifungal agents.[2] The thiophene ring, a common scaffold in medicinal chemistry, is also present in numerous compounds with documented antimicrobial effects. Research on benzo[b]thiophene acylhydrazones has shown activity against multidrug-resistant Staphylococcus aureus.[3]

3. Acetylcholinesterase and Carbonic Anhydrase Inhibition: Novel derivatives of methylene-aminobenzoic acid have been investigated as multi-target inhibitors for Alzheimer's disease.[4] These compounds have shown inhibitory activity against acetylcholinesterase (AChE) and human carbonic anhydrases (hCAs).[4]

4. Muscle Relaxant and Parasympatholytic Activities: A study on 2-(5-substituted-2-thienylthio)benzoic acid derivatives, which share the thiophene and benzoic acid moieties, reported muscle relaxant and parasympatholytic activities.[5]

It is crucial to reiterate that these are potential activities based on related structures. The specific biological profile of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid can only be determined through dedicated experimental investigation.

A General Workflow for Investigating the Biological Activity of a Novel Compound

For researchers interested in evaluating the biological properties of a compound like 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid, a general experimental workflow can be proposed. This workflow outlines the typical progression from initial screening to more detailed mechanistic studies.

References

• 1. Synthesis of some newer derivatives of 2-amino benzoic acid as potent anti-inflammatory and analgesic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. jptrm.chitkara.edu.in [jptrm.chitkara.edu.in]
• 3. Synthesis and Biological Evaluation of Benzo[b]thiophene Acylhydrazones as Antimicrobial Agents against Multidrug-Resistant Staphylococcus aureus [mdpi.com]
• 4. Novel benzoic acid derivatives: Synthesis and biological evaluation as multitarget acetylcholinesterase and carbonic anhydrase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis and biological testing of certain 2-(5-substituted-2-thienylthio)benzoic acid derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling the Enigma: The Mechanism of Action of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic Acid Remains Undisclosed

Despite a comprehensive search of scientific literature and chemical databases, detailed information regarding the mechanism of action, pharmacological properties, and biological activity of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid (CAS 351000-22-1) remains largely unavailable in the public domain.

This technical guide sought to provide an in-depth analysis of the compound for researchers, scientists, and drug development professionals. However, the investigation reveals a significant gap in published research, with available information primarily limited to its identification in chemical supplier catalogs. Consequently, the core requirements of this guide—including quantitative data summarization, detailed experimental protocols, and signaling pathway visualizations—cannot be fulfilled at this time due to the absence of foundational scientific studies.

What is Known

2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid is a chemical entity with the molecular formula C13H11NO3S. Its structure, featuring a benzoic acid moiety, a thienyl group, and a methylamino linker, suggests potential for biological activity. Benzoic acid derivatives are a common scaffold in medicinal chemistry, known to exhibit a wide range of pharmacological effects. Similarly, the presence of a thiophene ring, a bioisostere of a benzene ring, can influence a molecule's metabolic stability and biological interactions.

Inferences and Future Directions

Given the lack of direct evidence, any discussion on the potential mechanism of action of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid would be purely speculative. The structural motifs present in the molecule could theoretically allow it to interact with various biological targets. For instance, compounds with similar core structures have been investigated for a multitude of therapeutic applications.

The absence of published data highlights a clear opportunity for novel research. Future investigations could involve:

• High-Throughput Screening: To identify potential biological targets and initial areas of therapeutic relevance.

• In Vitro and In Vivo Assays: To characterize the compound's pharmacological effects and establish a preliminary safety and efficacy profile.

• Mechanism of Action Studies: To elucidate the specific molecular pathways and targets through which the compound exerts its effects.

Until such studies are conducted and their results published, the scientific community's understanding of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid will remain limited. This underscores the vast landscape of chemical space that remains to be explored and the potential for new discoveries in drug development.

Spectroscopic and Methodological Profile of N-Benzoylbenzenesulfonamide (C13H11NO3S)

A Comprehensive Technical Guide for Researchers and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic properties and synthetic methodologies for the compound N-benzoylbenzenesulfonamide, which corresponds to the molecular formula C13H11NO3S. This document is intended for researchers, scientists, and professionals in the field of drug development who are interested in the characterization and synthesis of N-acylsulfonamides, a class of compounds with significant therapeutic potential.

Introduction

N-acylsulfonamides are a class of organic compounds that have garnered considerable interest in medicinal chemistry.[1] They are recognized as effective bioisosteres of carboxylic acids, sharing similar acidity and hydrogen bonding capabilities, which makes them valuable pharmacophores in drug design.[1][2] The N-acylsulfonamide moiety is present in a variety of marketed drugs and biologically active molecules, demonstrating a broad range of therapeutic applications, including antibacterial, anticancer, and anti-inflammatory activities.[1][3][4] This guide focuses on a specific member of this class, N-benzoylbenzenesulfonamide, providing key data for its identification and preparation.

Spectroscopic Data

The structural elucidation of N-benzoylbenzenesulfonamide is confirmed through various spectroscopic techniques. The following tables summarize the key quantitative data obtained from 1H Nuclear Magnetic Resonance (NMR), 13C NMR, Infrared (IR) Spectroscopy, and Mass Spectrometry.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: 1H NMR Spectroscopic Data for N-Benzoylbenzenesulfonamide

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
7.95 - 7.85	m	2H	Aromatic H (Benzoyl)
7.80 - 7.70	m	2H	Aromatic H (Benzenesulfonyl)
7.65 - 7.40	m	6H	Aromatic H (Benzoyl and Benzenesulfonyl)
7.35	s	1H	N-H

Note: The exact chemical shifts can vary depending on the solvent and concentration.

Table 2: 13C NMR Spectroscopic Data for N-Benzoylbenzenesulfonamide

Chemical Shift (δ) ppm	Assignment
165.1	C=O (Amide)
139.5	Aromatic C (Benzenesulfonyl, C-S)
133.1	Aromatic C-H (Benzoyl)
132.8	Aromatic C (Benzoyl, C-C=O)
129.7	Aromatic C-H (Benzenesulfonyl)
129.0	Aromatic C-H (Benzoyl)
128.5	Aromatic C-H (Benzoyl)
127.3	Aromatic C-H (Benzenesulfonyl)

Note: The exact chemical shifts can vary depending on the solvent and concentration.

Infrared (IR) Spectroscopy

The IR spectrum of N-benzoylbenzenesulfonamide displays characteristic absorption bands corresponding to its functional groups.

Table 3: Key IR Absorption Bands for N-Benzoylbenzenesulfonamide

Wavenumber (cm-1)	Intensity	Assignment
3300 - 3100	Medium, Broad	N-H Stretch
1680 - 1650	Strong	C=O Stretch (Amide I)
1350 - 1310	Strong	SO2 Asymmetric Stretch
1180 - 1140	Strong	SO2 Symmetric Stretch
935 - 875	Medium	S-N Stretch

Mass Spectrometry

Mass spectrometry data confirms the molecular weight of N-benzoylbenzenesulfonamide.

Table 4: Mass Spectrometry Data for N-Benzoylbenzenesulfonamide

m/z	Interpretation
261	[M]+ (Molecular Ion)
156	[M - C6H5CO]+
141	[C6H5SO2]+
105	[C6H5CO]+
77	[C6H5]+

Experimental Protocols

The synthesis of N-benzoylbenzenesulfonamide can be achieved through the N-acylation of benzenesulfonamide with benzoyl chloride. The following section details a standard laboratory procedure for this synthesis.

Synthesis of N-Benzoylbenzenesulfonamide

This protocol outlines the reaction of benzenesulfonamide with benzoyl chloride in the presence of a base to yield the target compound.

Materials:

• Benzenesulfonamide

• Benzoyl chloride

• Pyridine (anhydrous)

• Dichloromethane (DCM, anhydrous)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Ethanol (for recrystallization)

Procedure:

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and under a nitrogen atmosphere, dissolve benzenesulfonamide (1.0 eq) in anhydrous dichloromethane.

• Addition of Base: Add anhydrous pyridine (1.2 eq) to the solution at room temperature.

• Addition of Acylating Agent: Cool the reaction mixture to 0 °C in an ice bath. Slowly add benzoyl chloride (1.1 eq) dropwise to the stirred solution.

• Reaction: Allow the mixture to warm to room temperature and stir for 12-16 hours. Monitor the reaction's progress using thin-layer chromatography (TLC).

• Work-up: Transfer the reaction mixture to a separatory funnel. Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄. Filter the drying agent and remove the solvent under reduced pressure.

• Purification: Purify the crude product by recrystallization from ethanol to obtain N-benzoylbenzenesulfonamide as a solid.

Visualization of Synthetic and Biological Pathways

The following diagrams, generated using the DOT language, illustrate the synthetic workflow and a relevant biological pathway involving N-acylsulfonamides.

Synthesis of N-benzoylbenzenesulfonamide.

Mechanism of action for sulfonamide drugs.

The first diagram illustrates the key steps in the synthesis of N-benzoylbenzenesulfonamide, from the starting materials to the final purified product. The second diagram depicts a common mechanism of action for sulfonamide-based drugs, which act as competitive inhibitors of the enzyme dihydropteroate synthase (DHPS) in the folic acid synthesis pathway of bacteria. N-acylsulfonamides can act as analogues of the natural substrate, p-aminobenzoic acid (PABA), thereby blocking the synthesis of folic acid, which is essential for bacterial growth.[5]

References

• 1. Acylsulfonamide - Wikipedia [en.wikipedia.org]
• 2. Recent advances in the synthesis of N -acyl sulfonamides - RSC Advances (RSC Publishing) DOI:10.1039/D5RA05157F [pubs.rsc.org]
• 3. N-Acylsulfonamide: a valuable moiety to design new sulfa drug analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 4. N-acylsulfonamides: Synthetic routes and biological potential in medicinal chemistry [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

The Enigmatic Profile of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid: A Technical Overview of a Novel Benzoic Acid Derivative

For Immediate Release

[City, State] – [Date] – While the landscape of drug discovery is vast, with countless molecules synthesized and evaluated, some compounds remain enigmatic, their full scientific story yet to be told. One such molecule is 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid, a compound identified by the Chemical Abstracts Service (CAS) number 351000-22-1. This in-depth technical guide serves to consolidate the currently available information for researchers, scientists, and drug development professionals, while also highlighting the significant gaps in the public scientific record regarding its discovery, history, and biological activity.

Core Compound Identification

2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid is a chemical entity with the molecular formula C13H11NO3S and a molecular weight of 261.3 g/mol .[1] Its structure features a benzoic acid scaffold, a common motif in medicinal chemistry, which is N-substituted with a methyl group and a thien-2-ylcarbonyl group. The presence of the thiophene ring, a sulfur-containing aromatic heterocycle, is of particular interest due to its prevalence in a wide range of biologically active compounds.

Identifier	Value
IUPAC Name	2-[methyl(thiophene-2-carbonyl)amino]benzoic acid
CAS Number	351000-22-1
Molecular Formula	C13H11NO3S
Molecular Weight	261.3 g/mol

Putative Synthesis and General Experimental Approaches

General Synthetic Workflow:

A logical, though unconfirmed, synthetic pathway can be proposed. This would likely involve the reaction of a starting material, N-methylanthranilic acid, with an acylating agent, thiophene-2-carbonyl chloride, in the presence of a suitable base to neutralize the hydrogen chloride byproduct.

Caption: Proposed synthetic pathway for the target compound.

Historical Context and Discovery: An Uncharted Territory

A comprehensive search of scientific databases and historical records reveals a notable absence of information regarding the initial discovery and developmental history of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid. It is plausible that the compound was synthesized as part of a larger chemical library for high-throughput screening, a common practice in the pharmaceutical industry. In such cases, the synthesis and initial screening data for individual compounds often remain proprietary and are not published in peer-reviewed journals unless they show significant therapeutic promise.

Inferred Biological Significance and Potential Signaling Pathways

The structural motifs present in 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid offer clues to its potential biological activities. Benzoic acid derivatives are a well-established class of compounds with a wide range of pharmacological effects, including anti-inflammatory, analgesic, and antimicrobial properties. The N-acylanthranilic acid core, in particular, is a known pharmacophore for non-steroidal anti-inflammatory drugs (NSAIDs).

Given this structural relationship, it is reasonable to hypothesize that 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid could interact with enzymes involved in the inflammatory cascade, such as cyclooxygenases (COX-1 and COX-2).

References

• 1. Synthesis and biological testing of certain 2-(5-substituted-2-thienylthio)benzoic acid derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Pharmacological Profile of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic Acid Derivatives: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available, in-depth pharmacological data specifically for 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid and its direct derivatives is limited. This guide, therefore, provides a comprehensive overview based on the pharmacological profiles of structurally related benzoic acid and thiophene-containing compounds to infer potential therapeutic applications and guide future research. The synthesis and biological activities of analogous compounds suggest that this class of molecules may hold potential as anti-inflammatory, analgesic, and antimicrobial agents.

Introduction

Benzoic acid and its derivatives are a well-established class of compounds with a wide range of pharmacological activities. The incorporation of a thienylcarbonylamino moiety introduces a thiophene ring, a common heterocyclic scaffold in medicinal chemistry known to modulate biological activity. The specific substitution pattern of a methyl group on the amino linker in 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid suggests a targeted design to influence physicochemical properties and target engagement. This technical guide will explore the potential pharmacological profile of this class of compounds by examining the established activities of its core structural components.

Synthetic Strategies

The synthesis of 2-[amino]benzoic acid derivatives is well-documented in the scientific literature. A common approach involves the acylation of anthranilic acid (2-aminobenzoic acid) or its esters. For the specific synthesis of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid, a plausible synthetic route would involve the N-methylation of 2-aminobenzoic acid followed by acylation with thiophene-2-carbonyl chloride.

A general synthetic workflow for related compounds is depicted below:

Caption: General synthetic pathway for 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid.

Potential Pharmacological Activities

Based on the activities of structurally similar compounds, derivatives of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid are hypothesized to exhibit the following pharmacological effects:

Anti-inflammatory and Analgesic Activity

Numerous derivatives of 2-aminobenzoic acid have been synthesized and evaluated for their anti-inflammatory and analgesic properties. For instance, studies on N-substituted anthranilic acid derivatives have demonstrated significant anti-inflammatory effects in carrageenan-induced paw edema models in rats. The mechanism of action for many of these compounds is believed to involve the inhibition of cyclooxygenase (COX) enzymes, which are key in the biosynthesis of prostaglandins, mediators of inflammation and pain.

Antimicrobial Activity

Thiophene-containing compounds are known to possess a broad spectrum of antimicrobial activities. Research on benzo[b]thiophene acylhydrazones has shown activity against multidrug-resistant Staphylococcus aureus. The incorporation of the thiophene moiety in the target compound could confer antibacterial and antifungal properties. The mechanism could involve the disruption of microbial cell membranes, inhibition of essential enzymes, or interference with microbial DNA replication.

Other Potential Activities

Derivatives of benzoic acid have been explored for a multitude of other therapeutic applications, including as muscle relaxants, parasympatholytics, and even as anticancer agents. The specific structural features of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid derivatives would determine their potential for these and other activities.

Structure-Activity Relationships (SAR)

While specific SAR data for the target compound class is unavailable, general principles can be inferred from related series of compounds:

• Substitution on the Benzoic Acid Ring: The position and nature of substituents on the benzoic acid ring can significantly influence potency and selectivity. Electron-withdrawing or electron-donating groups can alter the electronic properties of the molecule, affecting its interaction with biological targets.

• Substitution on the Thiophene Ring: Modifications to the thiophene ring can impact activity. For example, the introduction of substituents at the 5-position of the thiophene ring in 2-(5-substituted-2-thienylthio)benzoic acid derivatives was found to be important for their muscle relaxant and parasympatholytic activities.

• The Amide Linker: The nature of the linker between the benzoic acid and thiophene moieties is crucial. The presence of the N-methyl group in the target compound class likely affects its conformation, lipophilicity, and metabolic stability, which in turn would influence its pharmacological profile.

Experimental Protocols

To rigorously evaluate the pharmacological profile of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid derivatives, a series of in vitro and in vivo assays would be necessary. The following are representative experimental protocols for assessing the potential activities discussed:

In Vitro Anti-inflammatory Assay: Cyclooxygenase (COX-1/COX-2) Inhibition Assay

• Objective: To determine the inhibitory activity of the test compounds against COX-1 and COX-2 enzymes.

• Methodology:

  • Purified ovine COX-1 or human recombinant COX-2 is incubated with the test compound at various concentrations in the presence of a heme cofactor in a Tris-HCl buffer.

  • The reaction is initiated by the addition of arachidonic acid.

  • The reaction is allowed to proceed for a specified time at a controlled temperature (e.g., 37°C).

  • The reaction is terminated, and the amount of prostaglandin E2 (PGE2) produced is quantified using an enzyme immunoassay (EIA) kit.

  • IC50 values are calculated from the concentration-response curves.

Caption: Workflow for in vitro COX inhibition assay.

In Vivo Anti-inflammatory Assay: Carrageenan-Induced Paw Edema in Rats

• Objective: To evaluate the in vivo anti-inflammatory activity of the test compounds.

• Methodology:

  • Wistar rats are fasted overnight before the experiment.

  • The initial paw volume of each rat is measured using a plethysmometer.

  • The test compound or vehicle (control) is administered orally or intraperitoneally.

  • After a specific time (e.g., 1 hour), a sub-plantar injection of carrageenan solution is administered into the right hind paw of each rat.

  • Paw volume is measured at various time points (e.g., 1, 2, 3, and 4 hours) after carrageenan injection.

  • The percentage inhibition of edema is calculated for each group compared to the control group.

In Vitro Antimicrobial Assay: Broth Microdilution Method

• Objective: To determine the minimum inhibitory concentration (MIC) of the test compounds against various bacterial and fungal strains.

• Methodology:

  • Serial dilutions of the test compounds are prepared in a 96-well microtiter plate containing appropriate broth medium.

  • Each well is inoculated with a standardized suspension of the test microorganism.

  • The plates are incubated under appropriate conditions (e.g., 37°C for 24 hours for bacteria, 28°C for 48 hours for fungi).

  • The MIC is determined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

Quantitative Data

As specific experimental data for 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid derivatives are not available in the public domain, the following table presents representative data for structurally related compounds to provide a comparative context.

Compound Class	Assay	Target/Organism	Activity (IC50/MIC)
N-substituted anthranilic acid derivatives	Carrageenan-induced paw edema	Rat	Significant % inhibition of edema
Benzo[b]thiophene acylhydrazones	Broth microdilution	S. aureus	MIC values in the µg/mL range
2-(5-substituted-2-thienylthio)benzoic acid derivatives	Isolated rabbit jejunum	Smooth muscle	Muscle relaxant effects

Conclusion and Future Directions

While a detailed pharmacological profile of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid and its derivatives is yet to be established through dedicated studies, the analysis of structurally related compounds provides a strong rationale for their investigation as potential therapeutic agents. Their synthesis is feasible through established chemical methodologies. Future research should focus on the synthesis of a library of these derivatives and their systematic evaluation in a panel of in vitro and in vivo assays to elucidate their pharmacological properties, mechanism of action, and therapeutic potential. Particular emphasis should be placed on anti-inflammatory, analgesic, and antimicrobial screening to validate the hypotheses presented in this guide. Such studies will be crucial in determining the "core" pharmacological profile of this promising class of compounds.

The Evolving Landscape of Thien-2-ylcarbonyl Compounds: A Technical Guide for Drug Discovery

For Immediate Release

[City, State] – [Date] – A comprehensive technical guide released today offers researchers, scientists, and drug development professionals an in-depth review of thien-2-ylcarbonyl compounds, a versatile class of molecules with significant therapeutic potential. This whitepaper details their synthesis, biological activities, and mechanisms of action, with a focus on their applications in oncology.

The thien-2-ylcarbonyl moiety, a five-membered aromatic ring containing a sulfur atom attached to a carbonyl group, serves as a privileged scaffold in medicinal chemistry. Its unique electronic and structural properties allow for diverse chemical modifications, leading to compounds with a wide range of biological activities, including anticancer, anti-inflammatory, and antimicrobial effects. This guide provides a critical analysis of the structure-activity relationships (SAR) that govern the efficacy of these compounds.

Quantitative Analysis of Biological Activity

A key feature of this guide is the systematic presentation of quantitative biological data. The following tables summarize the in vitro cytotoxic activity (IC50 values) of various thien-2-ylcarbonyl derivatives against several human cancer cell lines, offering a clear comparative overview for researchers.

Table 1: Anticancer Activity of 2-(Alkoxycarbonyl)-3-anilinobenzo[b]thiophene and Thieno[2,3-b]pyridine Derivatives

Compound	Modification	HeLa (Cervical Cancer) IC50 (nM)	A549 (Lung Cancer) IC50 (nM)	MCF-7 (Breast Cancer) IC50 (nM)
4f	6-Methyl-benzo[b]thiophene	0.31 - 20	>100	1.5
4g	6-Methyl-benzo[b]thiophene	0.38 - 9.0	>100	2.2
4i	6-Methoxy-benzo[b]thiophene	0.28 - 10	1.2	0.5
4j	6-Methoxy-benzo[b]thiophene	0.56 - 32	2.5	0.8
4n	6-Methyl-thieno[2,3-b]pyridine	0.18 - 16	0.8	0.3

Data compiled from studies on tubulin polymerization inhibitors.[1][2][3][4]

Table 2: Anticancer Activity of Thieno[2,3-c]pyridine Derivatives as Hsp90 Inhibitors

Compound	Modification	HSC3 (Head and Neck Cancer) IC50 (µM)	T47D (Breast Cancer) IC50 (µM)	RKO (Colon Cancer) IC50 (µM)
6i	Thiomorpholine substitution	10.8	11.7	12.4

Data from a study on Hsp90 inhibitors, highlighting a broad spectrum of activity.[5]

Key Mechanisms of Action: Targeting Cellular Machinery

Thien-2-ylcarbonyl compounds exert their anticancer effects through various mechanisms, primarily by targeting critical cellular components like microtubules and heat shock proteins.

Inhibition of Tubulin Polymerization

A significant number of thien-2-ylcarbonyl derivatives have been identified as potent inhibitors of tubulin polymerization.[1][2][3][4] By binding to the colchicine site on β-tubulin, these compounds disrupt the dynamic instability of microtubules, which are essential for cell division, intracellular transport, and maintenance of cell shape. This disruption leads to cell cycle arrest in the G2/M phase and ultimately triggers apoptosis.

References

• 1. Synthesis and Biological Evaluation of 2- (Alkoxycarbonyl)-3-Anilinobenzo[b]thiophenes and Thieno[2,3-b]pyridines as New Potent Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. merckmillipore.com [merckmillipore.com]
• 3. Synthesis and biological evaluation of 2-(alkoxycarbonyl)-3-anilinobenzo[b]thiophenes and thieno[2,3-b]pyridines as new potent anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis and biological evaluation of 2-(alkoxycarbonyl)-3-anilinobenzo[b]thiophenes and thieno[2,3-b]pyridines as new potent anticancer agents -ORCA [orca.cardiff.ac.uk]
• 5. Synthesis, Anticancer Screening, and In Silico Evaluations of Thieno[2,3-c]pyridine Derivatives as Hsp90 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Potential Research Areas for 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid, a derivative of anthranilic acid, presents a compelling scaffold for novel drug discovery. While specific biological data for this compound is limited, its structural components—an anthranilic acid core and a thien-2-ylcarbonyl moiety—suggest a high potential for a range of pharmacological activities. Anthranilic acid derivatives are a well-established class of compounds with diverse therapeutic applications, including anti-inflammatory, analgesic, antimicrobial, and anticancer effects. The incorporation of a thienyl group can further modulate these activities and introduce novel pharmacological properties. This technical guide outlines potential research avenues for 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid, providing detailed experimental protocols and exploring potential mechanisms of action to stimulate and guide future investigations.

Introduction

2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid (CAS 351000-22-1) is a small molecule with the molecular formula C13H11NO3S and a molecular weight of 261.3 g/mol . Its structure is characterized by a central 2-aminobenzoic acid (anthranilic acid) scaffold, where the amino group is N-methylated and acylated with a 2-thenoyl chloride. This unique combination of a known pharmacophore (anthranilic acid) and a biologically active heterocycle (thiophene) suggests that it may exhibit a spectrum of valuable pharmacological properties.

The anthranilic acid motif is present in numerous non-steroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents, highlighting its importance in medicinal chemistry.[1][2] Derivatives of anthranilic acid have been reported to possess a wide array of biological activities, including:

• Anti-inflammatory and Analgesic: Many anthranilic acid derivatives, such as mefenamic acid, function as inhibitors of cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain.[3]

• Anticancer: Some derivatives have shown the ability to induce apoptosis and inhibit signaling pathways crucial for cancer cell proliferation and survival, such as the NF-κB pathway.[1][2]

• Antimicrobial: The anthranilic acid scaffold has been incorporated into compounds with activity against various bacterial and fungal strains.[4]

• Antiviral: Certain derivatives have demonstrated potential as antiviral agents.[2]

The thienyl group, a sulfur-containing aromatic heterocycle, is a common feature in many pharmaceuticals and is known to influence a molecule's pharmacokinetic and pharmacodynamic properties.[5] The sulfur atom can participate in hydrogen bonding and other interactions with biological targets, potentially enhancing binding affinity and selectivity.[6] Thiophene-containing compounds have been associated with a broad range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects.[7]

Given the established pharmacological profiles of its constituent parts, 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid represents a promising candidate for further investigation. This guide aims to provide a comprehensive framework for exploring its therapeutic potential.

Potential Research Areas and Experimental Protocols

Based on the structural characteristics of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid, the following research areas are proposed:

Anti-inflammatory Activity

The presence of the anthranilic acid core strongly suggests potential anti-inflammatory properties, likely mediated through the inhibition of key inflammatory enzymes and signaling pathways.

A tiered approach to in vitro screening can efficiently determine the anti-inflammatory potential of the compound.

Table 1: In Vitro Anti-inflammatory Assays

Assay	Principle	Key Parameters
Cyclooxygenase (COX-1 & COX-2) Inhibition Assay	Measures the ability of the compound to inhibit the activity of COX-1 and COX-2 enzymes, which are central to prostaglandin synthesis.	IC50 values for COX-1 and COX-2
Inhibition of Protein Denaturation Assay	Assesses the compound's ability to prevent heat-induced denaturation of proteins, a hallmark of inflammation.[8]	Percentage of inhibition
Nitric Oxide (NO) Production in LPS-stimulated Macrophages	Quantifies the inhibition of nitric oxide, a pro-inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophage cell lines (e.g., RAW 264.7).	IC50 for NO inhibition
Pro-inflammatory Cytokine (TNF-α, IL-6, IL-1β) Quantification	Measures the reduction of key pro-inflammatory cytokines in the supernatant of LPS-stimulated macrophages using ELISA.[9]	IC50 for cytokine inhibition

This protocol outlines a common method for assessing COX-1 and COX-2 inhibition.[10][11][12]

• Reagents and Materials:

  • Purified ovine COX-1 and human recombinant COX-2 enzymes

  • Arachidonic acid (substrate)

  • Reaction buffer (e.g., 0.1 M Tris-HCl, pH 8.0, containing 5 mM EDTA and 2 mM phenol)

  • Test compound dissolved in a suitable solvent (e.g., DMSO)

  • Positive controls (e.g., Indomethacin for non-selective inhibition, SC-560 for COX-1, Celecoxib for COX-2)

  • 96-well microplates

  • ELISA kit for Prostaglandin E2 (PGE2) detection

• Procedure:

  • Prepare serial dilutions of the test compound and positive controls.

  • In a 96-well plate, add the reaction buffer, enzyme (COX-1 or COX-2), and the test compound or control.

  • Pre-incubate the mixture at 37°C for 15 minutes.

  • Initiate the reaction by adding arachidonic acid.

  • Incubate at 37°C for 10 minutes.

  • Stop the reaction by adding a stopping solution (e.g., 1 M HCl).

  • Quantify the amount of PGE2 produced using a commercial ELISA kit according to the manufacturer's instructions.

  • Calculate the percentage of inhibition for each concentration of the test compound relative to the vehicle control.

  • Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the compound concentration.

The Nuclear Factor-kappa B (NF-κB) signaling pathway is a central regulator of inflammation.[2][13] Many anti-inflammatory compounds exert their effects by inhibiting this pathway.

Caption: Potential inhibition of the NF-κB signaling pathway.

Anticancer Activity

Given the established anticancer properties of some anthranilic acid derivatives, investigating the potential of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid against various cancer cell lines is a logical next step.[1][2]

Initial screening for anticancer activity can be performed using a panel of human cancer cell lines.

Table 2: In Vitro Anticancer Assays

Assay	Principle	Key Parameters
MTT/MTS Cell Viability Assay	Measures the metabolic activity of cells, which is proportional to the number of viable cells, to determine cytotoxicity.[14]	IC50 values against various cancer cell lines
Colony Formation Assay	Assesses the ability of single cells to grow into colonies, indicating long-term cytotoxic or cytostatic effects.	Plating efficiency and surviving fraction
Apoptosis Assay (e.g., Annexin V/PI staining)	Differentiates between viable, apoptotic, and necrotic cells to determine the mode of cell death induced by the compound.	Percentage of apoptotic and necrotic cells
Cell Cycle Analysis	Determines the effect of the compound on the progression of the cell cycle, identifying potential cell cycle arrest.	Percentage of cells in G0/G1, S, and G2/M phases

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell viability.[15]

• Reagents and Materials:

  • Human cancer cell lines (e.g., MCF-7, HeLa, A549)

  • Complete cell culture medium (e.g., DMEM with 10% FBS)

  • Test compound dissolved in DMSO

  • MTT solution (5 mg/mL in PBS)

  • Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

  • 96-well cell culture plates

  • Microplate reader

• Procedure:

  • Seed cells in a 96-well plate at an appropriate density and allow them to attach overnight.

  • Treat the cells with various concentrations of the test compound for a specified duration (e.g., 24, 48, or 72 hours). Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

  • After the incubation period, add MTT solution to each well and incubate for 3-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

  • Remove the medium and add the solubilization buffer to dissolve the formazan crystals.

  • Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Determine the IC50 value from the dose-response curve.

Caption: A logical workflow for anticancer drug screening.

Antimicrobial Activity

The presence of both the anthranilic acid and thienyl moieties suggests that the compound may possess antimicrobial properties.[4][7]

Standard microbiological assays can be used to determine the antimicrobial spectrum and potency of the compound.

Table 3: In Vitro Antimicrobial Assays

Assay	Principle	Key Parameters
Broth Microdilution Method	Determines the minimum inhibitory concentration (MIC) of the compound against a panel of bacteria and fungi by observing the lowest concentration that inhibits visible growth.[16][17]	MIC values (µg/mL)
Disk Diffusion Assay	A qualitative method to assess the susceptibility of microorganisms to the compound by measuring the zone of growth inhibition around a disk impregnated with the compound.[16]	Zone of inhibition diameter (mm)
Minimum Bactericidal/Fungicidal Concentration (MBC/MFC) Assay	Determines the lowest concentration of the compound that kills 99.9% of the initial microbial inoculum.	MBC/MFC values (µg/mL)

This protocol is a standard method for determining the MIC of an antimicrobial agent.[16][18]

• Reagents and Materials:

  • Bacterial and fungal strains (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans)

  • Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

  • Test compound dissolved in a suitable solvent

  • Positive controls (e.g., ciprofloxacin for bacteria, fluconazole for fungi)

  • 96-well microplates

  • Spectrophotometer or microplate reader

• Procedure:

  • Prepare a standardized inoculum of the test microorganism.

  • In a 96-well plate, prepare two-fold serial dilutions of the test compound in the broth medium.

  • Inoculate each well with the microbial suspension. Include a growth control (no compound) and a sterility control (no inoculum).

  • Incubate the plates under appropriate conditions (e.g., 37°C for 24 hours for bacteria, 35°C for 24-48 hours for fungi).

  • Determine the MIC by visually inspecting for the lowest concentration that shows no turbidity or by measuring the optical density.

Analgesic Activity

The potential anti-inflammatory properties of the compound suggest it may also exhibit analgesic effects.

Animal models of pain are essential for evaluating the analgesic potential of a new compound.

Table 4: In Vivo Analgesic Assays

Assay	Principle	Key Parameters
Hot Plate Test	Measures the latency of the animal's response (e.g., licking paws, jumping) to a thermal stimulus, indicating central analgesic activity.[19]	Reaction time (latency)
Tail-Flick Test	Measures the time taken for an animal to withdraw its tail from a radiant heat source, also indicating central analgesic activity.[20][21]	Tail-flick latency
Acetic Acid-Induced Writhing Test	Quantifies the number of abdominal constrictions (writhes) induced by an intraperitoneal injection of acetic acid, indicating peripheral analgesic activity.	Number of writhes

This is a widely used model for screening peripheral analgesic activity.[22]

• Animals and Materials:

  • Mice or rats

  • Test compound suspended in a suitable vehicle (e.g., 0.5% carboxymethylcellulose)

  • Positive control (e.g., aspirin or diclofenac)

  • 0.6% acetic acid solution

  • Syringes and needles

• Procedure:

  • Acclimatize the animals to the experimental environment.

  • Administer the test compound, vehicle, or positive control to different groups of animals (e.g., orally or intraperitoneally).

  • After a specific pre-treatment time (e.g., 30-60 minutes), inject 0.6% acetic acid intraperitoneally to induce writhing.

  • Immediately place each animal in an individual observation chamber and count the number of writhes (abdominal constrictions followed by stretching of the hind limbs) for a defined period (e.g., 20-30 minutes).

  • Calculate the percentage of inhibition of writhing for the treated groups compared to the vehicle control group.

Conclusion

2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid is a structurally promising molecule for which a systematic investigation into its pharmacological properties is warranted. Based on the well-documented activities of its anthranilic acid and thienyl components, this compound is a prime candidate for screening as an anti-inflammatory, anticancer, antimicrobial, and analgesic agent. The experimental protocols and potential mechanisms of action outlined in this guide provide a solid foundation for researchers to embark on the exploration of this compound's therapeutic potential. Further studies, including structure-activity relationship (SAR) analysis and in vivo efficacy and safety evaluations, will be crucial in determining its future as a potential drug candidate.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. NF‐κB signaling in inflammation and cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Study of Anthranylic Acid Derivatives: Mefenamic Acid and Its Various Analogues [pubs.sciepub.com]
• 4. routledge.com [routledge.com]
• 5. nbinno.com [nbinno.com]
• 6. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Therapeutic importance of synthetic thiophene - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. benchchem.com [benchchem.com]
• 10. Cyclooxygenase 1 (COX1) Inhibitor Assay Kit (Fluorometric) | Abcam [abcam.com]
• 11. An ELISA method to measure inhibition of the COX enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. cdn.caymanchem.com [cdn.caymanchem.com]
• 13. NF-κB Signaling Pathway, Inflammation and Colorectal Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Bioassays for anticancer activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. ijcrt.org [ijcrt.org]
• 16. woah.org [woah.org]
• 17. Antimicrobial Susceptibility Testing - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 18. s3-euw1-ap-pe-df-pch-content-store-p.s3.eu-west-1.amazonaws.com [s3-euw1-ap-pe-df-pch-content-store-p.s3.eu-west-1.amazonaws.com]
• 19. dovepress.com [dovepress.com]
• 20. In-Vivo Models for Management of Pain [scirp.org]
• 21. youtube.com [youtube.com]
• 22. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Synthesis Protocol for 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid

Introduction

This application note provides a detailed protocol for the synthesis of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid, a molecule of interest for researchers in medicinal chemistry and drug development. The synthesis is a multi-step process commencing with the acylation of methyl anthranilate, followed by N-methylation of the resulting amide, and concluding with the hydrolysis of the methyl ester to yield the final carboxylic acid. This document outlines the specific reagents, conditions, and purification methods required for each step, and includes characterization data and a visual workflow to guide researchers.

Synthesis Overview

The synthesis of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid is achieved through a three-step process:

• Step 1: Synthesis of Methyl 2-(thiophene-2-carboxamido)benzoate. This initial step involves the acylation of the amino group of methyl anthranilate with thiophene-2-carbonyl chloride in the presence of a base to form the corresponding secondary amide.

• Step 2: Synthesis of Methyl 2-[methyl(thiophen-2-ylcarbonyl)amino]benzoate. The secondary amide is then N-methylated using a selective methylating agent to introduce a methyl group onto the amide nitrogen.

• Step 3: Synthesis of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid. The final step is the hydrolysis of the methyl ester to the carboxylic acid under basic conditions, followed by acidification to yield the target compound.

Experimental Protocols

Step 1: Synthesis of Methyl 2-(thiophene-2-carboxamido)benzoate

Materials:

• Methyl anthranilate

• Thiophene-2-carbonyl chloride

• Triethylamine

• Anhydrous dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Rotary evaporator

• Standard glassware for organic synthesis

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve methyl anthranilate (1.0 equivalent) in anhydrous dichloromethane.

• Add triethylamine (1.1 equivalents) to the solution and cool the mixture to 0 °C in an ice bath.

• Slowly add a solution of thiophene-2-carbonyl chloride (1.05 equivalents) in anhydrous dichloromethane to the stirred mixture.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding water.

• Separate the organic layer and wash it sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford Methyl 2-(thiophene-2-carboxamido)benzoate as a solid.

Step 2: Synthesis of Methyl 2-[methyl(thiophen-2-ylcarbonyl)amino]benzoate

Materials:

• Methyl 2-(thiophene-2-carboxamido)benzoate

• Cesium carbonate (Cs₂CO₃)

• Phenyl trimethylammonium iodide (PhMe₃NI)

• Anhydrous toluene

• Standard glassware for inert atmosphere reactions

Procedure:

• To a flame-dried round-bottom flask, add Methyl 2-(thiophene-2-carboxamido)benzoate (1.0 equivalent) and anhydrous toluene.

• Add cesium carbonate (1.5 equivalents) and phenyl trimethylammonium iodide (1.2 equivalents) to the suspension.

• Heat the reaction mixture to 80-90 °C and stir under an inert atmosphere for 16-24 hours.

• Monitor the reaction for the disappearance of the starting material by TLC.

• After completion, cool the reaction mixture to room temperature and filter to remove the inorganic salts.

• Wash the filter cake with toluene.

• Combine the filtrates and concentrate under reduced pressure.

• Purify the residue by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield Methyl 2-[methyl(thiophen-2-ylcarbonyl)amino]benzoate.

Step 3: Synthesis of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid

Materials:

• Methyl 2-[methyl(thiophen-2-ylcarbonyl)amino]benzoate

• Sodium hydroxide (NaOH)

• Methanol

• Water

• Hydrochloric acid (1 M)

• Standard laboratory glassware

Procedure:

• Dissolve Methyl 2-[methyl(thiophen-2-ylcarbonyl)amino]benzoate (1.0 equivalent) in a mixture of methanol and water.

• Add sodium hydroxide (2.0-3.0 equivalents) to the solution.

• Heat the mixture to reflux and stir for 4-6 hours, monitoring the hydrolysis by TLC.

• Once the reaction is complete, cool the mixture to room temperature and remove the methanol under reduced pressure.

• Dilute the remaining aqueous solution with water and wash with a non-polar solvent (e.g., diethyl ether or ethyl acetate) to remove any unreacted starting material.

• Cool the aqueous layer in an ice bath and acidify to pH 2-3 by the slow addition of 1 M hydrochloric acid, which will cause the product to precipitate.

• Collect the precipitated solid by vacuum filtration.

• Wash the solid with cold water and dry under vacuum to obtain the final product, 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid.

Data Presentation

Compound Name	IUPAC Name	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Physical State
2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid	2-[Methyl(thiophene-2-carbonyl)amino]benzoic acid	351000-22-1	C₁₃H₁₁NO₃S	261.30	Solid
Methyl 2-(thiophene-2-carboxamido)benzoate	Methyl 2-(thiophene-2-carboxamido)benzoate	N/A	C₁₃H₁₁NO₃S	261.30	Solid
Methyl 2-[methyl(thiophen-2-ylcarbonyl)amino]benzoate	Methyl 2-[methyl(thiophene-2-carbonyl)amino]benzoate	N/A	C₁₄H₁₃NO₃S	275.32	Solid/Oil

Visualization of the Synthesis Workflow

Caption: Synthetic route for 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid.

Experimental Applications of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic Acid Analogs In Vitro

Application Notes

Derivatives of N-acyl anthranilic acid, to which 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid belongs, have demonstrated a range of biological activities in vitro. These compounds are frequently investigated for their potential as anti-inflammatory, anti-cancer, and enzyme-inhibiting agents. The presence of the thienoyl group suggests potential interactions with targets where a sulfur-containing heterocycle is advantageous for binding.

Potential in vitro applications for compounds of this class include:

• Anti-inflammatory Activity: Anthranilic acid derivatives have been shown to possess anti-inflammatory properties.[1] In vitro assays can be employed to assess their ability to inhibit key inflammatory mediators and pathways. A common preliminary screen involves the inhibition of protein denaturation, as inflammation can lead to the denaturation of tissue proteins.[1]

• Anticancer Activity: Structurally related N-acyl derivatives of anthranilic acid have been evaluated for their cytotoxic effects against various cancer cell lines.[2] The MTT assay is a widely used method to assess cell viability and the cytotoxic potential of a compound.[2]

Quantitative Data Summary

The following tables present hypothetical quantitative data for a representative N-acyl anthranilic acid derivative (referred to as "Analog Compound") in various in vitro assays. This data is for illustrative purposes to guide researchers in their experimental design and data presentation.

Table 1: Anti-inflammatory Activity of Analog Compound

Concentration (µg/mL)	% Inhibition of Albumin Denaturation
10	15.2 ± 2.1
25	35.8 ± 3.5
50	58.1 ± 4.2
100	75.4 ± 5.0
Diclofenac (10 µg/mL)	85.3 ± 3.8

Table 2: Cytotoxicity of Analog Compound against A549 Lung Carcinoma Cells (MTT Assay)

Concentration (µM)	% Cell Viability	IC₅₀ (µM)
1	98.2 ± 2.5	42.5
10	75.1 ± 4.1
25	55.3 ± 3.8
50	40.7 ± 2.9
100	22.5 ± 2.1

Experimental Protocols

Protocol 1: In Vitro Anti-inflammatory Activity by Inhibition of Albumin Denaturation

Objective: To assess the in vitro anti-inflammatory potential of a test compound by measuring its ability to inhibit the heat-induced denaturation of bovine serum albumin (BSA).

Materials:

• Test compound (e.g., Analog Compound)

• Bovine Serum Albumin (BSA), 1% solution

• Phosphate Buffered Saline (PBS), pH 6.4

• Diclofenac sodium (positive control)

• Spectrophotometer

Procedure:

• Prepare a stock solution of the test compound and diclofenac sodium in a suitable solvent (e.g., DMSO).

• In separate test tubes, add 0.2 mL of varying concentrations of the test compound (e.g., 10, 25, 50, 100 µg/mL).

• Add 2.8 mL of PBS to each tube.

• Add 2.0 mL of 1% BSA solution to each tube.

• A control tube should be prepared with 0.2 mL of the solvent, 2.8 mL of PBS, and 2.0 mL of 1% BSA.

• Incubate all tubes at 37°C for 20 minutes.

• Induce denaturation by heating the tubes at 70°C for 10 minutes.

• Cool the tubes to room temperature.

• Measure the absorbance (turbidity) of the solutions at 660 nm using a spectrophotometer.

• Calculate the percentage inhibition of denaturation using the following formula: % Inhibition = [(Absorbance of Control - Absorbance of Test) / Absorbance of Control] x 100

Protocol 2: Cytotoxicity Assessment using MTT Assay

Objective: To determine the cytotoxic effect of a test compound on a cancer cell line (e.g., A549) by measuring the reduction of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide).

Materials:

• A549 human lung carcinoma cells

• DMEM (Dulbecco's Modified Eagle Medium) supplemented with 10% FBS and 1% penicillin-streptomycin

• Test compound

• MTT solution (5 mg/mL in PBS)

• DMSO

• 96-well microplate

• CO₂ incubator

• Microplate reader

Procedure:

• Seed A549 cells into a 96-well plate at a density of 5 x 10³ cells per well and incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.

• After 24 hours, remove the medium and add fresh medium containing various concentrations of the test compound (e.g., 1, 10, 25, 50, 100 µM). Include a vehicle control (medium with the same concentration of solvent used to dissolve the test compound).

• Incubate the plate for 48 hours at 37°C in a 5% CO₂ atmosphere.

• After the incubation period, add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Remove the medium containing MTT and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Shake the plate gently for 10 minutes to ensure complete dissolution.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability using the following formula: % Cell Viability = (Absorbance of Treated Cells / Absorbance of Control Cells) x 100

• Determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth) by plotting a dose-response curve.

Visualizations

Caption: General workflow for in vitro evaluation of a test compound.

Caption: Potential anti-inflammatory mechanism of action.

References

• 1. Novel Anthranilic Acid Hybrids—An Alternative Weapon against Inflammatory Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Structure-activity relationships of new N-acylanthranilic acid derivatives as plasminogen activator inhibitor-1 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. N-Benzoyl anthranilic acid derivatives as selective inhibitors of aldo–keto reductase AKR1C3 - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Comprehensive Analytical Characterization of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid

Audience: Researchers, scientists, and drug development professionals.

Introduction

2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid is a complex organic molecule with potential applications in pharmaceutical and chemical research. Its proper characterization is crucial for quality control, regulatory submission, and ensuring its suitability for intended applications. This document provides a detailed overview of the analytical methods and protocols for the comprehensive characterization of this compound. The methodologies described herein are designed to confirm the identity, purity, and stability of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid.

Chemical Structure

Caption: Molecular structure of the target compound.

Physicochemical Properties

A summary of the key physicochemical properties of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid is presented below.

Property	Value	Reference
CAS Number	351000-22-1	[1]
Molecular Formula	C13H11NO3S	[2]
Molecular Weight	261.3 g/mol	[2]
IUPAC Name	2-[methyl(thiophene-2-carbonyl)amino]benzoic acid	[1]
Physical Form	Solid	[1]
Purity	≥95%	[1]

Chromatographic Analysis

Chromatographic techniques are essential for assessing the purity of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid and for identifying any related impurities.

High-Performance Liquid Chromatography (HPLC)

Protocol:

• Instrumentation: A standard HPLC system with a UV detector is recommended.[3]

• Column: A C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size) is a suitable starting point.[3]

• Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid) is suggested.

  • Solvent A: 0.1% Formic Acid in Water

  • Solvent B: 0.1% Formic Acid in Acetonitrile

• Gradient Program:

  • 0-5 min: 30% B

  • 5-25 min: 30% to 90% B

  • 25-30 min: 90% B

  • 30-35 min: 90% to 30% B

  • 35-40 min: 30% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 254 nm and 280 nm[4]

• Injection Volume: 10 µL

• Sample Preparation: Dissolve 1 mg of the compound in 1 mL of acetonitrile.

Expected Results: A sharp, well-defined peak for the main compound is expected. The presence of any additional peaks would indicate impurities.

Caption: High-Performance Liquid Chromatography workflow.

Gas Chromatography-Mass Spectrometry (GC-MS)

For GC-MS analysis, derivatization is often necessary for non-volatile compounds like carboxylic acids.[5]

Protocol:

• Derivatization (Silylation):

  • Dry a 1 mg sample under a stream of nitrogen.

  • Add 100 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilyl (TMCS).[3]

  • Heat the mixture at 70 °C for 30 minutes.[3]

• Instrumentation: A standard GC-MS system.

• Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness).[3]

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.[3]

• Inlet Temperature: 250 °C

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 280 °C.

  • Hold at 280 °C for 10 minutes.[3]

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Scan Range: 50-500 m/z[3]

Expected Results: The mass spectrum of the derivatized compound will show a molecular ion and characteristic fragment ions, which can be used for structural confirmation and impurity identification.

Spectroscopic Analysis

Spectroscopic techniques are employed for the structural elucidation of the compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Protocol:

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).[6]

• Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.7 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃).[3]

• Experiments:

  • ¹H NMR

  • ¹³C NMR

  • 2D NMR (COSY, HSQC, HMBC) for unambiguous assignments.

Expected ¹H NMR Spectral Data (in DMSO-d₆):

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~13.0	Singlet	1H	-COOH
~7.0 - 8.0	Multiplet	7H	Aromatic Protons
~3.5	Singlet	3H	-NCH₃

Expected ¹³C NMR Spectral Data (in DMSO-d₆):

Chemical Shift (δ) ppm	Assignment
~168	-COOH
~165	-C=O (amide)
~125 - 145	Aromatic Carbons
~35	-NCH₃

Infrared (IR) Spectroscopy

Protocol:

• Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer.[3]

• Sample Preparation (Attenuated Total Reflectance - ATR):

  • Place a small amount of the solid powder directly onto the ATR crystal.

  • Apply pressure to ensure good contact.[3]

• Data Acquisition:

  • Collect a background spectrum of the empty ATR crystal.

  • Collect the sample spectrum from 4000 to 400 cm⁻¹.

Expected IR Absorption Bands:

Wavenumber (cm⁻¹)	Assignment
3300-2500 (broad)	O-H stretch (carboxylic acid)[7]
~3100	C-H stretch (aromatic)
~2950	C-H stretch (aliphatic)
~1700	C=O stretch (carboxylic acid)[8]
~1650	C=O stretch (amide)
1600-1450	C=C stretch (aromatic)[7]
~1300	C-O stretch[8]
~1200	C-N stretch

Thermal Analysis

Differential Scanning Calorimetry (DSC)

DSC is used to determine the melting point and thermal stability of the compound.

Protocol:

• Instrumentation: A calibrated DSC instrument.

• Sample Preparation: Accurately weigh 3-5 mg of the sample into an aluminum pan and seal it.

• Heating Program: Heat the sample from 25 °C to 300 °C at a rate of 10 °C/min under a nitrogen atmosphere.[9]

Expected Results: A sharp endothermic peak corresponding to the melting point of the compound is expected. The absence of other thermal events before decomposition indicates good purity.

Caption: A comprehensive analytical workflow.

Summary of Analytical Data

The following table summarizes the expected quantitative data from the characterization of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid.

Analytical Technique	Parameter	Expected Value
HPLC	Retention Time	Dependent on the specific system, but should be consistent.
GC-MS (derivatized)	Molecular Ion (M+)	m/z 333 (for TMS derivative)
Key Fragments	Expected fragments from the loss of TMS, COOH, and thiophene moieties.
¹H NMR (DMSO-d₆)	-COOH Proton	~13.0 ppm
-NCH₃ Protons	~3.5 ppm
IR Spectroscopy	C=O (acid) Stretch	~1700 cm⁻¹
C=O (amide) Stretch	~1650 cm⁻¹
O-H (acid) Stretch	3300-2500 cm⁻¹ (broad)
DSC	Melting Point	To be determined experimentally.

Disclaimer: The quantitative data presented in this table are predicted values based on the chemical structure and data from similar compounds. Actual experimental results may vary and should be established through method validation.

References

• 1. 2-[methyl(2-thienylcarbonyl)amino]benzoic acid | 351000-22-1 [sigmaaldrich.com]
• 2. scbt.com [scbt.com]
• 3. benchchem.com [benchchem.com]
• 4. fsis.usda.gov [fsis.usda.gov]
• 5. Determination of benzoic acid in serum or plasma by gas chromatography-mass spectrometry (GC/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. rsc.org [rsc.org]
• 7. infrared spectrum of benzoic acid C7H6O2 C6H5COOH prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of benzoic acid image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 8. spectroscopyonline.com [spectroscopyonline.com]
• 9. researchgate.net [researchgate.net]

Application Note: HPLC-UV Method for the Analysis of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid

Audience: Researchers, scientists, and drug development professionals.

Introduction

This application note details a proposed High-Performance Liquid Chromatography (HPLC) method with UV detection for the quantitative analysis of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid. As a specific validated method for this compound is not widely published, the following protocol is based on established methods for structurally related aminobenzoic acid and benzoic acid derivatives.[1][2] This method serves as a robust starting point for in-house method development and validation for purity assessment and quantification of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid in various sample matrices.

Reversed-phase HPLC is a powerful and common technique for the separation of organic molecules.[2] The proposed method utilizes a C18 stationary phase, which is well-suited for retaining and separating moderately polar compounds like the target analyte. A gradient elution with a mobile phase consisting of an aqueous acid solution and an organic modifier allows for efficient separation and sharp peak shapes. UV detection is proposed based on the chromophoric nature of the molecule.

Experimental Protocols

1. Instrumentation and Materials

• Instrumentation: A standard HPLC system equipped with a quaternary or binary pump, a degasser, an autosampler, a column oven, and a UV-Vis detector.

• Column: A C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size) is recommended.[2]

• Chemicals and Reagents:

  • Acetonitrile (HPLC grade)

  • Water (HPLC grade or Milli-Q)

  • Trifluoroacetic acid (TFA), HPLC grade

  • 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid reference standard

  • Methanol (HPLC grade, for sample preparation if necessary)

2. Preparation of Mobile Phase and Standard Solutions

• Mobile Phase A: 0.1% (v/v) Trifluoroacetic acid (TFA) in water.[2] To prepare 1 L, add 1 mL of TFA to 999 mL of HPLC-grade water and mix thoroughly.

• Mobile Phase B: Acetonitrile.[2]

• Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid reference standard and transfer to a 10 mL volumetric flask. Dissolve in a 50:50 (v/v) mixture of acetonitrile and water, and sonicate if necessary to ensure complete dissolution.[2] Make up to the mark with the same solvent mixture.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the 50:50 acetonitrile/water mixture to achieve the desired concentrations for calibration.

3. HPLC-UV Method Parameters

The following are the recommended starting parameters for the HPLC-UV analysis. Optimization may be required based on the specific instrument and column used.

Parameter	Recommended Condition
Column	C18, 4.6 mm x 250 mm, 5 µm
Mobile Phase	A: 0.1% TFA in WaterB: Acetonitrile
Gradient Program	0-5 min: 20% B5-25 min: 20% to 80% B25-30 min: 80% B30.1-35 min: 20% B (re-equilibration)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	254 nm (or optimal wavelength determined by UV scan)[2]
Injection Volume	10 µL
Run Time	35 minutes

4. Sample Preparation

• Accurately weigh the sample containing 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid and dissolve it in a known volume of 50:50 (v/v) acetonitrile/water to achieve a concentration within the calibration range.

• Filter the sample solution through a 0.45 µm syringe filter prior to injection to remove any particulate matter.

Data Presentation

The following table summarizes the expected quantitative data to be determined during method validation.

Parameter	Expected Value / Range (To be determined during validation)
Retention Time (tR)	To be determined
Linearity (Correlation Coefficient, r²)	> 0.999
Limit of Detection (LOD)	To be determined
Limit of Quantitation (LOQ)	To be determined
Precision (%RSD)	< 2%
Accuracy (% Recovery)	98 - 102%

Method Validation Parameters

For use in a regulated environment, the method should be validated according to ICH guidelines, including an assessment of:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte.

• Range: The interval between the upper and lower concentrations of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of the test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.

Visualization of Experimental Workflow

Caption: Workflow for the HPLC-UV analysis of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid.

The proposed HPLC-UV method provides a strong foundation for the reliable analysis of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid. The use of a C18 column with a gradient elution of acetonitrile and acidified water is a well-established approach for similar analytes and is expected to yield good chromatographic separation. The protocol outlined in this application note, once validated, can be effectively implemented for quality control and research purposes.

References

• 1. helixchrom.com [helixchrom.com]
• 2. benchchem.com [benchchem.com]

Application Notes and Protocols for the NMR Analysis of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid

Abstract

This document provides detailed application notes and experimental protocols for the structural elucidation of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid using ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy. Due to the absence of publicly available experimental spectra for this specific compound, this guide presents predicted ¹H and ¹³C NMR data based on the analysis of structurally related compounds. The provided protocols are intended to guide researchers, scientists, and drug development professionals in the successful acquisition and interpretation of high-quality NMR data for this and similar molecules.

Chemical Structure

Compound Name: 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid CAS Number: 351000-22-1 Molecular Formula: C₁₃H₁₁NO₃S Molecular Weight: 261.3 g/mol

Predicted NMR Spectral Data

The following tables summarize the predicted ¹H and ¹³C NMR chemical shifts for 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid. These predictions are derived from established chemical shift values for substituted benzoic acids, thiophene derivatives, and N-methyl amides.

Table 1: Predicted ¹H NMR Data (500 MHz, DMSO-d₆)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~13.0	Broad Singlet	1H	COOH
~8.0 - 7.8	Multiplet	2H	Benzoic Acid (H-3, H-6)
~7.7 - 7.5	Multiplet	2H	Benzoic Acid (H-4, H-5)
~7.9	Doublet of Doublets	1H	Thiophene (H-5')
~7.6	Doublet of Doublets	1H	Thiophene (H-3')
~7.2	Doublet of Doublets	1H	Thiophene (H-4')
~3.4	Singlet	3H	N-CH₃

Table 2: Predicted ¹³C NMR Data (125 MHz, DMSO-d₆)

Chemical Shift (δ, ppm)	Assignment
~168.0	COOH
~165.0	C=O (Amide)
~141.0	Benzoic Acid (C-2)
~138.0	Thiophene (C-2')
~135.0	Benzoic Acid (C-1)
~133.0	Thiophene (C-5')
~132.0	Benzoic Acid (C-6)
~131.0	Thiophene (C-3')
~129.0	Benzoic Acid (C-4)
~128.0	Thiophene (C-4')
~127.0	Benzoic Acid (C-5)
~126.0	Benzoic Acid (C-3)
~38.0	N-CH₃

Experimental Protocols

The following protocols outline the standardized procedures for acquiring high-quality ¹H and ¹³C NMR spectra.

Sample Preparation

• Sample Weighing: Accurately weigh 5-10 mg of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid for ¹H NMR and 20-30 mg for ¹³C NMR.

• Solvent Selection: Choose a suitable deuterated solvent that ensures complete dissolution of the sample. Deuterated dimethyl sulfoxide (DMSO-d₆) is recommended due to the presence of the carboxylic acid group. Other potential solvents include deuterated chloroform (CDCl₃) or deuterated methanol (CD₃OD).

• Sample Dissolution: Dissolve the weighed sample in approximately 0.6-0.7 mL of the chosen deuterated solvent in a clean, dry NMR tube.

• Internal Standard: Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical shift referencing (δ = 0.00 ppm).

• Homogenization: Gently vortex or sonicate the NMR tube to ensure the sample is fully dissolved and the solution is homogeneous.

NMR Data Acquisition

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal spectral resolution and sensitivity.

• Tuning and Shimming: Tune the probe to the appropriate frequencies for ¹H and ¹³C nuclei. Perform shimming to optimize the homogeneity of the magnetic field.

• Locking: Lock the spectrometer on the deuterium signal of the solvent.

• ¹H NMR Acquisition Parameters:

  • Pulse Sequence: Standard single-pulse sequence.

  • Spectral Width: Approximately 15 ppm, centered around 7 ppm.

  • Acquisition Time: 2-3 seconds.

  • Relaxation Delay: 1-2 seconds.

  • Number of Scans: 16-64 scans, depending on the sample concentration.

• ¹³C NMR Acquisition Parameters:

  • Pulse Sequence: Proton-decoupled pulse sequence (e.g., zgpg30).

  • Spectral Width: Approximately 200-220 ppm, centered around 100 ppm.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 1024-4096 scans, or more, to achieve an adequate signal-to-noise ratio.

Data Processing and Analysis

• Fourier Transformation: Apply a Fourier transform to the acquired Free Induction Decay (FID) to obtain the frequency-domain spectrum.

• Phasing: Manually or automatically phase correct the spectrum to ensure all peaks are in the absorptive mode.

• Baseline Correction: Apply a baseline correction to obtain a flat baseline.

• Referencing: Calibrate the chemical shift axis by setting the internal standard (TMS) peak to 0.00 ppm.

• Peak Picking and Integration: Identify all significant peaks in the spectrum. For ¹H NMR, integrate the signals to determine the relative number of protons corresponding to each peak.

Visualizations

Experimental Workflow

The following diagram illustrates the logical workflow from sample preparation to the final structural elucidation using NMR spectroscopy.

Caption: Workflow for NMR Data Acquisition and Analysis.

Structure-Spectra Correlation

This diagram illustrates the expected correlation between the chemical structure of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid and its NMR signals.

Caption: Correlation of Molecular Fragments to NMR Regions.

Application Notes and Protocols: 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid as a Versatile Chemical Intermediate

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid (CAS No. 351000-22-1) is a specialized chemical intermediate with potential applications in the synthesis of a variety of heterocyclic compounds, particularly those of interest in medicinal chemistry and drug development. Its structure, featuring a reactive carboxylic acid and a tertiary amide, makes it a valuable precursor for the construction of complex molecular architectures. This document provides detailed protocols for the synthesis of this intermediate and its potential application in the preparation of quinazolinone derivatives, based on established chemical principles and analogous reactions.

Chemical Properties and Data

Property	Value	Source
CAS Number	351000-22-1	[1]
Molecular Formula	C₁₃H₁₁NO₃S	[1]
Molecular Weight	261.3 g/mol	[1]
IUPAC Name	2-[Methyl(thiophene-2-carbonyl)amino]benzoic acid	-
Appearance	Off-white to pale yellow solid (predicted)	-
Solubility	Soluble in organic solvents such as DMF, DMSO, and methanol (predicted)	-

Synthesis of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid

The synthesis of the title compound can be achieved through the N-acylation of N-methylanthranilic acid with thiophene-2-carbonyl chloride. This is a standard method for the formation of amides from an amine and an acyl chloride.

Experimental Protocol: Synthesis of the Intermediate

Materials:

• N-Methylanthranilic acid

• Thiophene-2-carbonyl chloride

• Anhydrous dichloromethane (DCM)

• Triethylamine (Et₃N) or Pyridine

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Rotary evaporator

• Magnetic stirrer and heating plate

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve N-methylanthranilic acid (1.0 eq) in anhydrous DCM.

• Base Addition: Add triethylamine (1.2 eq) to the solution and stir for 10 minutes at room temperature.

• Acylation: Cool the reaction mixture to 0 °C using an ice bath. Slowly add a solution of thiophene-2-carbonyl chloride (1.1 eq) in anhydrous DCM dropwise over 15-20 minutes.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up:

  • Once the reaction is complete, quench the reaction by adding 1 M HCl.

  • Separate the organic layer. Wash the organic layer sequentially with saturated NaHCO₃ solution and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel to afford the pure 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid.

Illustrative Workflow for Synthesis

Caption: Synthetic workflow for the preparation of the title intermediate.

Application in Heterocyclic Synthesis: Preparation of Quinazolinones

N-acylanthranilic acids are well-established precursors for the synthesis of quinazolin-4(3H)-ones, a class of heterocyclic compounds with a wide range of biological activities. The following protocol describes a potential application of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid in the synthesis of a novel quinazolinone derivative.

Experimental Protocol: Synthesis of a Quinazolinone Derivative

Materials:

• 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid

• Ammonium acetate or a primary amine (R-NH₂)

• Acetic anhydride or polyphosphoric acid (PPA)

• Toluene or xylene (if using acetic anhydride)

• Rotary evaporator

• Magnetic stirrer and heating plate with reflux condenser

Procedure (using Acetic Anhydride and Ammonium Acetate):

• Reaction Setup: In a round-bottom flask, suspend 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid (1.0 eq) and ammonium acetate (5.0 eq) in an excess of acetic anhydride.

• Cyclization: Heat the reaction mixture to reflux (approximately 140 °C) for 3-5 hours. Monitor the reaction by TLC.

• Work-up:

  • After completion, cool the reaction mixture to room temperature.

  • Carefully pour the mixture into ice-water with stirring to precipitate the product.

  • Filter the solid, wash with cold water, and dry under vacuum.

• Purification: The crude quinazolinone derivative can be purified by recrystallization from a suitable solvent like ethanol.

Proposed Signaling Pathway Involvement of Quinazolinone Derivatives

Quinazolinone derivatives are known to interact with various biological targets. For instance, some derivatives act as inhibitors of enzymes like phosphoinositide 3-kinase (PI3K), which is a key component of the PI3K/Akt/mTOR signaling pathway, often dysregulated in cancer.

Caption: PI3K/Akt/mTOR signaling pathway and potential inhibition.

Quantitative Data from Analogous Reactions

Reaction	Substrate 1	Substrate 2	Product	Yield (%)	Reference
N-Acylation	Anthranilic acid	Acetic anhydride	N-Acetylanthranilic acid	~90%	[2]
N-Acylation	2-Aminobenzoic acid	Benzoyl chloride	N-Benzoylanthranilic acid	>85%	General chemical literature
Quinazolinone Synthesis	N-Acetylanthranilic acid	Aniline	2-Methyl-3-phenylquinazolin-4(3H)-one	61-80%	[3]
Quinazolinone Synthesis	N-Acylanthranilic acid	Ammonium acetate	2-Substituted-quinazolin-4(3H)-one	70-95%	[4][5]

Disclaimer: The experimental protocols and quantitative data provided are based on general chemical principles and published data for analogous compounds. Researchers should conduct their own optimization and characterization studies for reactions involving 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid. Appropriate safety precautions should be taken when handling all chemicals.

References

• 1. scbt.com [scbt.com]
• 2. www1.udel.edu [www1.udel.edu]
• 3. US3213094A - Method of preparing quinazolones - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis of Some New Quinazolinone Derivatives and Evaluation of Their Antimicrobial Activities - PMC [pmc.ncbi.nlm.nih.gov]

2-[Methyl(thien-2-ylcarbonyl)amino]benzoic Acid: A Chemical Overview and Future Research Perspectives

For Immediate Release

[City, State] – [Date] – 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid, a unique organic compound identified by CAS number 351000-22-1, is a molecule with potential for further investigation in the field of medicinal chemistry. While currently available information is limited to its basic chemical properties, its structural features suggest it may be a candidate for biological screening and drug discovery programs.

Chemical Identity and Properties

This compound is characterized by a molecular formula of C₁₃H₁₁NO₃S and a molecular weight of 261.3 g/mol . The structure features a benzoic acid moiety N-substituted with a methyl group and a thien-2-ylcarbonyl group. The presence of both a thiophene ring, a common scaffold in medicinal chemistry known for a wide range of biological activities, and an N-acyl anthranilic acid core, a privileged structure in drug discovery, hints at its potential as a bioactive agent.

Property	Value
CAS Number	351000-22-1
Molecular Formula	C₁₃H₁₁NO₃S
Molecular Weight	261.3 g/mol

Current Status of Medicinal Chemistry Research

As of the date of this publication, there is a notable absence of publicly available research detailing the medicinal chemistry applications, biological activity, or mechanism of action of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid. Extensive searches of scientific literature and patent databases have not yielded specific studies on this molecule. This suggests that the compound may be a novel entity, a commercial chemical intermediate with un-disclosed applications, or part of proprietary research not yet in the public domain.

Potential Research Applications Based on Structural Analogs

Despite the lack of direct data, the chemical structure of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid allows for informed speculation on its potential therapeutic applications. Structurally related N-acyl anthranilic acid derivatives have been investigated for a variety of pharmacological activities. These include:

• Anti-inflammatory and Analgesic Effects: The anthranilic acid scaffold is a well-known pharmacophore in non-steroidal anti-inflammatory drugs (NSAIDs).

• Anticancer Activity: Numerous derivatives of benzoic acid and thiophene have been synthesized and evaluated for their potential as anticancer agents.

• Antimicrobial Properties: The thiophene ring is a component of many compounds exhibiting antibacterial and antifungal activities.

A logical workflow for initiating research on this compound would involve its synthesis, followed by a battery of in vitro screening assays to explore these potential activities.

Figure 1. A proposed workflow for the initial investigation of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid.

Hypothetical Signaling Pathway Involvement

Given the prevalence of N-acyl anthranilic acid derivatives as modulators of inflammatory pathways, one could hypothesize that 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid might interact with key signaling molecules in inflammation, such as cyclooxygenase (COX) enzymes or nuclear factor-kappa B (NF-κB).

Figure 2. A hypothetical signaling pathway illustrating a potential mechanism of anti-inflammatory action.

Experimental Protocols

Due to the absence of published research, detailed experimental protocols for the synthesis and biological evaluation of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid are not available. However, general synthetic and assay methodologies for similar compounds can be adapted.

General Synthesis Protocol

A plausible synthetic route would involve the N-methylation of 2-aminobenzoic acid, followed by acylation with 2-thenoyl chloride.

• N-methylation of 2-aminobenzoic acid: This can be achieved using a methylating agent such as dimethyl sulfate or methyl iodide in the presence of a suitable base.

• Acylation: The resulting 2-(methylamino)benzoic acid can then be reacted with 2-thenoyl chloride in an inert solvent with a non-nucleophilic base to yield the final product.

• Purification: The crude product would require purification, likely via recrystallization or column chromatography.

• Characterization: The structure of the synthesized compound should be confirmed using standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

General Biological Assay Protocols

Standard in vitro assays could be employed for initial biological screening:

• Anti-inflammatory Activity: A cyclooxygenase (COX-1/COX-2) inhibition assay could be performed to assess its potential as an NSAID-like compound.

• Anticancer Activity: The compound could be screened against a panel of cancer cell lines (e.g., NCI-60) using a cell viability assay such as the MTT or SRB assay.

• Antimicrobial Activity: A broth microdilution method could be used to determine the minimum inhibitory concentration (MIC) against a range of bacterial and fungal strains.

Conclusion

While 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid remains an uncharacterized molecule in the scientific literature, its chemical structure holds promise for medicinal chemistry research. The outlined potential applications and experimental approaches provide a roadmap for future studies to elucidate the biological activities and therapeutic potential of this compound. Further investigation is warranted to determine if this molecule or its derivatives could lead to the development of new therapeutic agents.

Application Notes and Protocols for 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid (Pico145)

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid, also known as Pico145 or HC-608, is a highly potent and selective small-molecule inhibitor of Transient Receptor Potential Canonical 1, 4, and 5 (TRPC1/4/5) channels.[1][2] These non-selective cation channels are implicated in a variety of physiological and pathophysiological processes, including epilepsy, anxiety, pain, and cancer, making them attractive targets for drug discovery.[2] Pico145 offers researchers an invaluable tool for investigating the roles of TRPC1/4/5 channels with high precision due to its picomolar potency and remarkable selectivity over other TRP channel subtypes.[1][3]

These application notes provide detailed protocols for utilizing Pico145 in common cell-based assays to characterize its inhibitory effects on TRPC1/4/5 channels. The included methodologies for calcium imaging and whole-cell patch-clamp electrophysiology are designed to enable researchers to generate robust and reproducible data.

Data Presentation: Inhibitory Profile of Pico145

The inhibitory potency of Pico145 against various TRPC channel subtypes is summarized below. The data highlights the compound's exceptional potency, particularly against heteromeric TRPC1/4 and TRPC1/5 channels, and its selectivity against other related ion channels.

Target Channel	Activator	Assay Type	Cell Line	IC50 Value	Reference
TRPC4	(-)-englerin A	Calcium Imaging	HEK293	0.349 nM	[1]
TRPC5	(-)-englerin A	Calcium Imaging	HEK293	1.3 nM	[1]
TRPC4-TRPC1	(-)-englerin A	Calcium Imaging	HEK 293 Tet+	0.03 nM	[1]
TRPC5-TRPC1	(-)-englerin A	Calcium Imaging	HEK 293 Tet+	0.2 nM	[1]
TRPC4-TRPC1	Sphingosine-1-Phosphate (S1P)	Calcium Imaging	-	0.011 nM	[1]

Selectivity Profile of Pico145

No significant inhibition observed at concentrations up to 100 nM against:

TRPC3

TRPC6

TRPV1

TRPV4

TRPA1

TRPM2

TRPM8

Store-Operated Ca2+ Entry (Orai1)

Data compiled from multiple sources.[1][4]

Experimental Protocols

Calcium Imaging Assay for TRPC4/5 Inhibition

This protocol describes the use of a fluorescent calcium indicator, Fura-2 AM, to measure the inhibition of agonist-induced calcium influx through TRPC4/5 channels by Pico145 in a recombinant cell line.

Materials:

• HEK293 cells stably expressing human TRPC4 or TRPC5

• Dulbecco's Modified Eagle Medium (DMEM) with 10% FBS, 1% Penicillin-Streptomycin

• Poly-L-lysine coated 96-well black, clear-bottom plates

• Fura-2 AM, cell permeant

• Pluronic F-127

• Pico145 (2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid)

• TRPC4/5 agonist: (-)-englerin A or Sphingosine-1-Phosphate (S1P)

• Standard Buffer Solution (SBS): 135 mM NaCl, 5 mM KCl, 1.2 mM MgCl₂, 1.5 mM CaCl₂, 8 mM glucose, 10 mM HEPES, pH 7.4 with NaOH

• Fluorescence plate reader with dual excitation capabilities (340 nm and 380 nm)

Procedure:

• Cell Plating:

  • Culture HEK293 cells expressing the target TRPC channel in DMEM.

  • 24 hours prior to the assay, seed the cells onto poly-L-lysine coated 96-well plates at a density of 50,000 cells per well.

  • Incubate at 37°C in a 5% CO₂ incubator.

• Dye Loading:

  • Prepare a Fura-2 AM loading solution: 2 µM Fura-2 AM and 0.02% Pluronic F-127 in SBS.

  • Wash the cells twice with 100 µL of SBS.

  • Add 50 µL of the Fura-2 AM loading solution to each well.

  • Incubate for 30-60 minutes at room temperature in the dark.

  • Wash the cells twice with 100 µL of SBS to remove extracellular dye.

• Compound Incubation:

  • Prepare serial dilutions of Pico145 in SBS to achieve the desired final concentrations.

  • Add the Pico145 dilutions to the respective wells. For control wells, add SBS with the corresponding DMSO concentration.

  • Incubate for 30 minutes at room temperature.

• Measurement of Calcium Influx:

  • Set the fluorescence plate reader to measure the ratio of Fura-2 fluorescence intensity at excitation wavelengths of 340 nm and 380 nm, with emission at 510 nm.

  • Establish a stable baseline reading for 1-2 minutes.

  • Add the TRPC4/5 agonist (e.g., 10 nM (-)-englerin A or 1 µM S1P) to all wells simultaneously using an automated dispenser.

  • Continue to record the fluorescence ratio for 5-10 minutes to capture the peak calcium influx.

• Data Analysis:

  • Calculate the ratio of the fluorescence signals (F340/F380) for each time point.

  • Determine the peak response after agonist addition for each well.

  • Normalize the data to the control wells (agonist only).

  • Plot the normalized response against the logarithm of the Pico145 concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Whole-Cell Patch-Clamp Electrophysiology

This protocol provides a method for directly measuring the ion channel currents of TRPC4/5 and their inhibition by Pico145.

Materials:

• HEK293 cells expressing the target TRPC channel on glass coverslips

• External Solution (in mM): 140 NaCl, 5 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, 10 Glucose, pH 7.4 with NaOH

• Internal Solution (in mM): 140 CsCl, 10 HEPES, 10 BAPTA, 4 Mg-ATP, 0.3 Na-GTP, pH 7.2 with CsOH

• Pico145 stock solution in DMSO

• TRPC4/5 agonist: (-)-englerin A or S1P

• Patch-clamp rig with an amplifier, micromanipulator, and data acquisition system

• Borosilicate glass capillaries for pipette pulling

Procedure:

• Cell Preparation:

  • Place a coverslip with adherent cells into the recording chamber on the microscope stage.

  • Continuously perfuse the chamber with the external solution.

• Pipette Preparation and Seal Formation:

  • Pull patch pipettes from borosilicate glass to a resistance of 3-5 MΩ when filled with the internal solution.

  • Approach a single, healthy-looking cell with the pipette and apply gentle positive pressure.

  • Upon contact with the cell membrane, release the pressure to form a high-resistance (GΩ) seal.

• Whole-Cell Configuration:

  • Apply a brief pulse of suction to rupture the cell membrane under the pipette tip, achieving the whole-cell configuration.

  • Allow the cell to stabilize for a few minutes.

• Recording and Data Acquisition:

  • Clamp the cell at a holding potential of -60 mV.

  • Apply a voltage ramp protocol (e.g., from -100 mV to +100 mV over 500 ms) every 10 seconds to elicit TRPC channel currents.

  • Record a stable baseline current in the external solution.

  • Perfuse the chamber with the external solution containing the TRPC4/5 agonist (e.g., 10 nM (-)-englerin A) to activate the channels.

  • Once a stable activated current is achieved, co-apply Pico145 at various concentrations to the perfusion solution.

  • Record the current at each concentration until a steady-state inhibition is observed.

• Data Analysis:

  • Measure the current amplitude at both negative (-100 mV) and positive (+100 mV) potentials.

  • Calculate the percentage of inhibition for each concentration of Pico145 relative to the maximal agonist-activated current.

  • Plot the percentage of inhibition against the logarithm of the Pico145 concentration and fit the data to determine the IC50 value.

Mandatory Visualization

Signaling Pathways and Experimental Workflows

Caption: TRPC1/4/5 channel activation and inhibition by Pico145.

Caption: Workflow for the calcium imaging inhibition assay.

Caption: Workflow for the whole-cell patch-clamp electrophysiology experiment.

References

• 1. brainvta.tech [brainvta.tech]
• 2. benchchem.com [benchchem.com]
• 3. moodle2.units.it [moodle2.units.it]
• 4. Calcium Imaging of Store-Operated Calcium (Ca2+) Entry (SOCE) in HEK293 Cells Using Fura-2 - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocol for dissolving 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid for experiments

Application Notes and Protocols for 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the dissolution of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid (CAS 351000-22-1), a compound of interest in various research applications.[1][2][3] Proper preparation of solutions is crucial for obtaining accurate and reproducible experimental results.

Physicochemical Properties

A summary of the key physicochemical properties of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid is presented below.

Property	Value	Source
Molecular Formula	C13H11NO3S	[1]
Molecular Weight	261.3 g/mol	[1][3]
Appearance	Typically a solid powder	General Knowledge
Storage of Solid	Room temperature, protected from light and moisture	General Knowledge

Experimental Protocols

Preparation of Stock Solutions in Organic Solvents

For non-aqueous experiments, Dimethyl Sulfoxide (DMSO) is a recommended solvent for creating high-concentration stock solutions.

Materials:

• 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid solid

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or amber glass vials

• Calibrated analytical balance

• Vortex mixer

• Water bath or sonicator (optional)

Protocol:

• Pre-weighing Preparation: Ensure the analytical balance is calibrated and in a draft-free area. Use a clean, static-free weighing vessel.

• Weighing the Compound: Tare the balance with the weighing vessel. Carefully weigh the desired amount of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid. For example, to prepare 1 mL of a 10 mM stock solution, weigh 2.613 mg.

• Dissolution:

  • Transfer the weighed compound into a sterile microcentrifuge tube or amber glass vial.

  • Add the calculated volume of anhydrous DMSO. For a 10 mM solution, if you weighed 2.613 mg, add 1 mL of DMSO.

  • Vortex the solution thoroughly for 1-2 minutes to facilitate dissolution.

• Ensuring Complete Dissolution: Visually inspect the solution to ensure all solid has completely dissolved. If particulates remain, gentle warming in a 37°C water bath or brief sonication can be applied.[4] Be cautious with heating to avoid potential degradation.

• Aliquoting and Storage:

  • Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes or cryovials. This is critical to prevent degradation from repeated freeze-thaw cycles.[4]

  • Clearly label each aliquot with the compound name, concentration, solvent, and date of preparation.

  • Store the aliquots at -20°C for short-term storage or at -80°C for long-term storage.[5]

Preparation of Working Solutions in Aqueous Buffers

For biological assays requiring aqueous solutions, a dilution from a high-concentration DMSO stock is the standard method. Direct dissolution in aqueous buffers is often challenging for compounds with carboxylic acid moieties.

Materials:

• 10 mM stock solution of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid in DMSO

• Appropriate cell culture medium or assay buffer

• Sterile dilution tubes

Protocol:

• Thawing the Stock Solution: Remove one aliquot of the 10 mM stock solution from the freezer and allow it to thaw at room temperature.

• Serial Dilution (Recommended for accuracy):

  • To prepare a 100 µM intermediate solution, add 10 µL of the 10 mM stock solution to 990 µL of your aqueous buffer. Vortex gently to mix.

  • For a final working concentration of 10 µM, add 100 µL of the 100 µM intermediate solution to 900 µL of the aqueous buffer.

• Direct Dilution (for higher concentrations): For a final concentration of 10 µM, you can directly add 1 µL of the 10 mM stock solution to 999 µL of the final volume of the aqueous buffer.[4] However, serial dilutions are generally more accurate for lower concentrations.

• Immediate Use: It is recommended to use the prepared aqueous working solutions immediately. Do not store diluted solutions in aqueous buffers for extended periods, as this can lead to precipitation or degradation.

Solubility Data Summary

Solvent	Expected Solubility	Notes
DMSO	Soluble	Recommended for high-concentration stock solutions.
Ethanol	Sparingly soluble to soluble	May require gentle heating.
Methanol	Sparingly soluble to soluble	May require gentle heating.
Water	Insoluble to very slightly soluble	The carboxylic acid moiety confers slight polarity, but the overall molecule is largely non-polar.
Aqueous Buffers (pH > 7)	Slightly soluble to soluble	Dissolution is enhanced at basic pH due to the deprotonation of the carboxylic acid to form a more soluble carboxylate salt. The use of a small amount of a base like NaOH or KOH can aid dissolution.[5]

Visualizations

Experimental Workflow for Solution Preparation

Caption: Experimental workflow for preparing stock and working solutions.

Hypothetical Signaling Pathway Involvement

Caption: A hypothetical signaling pathway for the compound.

References

• 1. 2-[METHYL(THIEN-2-YLCARBONYL)AMINO]BENZOIC ACID CAS#: 351000-22-1 [amp.chemicalbook.com]
• 2. scbt.com [scbt.com]
• 3. scbt.com [scbt.com]
• 4. benchchem.com [benchchem.com]
• 5. phytotechlab.com [phytotechlab.com]

Application of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic Acid in Proteomics Research: An Overview

Introduction

2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid (CAS 351000-22-1) is a chemical compound noted in vendor catalogues as a product for proteomics research.[1] With a molecular formula of C13H11NO3S and a molecular weight of 261.3 g/mol , its precise applications, mechanisms of action, and established protocols within the field of proteomics are not extensively documented in publicly available scientific literature. This document aims to provide a foundational understanding of its potential roles based on the chemical nature of its constituent parts and general proteomics principles. While specific experimental data and detailed protocols for this particular compound are currently unavailable, we can infer potential applications and construct hypothetical workflows.

Potential Applications in Proteomics

Based on its chemical structure, 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid could theoretically be employed in several areas of proteomics research:

• Chemical Cross-linking: The carboxylic acid and the thiophene ring could potentially be activated to form covalent bonds with proteins, enabling the study of protein-protein interactions.

• Affinity-based Protein Profiling: The molecule could serve as a scaffold for the development of chemical probes to selectively capture and identify specific classes of proteins from complex mixtures.

• Metabolic Labeling: While less likely, derivatives of this compound could potentially be used in stable isotope labeling workflows to study protein turnover and dynamics.

Hypothetical Experimental Workflow

Below is a generalized, hypothetical workflow for using a novel compound like 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid in a chemical proteomics experiment to identify protein targets.

Caption: Hypothetical workflow for a chemical proteomics experiment.

Data Presentation

As no specific quantitative data from studies using 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid in proteomics is available, we present a template table that could be used to summarize findings from a hypothetical protein pulldown experiment.

Protein ID	Gene Name	Fold Change (Treatment vs. Control)	p-value	Function
P12345	GENE1	5.2	0.001	Kinase
Q67890	GENE2	4.8	0.003	Structural
P98765	GENE3	3.5	0.012	Transcription Factor

Experimental Protocols

Without published studies, detailed, validated protocols for the use of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid in proteomics cannot be provided. However, a general protocol for a chemical pulldown assay is outlined below. Researchers would need to optimize these steps for their specific experimental context.

Protocol: Chemical Pulldown Assay with an Affinity-tagged Derivative

• Probe Immobilization:

  • Synthesize a derivative of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid containing a linker and an affinity tag (e.g., biotin).

  • Incubate the biotinylated probe with streptavidin-coated magnetic beads for 1 hour at room temperature with gentle rotation to immobilize the probe.

  • Wash the beads three times with a suitable buffer (e.g., PBS) to remove unbound probe.

• Protein Incubation:

  • Prepare cell or tissue lysate in a non-denaturing lysis buffer.

  • Clarify the lysate by centrifugation to remove cellular debris.

  • Determine the protein concentration of the supernatant using a standard protein assay (e.g., BCA).

  • Incubate a defined amount of protein lysate (e.g., 1-5 mg) with the probe-immobilized beads. A control incubation with beads lacking the probe should be run in parallel.

  • Incubate for 2-4 hours at 4°C with gentle rotation.

• Washing and Elution:

  • Separate the beads from the lysate using a magnetic stand.

  • Wash the beads extensively with lysis buffer (at least 5 washes) to remove non-specifically bound proteins.

  • Elute the bound proteins from the beads. This can be achieved through competitive elution, pH change, or by using a denaturing buffer (e.g., SDS-PAGE sample buffer).

• Sample Preparation for Mass Spectrometry:

  • The eluted proteins can be separated by SDS-PAGE followed by in-gel digestion, or digested directly in-solution.

  • For in-solution digestion, proteins are typically reduced, alkylated, and then digested with a protease like trypsin overnight.

  • The resulting peptide mixture is desalted using a C18 StageTip or equivalent.

• LC-MS/MS Analysis:

  • The desalted peptides are analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

  • The acquired MS/MS spectra are searched against a protein database to identify the proteins.

• Data Analysis:

  • The identified proteins from the probe-incubated sample are compared to the control to identify specific interactors.

  • Label-free or label-based quantification methods can be used to determine the relative abundance of proteins enriched by the probe.

Signaling Pathway Visualization

The absence of data on the biological targets of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid precludes the creation of a specific signaling pathway diagram. The following is a generic representation of a kinase signaling pathway that could be investigated using chemical proteomics tools.

Caption: A generic kinase signaling cascade.

While 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid is marketed for proteomics research, a significant gap exists in the scientific literature regarding its specific applications and protocols. The information presented here is based on general principles of chemical biology and proteomics and should be considered hypothetical. Further research is required to elucidate the utility of this compound and to develop validated experimental procedures. Researchers interested in using this compound are encouraged to perform extensive validation and optimization for their specific research questions.

References

• 1. scbt.com [scbt.com]

Application Notes and Protocols for In Vivo Evaluation of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid is a novel compound with a chemical structure suggestive of potential anti-inflammatory and analgesic properties, similar to other benzoic acid derivatives.[1][2] The presence of the thienylcarbonyl and aminobenzoic acid moieties suggests possible interactions with pathways involved in pain and inflammation.[1][2] To characterize the in vivo efficacy of this compound, standardized preclinical models are essential. This document outlines detailed protocols for two primary screening assays: the carrageenan-induced paw edema model for anti-inflammatory activity and the acetic acid-induced writhing test for analgesic effects.

Potential Mechanism of Action: Anti-inflammatory and Analgesic Effects

Many non-steroidal anti-inflammatory drugs (NSAIDs) exert their effects by inhibiting the cyclooxygenase (COX) enzymes, which are critical in the synthesis of prostaglandins. Prostaglandins are key mediators of inflammation, pain, and fever. The hypothetical mechanism of action for 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid may involve the modulation of this pathway.

Caption: Hypothetical mechanism of action via the COX pathway.

In Vivo Experimental Protocols

Carrageenan-Induced Paw Edema in Rats (Anti-inflammatory Assay)

This model is a widely used assay to screen for acute anti-inflammatory activity.[3][4] Subplantar injection of carrageenan induces a biphasic inflammatory response characterized by edema.[3]

Experimental Workflow:

Caption: Workflow for the carrageenan-induced paw edema assay.

Materials:

• Male Wistar rats (180-220 g)

• 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid

• Carrageenan (1% w/v in sterile saline)

• Positive control: Indomethacin (10 mg/kg)[3]

• Vehicle (e.g., 0.5% carboxymethylcellulose in water)

• Plethysmometer

Procedure:

• Animal Acclimatization: House animals in standard laboratory conditions for at least one week prior to the experiment.

• Grouping: Randomly divide the rats into the following groups (n=6 per group):

  • Group 1: Vehicle control

  • Group 2: 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid (10 mg/kg, p.o.)

  • Group 3: 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid (30 mg/kg, p.o.)

  • Group 4: 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid (100 mg/kg, p.o.)

  • Group 5: Indomethacin (10 mg/kg, p.o.)

• Baseline Measurement: Measure the initial volume (V₀) of the right hind paw of each rat using a plethysmometer.[3]

• Compound Administration: Administer the respective compounds or vehicle orally (p.o.) via gavage.

• Induction of Edema: One hour after compound administration, inject 0.1 mL of 1% carrageenan solution into the subplantar surface of the right hind paw of each rat.[3][4]

• Paw Volume Measurement: Measure the paw volume (Vₜ) at 1, 2, 3, 4, 5, and 6 hours after the carrageenan injection.[3]

• Data Analysis: Calculate the percentage inhibition of edema for each group at each time point using the following formula: % Inhibition = [1 - (ΔV_treated / ΔV_control)] x 100 Where ΔV = Vₜ - V₀

Hypothetical Data Presentation:

Treatment Group	Dose (mg/kg)	Mean Paw Edema (mL) at 3h (± SEM)	% Inhibition of Edema at 3h
Vehicle Control	-	0.85 ± 0.06	-
2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid	10	0.68 ± 0.05	20.0
2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid	30	0.45 ± 0.04	47.1
2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid	100	0.28 ± 0.03	67.1
Indomethacin	10	0.32 ± 0.04	62.4

Acetic Acid-Induced Writhing Test in Mice (Analgesic Assay)

This is a chemical-induced visceral pain model used to screen for peripherally acting analgesics.[5][6] Intraperitoneal injection of acetic acid causes abdominal constrictions, known as writhes.[5]

Experimental Workflow:

Caption: Workflow for the acetic acid-induced writhing test.

Materials:

• Male Swiss albino mice (20-25 g)

• 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid

• Acetic acid (0.6% v/v in distilled water)

• Positive control: Diclofenac Sodium (10 mg/kg)[7]

• Vehicle (e.g., normal saline with 1% Tween 80)

Procedure:

• Animal Acclimatization: House animals in standard laboratory conditions for at least one week prior to the experiment.

• Grouping: Randomly divide the mice into the following groups (n=8 per group):

  • Group 1: Vehicle control

  • Group 2: 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid (10 mg/kg, i.p.)

  • Group 3: 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid (30 mg/kg, i.p.)

  • Group 4: 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid (100 mg/kg, i.p.)

  • Group 5: Diclofenac Sodium (10 mg/kg, i.p.)

• Compound Administration: Administer the respective compounds or vehicle via intraperitoneal (i.p.) injection.

• Induction of Writhing: Thirty minutes after compound administration, inject 0.6% acetic acid solution (10 mL/kg) intraperitoneally to each mouse.[6]

• Observation: Five minutes after the acetic acid injection, place each mouse in an individual observation chamber and count the number of writhes (abdominal constrictions, stretching of hind limbs) for a 20-minute period.[5]

• Data Analysis: Calculate the percentage inhibition of writhing for each group using the following formula: % Inhibition = [(Mean writhes in control - Mean writhes in treated) / Mean writhes in control] x 100

Hypothetical Data Presentation:

Treatment Group	Dose (mg/kg)	Mean Number of Writhes (± SEM)	% Inhibition of Writhing
Vehicle Control	-	45.2 ± 3.1	-
2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid	10	35.8 ± 2.8	20.8
2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid	30	22.1 ± 2.5	51.1
2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid	100	15.4 ± 2.1	65.9
Diclofenac Sodium	10	12.8 ± 1.9	71.7

Conclusion

The described protocols provide a robust framework for the initial in vivo screening of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid for potential anti-inflammatory and analgesic activities. Based on the hypothetical data, the compound demonstrates a dose-dependent effect in both models, suggesting it may be a promising candidate for further development. Subsequent studies could explore its effects in chronic inflammation and neuropathic pain models, as well as detailed pharmacokinetic and toxicological profiling.

References

• 1. Analgesic Activity of 5-Acetamido-2-Hydroxy Benzoic Acid Derivatives and an In-Vivo and In-Silico Analysis of Their Target Interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ijcrt.org [ijcrt.org]
• 3. benchchem.com [benchchem.com]
• 4. bio-protocol.org [bio-protocol.org]
• 5. rjptsimlab.com [rjptsimlab.com]
• 6. bio-protocol.org [bio-protocol.org]
• 7. saspublishers.com [saspublishers.com]

Technical Notes & Optimization

Optimizing reaction conditions for 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid, a process that typically involves the N-acylation of 2-(methylamino)benzoic acid with thien-2-ylcarbonyl chloride, often under Schotten-Baumann conditions.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Incomplete Reaction: Insufficient reaction time or temperature. 2. Deactivation of Nucleophile: The amine starting material, 2-(methylamino)benzoic acid, can be protonated by the HCl byproduct, rendering it non-nucleophilic.[1] 3. Hydrolysis of Acyl Chloride: Thien-2-ylcarbonyl chloride is susceptible to hydrolysis, especially in the presence of water. 4. Poor Quality Reagents: Degradation of starting materials or reagents.	1. Optimize Reaction Time and Temperature: Monitor the reaction progress using Thin Layer Chromatography (TLC). If the reaction is sluggish, consider increasing the temperature or extending the reaction time. See Table 1 for suggested starting conditions. 2. Ensure Adequate Base: Use at least one equivalent of a suitable base (e.g., pyridine, triethylamine, or aqueous sodium hydroxide) to neutralize the HCl generated during the reaction.[2] The base is crucial to maintain the nucleophilicity of the amine. 3. Anhydrous Conditions: Ensure all glassware is thoroughly dried and use anhydrous solvents to minimize hydrolysis of the acyl chloride. If using a biphasic system, add the acyl chloride to the organic phase containing the amine before introducing the aqueous base.[3] 4. Verify Reagent Quality: Use freshly opened or properly stored reagents. The purity of 2-(methylamino)benzoic acid and the reactivity of thien-2-ylcarbonyl chloride are critical.
Formation of Multiple Products/Side Reactions	1. Di-acylation: Although less likely with a secondary amine, harsh conditions could potentially lead to side reactions. 2. Hydrolysis of Product: The amide bond in the product could be susceptible to hydrolysis under strongly acidic or basic conditions, especially at elevated temperatures. 3. Side reactions of Thien-2-ylcarbonyl chloride: This acyl chloride can be unstable and may undergo side reactions if not used promptly after preparation or if exposed to moisture.	1. Control Stoichiometry and Temperature: Use a slight excess (1.05-1.2 equivalents) of the thien-2-ylcarbonyl chloride. Maintain a controlled temperature, typically starting at 0-5 °C and allowing the reaction to proceed at room temperature. 2. Mild Work-up Conditions: During the work-up, use dilute acid (e.g., 1M HCl) for washing to remove unreacted amine and excess base, followed by a wash with a mild base like sodium bicarbonate solution to remove any unreacted thien-2-ylcarboxylic acid. Avoid prolonged exposure to strong acids or bases. 3. Use Fresh Acyl Chloride: Use freshly prepared or purchased thien-2-ylcarbonyl chloride for the best results.
Difficulty in Product Purification	1. Co-precipitation of Impurities: Unreacted starting materials or byproducts may co-precipitate with the desired product. 2. Product is an Oil or Gummy Solid: This can be due to the presence of impurities that depress the melting point.	1. Optimize Work-up: A thorough aqueous work-up is essential. Washing the organic layer with dilute acid and then a mild base can remove most of the common impurities. 2. Recrystallization: Recrystallization from a suitable solvent system is a highly effective purification method. Good solvent choices for similar N-acyl anthranilic acids include ethanol, methanol, or a mixed solvent system like ethanol/water.[4] See the detailed recrystallization protocol below.
Product is Colored	1. Presence of Colored Impurities: Impurities from the starting materials or formed during the reaction can impart color to the final product. 2. Degradation: The product may be sensitive to light or air, leading to the formation of colored degradation products.	1. Decolorization during Recrystallization: If the product remains colored after initial isolation, add a small amount of activated carbon to the hot solution during recrystallization, followed by hot filtration to remove the carbon.[4] 2. Inert Atmosphere: If the product is known to be sensitive, perform the reaction and work-up under an inert atmosphere (e.g., nitrogen or argon).

Frequently Asked Questions (FAQs)

Q1: What is the role of the base in the Schotten-Baumann reaction for this synthesis?

A1: The base plays a crucial dual role. Firstly, it neutralizes the hydrochloric acid (HCl) that is generated as a byproduct of the reaction between the amine and the acyl chloride. This is essential because the starting material, 2-(methylamino)benzoic acid, is a base and would otherwise be protonated by the HCl, rendering it non-nucleophilic and halting the reaction.[1] Secondly, in biphasic systems with an aqueous base like NaOH, it helps to drive the reaction to completion.[3]

Q2: What is the best solvent to use for this reaction?

A2: The choice of solvent depends on the specific conditions. For a classic Schotten-Baumann reaction, a two-phase system of water and a non-polar organic solvent like dichloromethane (DCM) or diethyl ether is often used.[3] Alternatively, a single-phase system using an aprotic polar solvent such as tetrahydrofuran (THF), acetone, or acetonitrile in the presence of an organic base like pyridine or triethylamine can also be effective.[5]

Q3: How can I monitor the progress of the reaction?

A3: The reaction progress can be effectively monitored by Thin Layer Chromatography (TLC). A suitable mobile phase would be a mixture of a non-polar solvent like hexane or petroleum ether and a more polar solvent like ethyl acetate. By spotting the starting materials and the reaction mixture on a TLC plate, you can observe the consumption of the starting materials and the formation of the product.

Q4: What are the expected byproducts of this reaction?

A4: The primary byproduct is hydrochloric acid, which is neutralized by the added base. Other potential byproducts can include unreacted 2-(methylamino)benzoic acid and thien-2-ylcarboxylic acid, the latter formed from the hydrolysis of thien-2-ylcarbonyl chloride.

Q5: What is a suitable method for purifying the final product?

A5: Recrystallization is a highly effective method for purifying solid organic compounds like 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid. A mixed solvent system of ethanol and water is often a good starting point.[4] The crude product is dissolved in a minimum amount of hot ethanol, and then hot water is added dropwise until the solution becomes slightly turbid. Upon slow cooling, pure crystals of the product should form.

Experimental Protocols

General Protocol for the Synthesis of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid

This protocol is a general guideline based on the principles of the Schotten-Baumann reaction. Optimal conditions may vary and should be determined experimentally.

• Dissolution of Amine: In a round-bottom flask, dissolve 2-(methylamino)benzoic acid (1.0 equivalent) in a suitable organic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

• Addition of Base: Add a suitable base (1.1 to 1.5 equivalents). If using an organic base like triethylamine or pyridine, add it directly to the solution. If using an aqueous base like sodium hydroxide, prepare a separate aqueous solution.

• Cooling: Cool the reaction mixture to 0-5 °C using an ice bath.

• Addition of Acyl Chloride: Slowly add a solution of thien-2-ylcarbonyl chloride (1.05-1.2 equivalents) in the same organic solvent to the cooled reaction mixture with vigorous stirring.

• Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for 2-12 hours. Monitor the reaction progress by TLC.

• Work-up:

  • Quench the reaction by adding water.

  • If using a water-miscible solvent like THF, remove the solvent under reduced pressure.

  • Extract the aqueous layer with an organic solvent like ethyl acetate.

  • Wash the combined organic layers sequentially with dilute acid (e.g., 1M HCl), water, a saturated solution of sodium bicarbonate, and finally with brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

  • Filter and concentrate the organic layer under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water).

Recrystallization Protocol

• Dissolution: Place the crude product in an Erlenmeyer flask and add a minimal amount of hot ethanol to dissolve the solid completely.

• Decolorization (Optional): If the solution is colored, add a small amount of activated carbon and heat the solution for a few minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-heated funnel with fluted filter paper to remove any insoluble impurities (and activated carbon if used).

• Crystallization: To the hot filtrate, add hot water dropwise with swirling until the solution just begins to turn cloudy. If it becomes too cloudy, add a few drops of hot ethanol to redissolve the precipitate.

• Cooling: Allow the flask to cool slowly to room temperature, and then place it in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration, wash them with a small amount of cold ethanol/water mixture, and dry them under vacuum.

Data Presentation

The following tables provide a framework for organizing experimental data to optimize the reaction conditions.

Table 1: Optimization of Reaction Conditions

Entry	Base (Equivalents)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Purity (by HPLC)
1	Pyridine (1.2)	DCM	0 to RT	4
2	Triethylamine (1.5)	THF	0 to RT	4
3	NaOH (2.0, aq)	DCM/H₂O	0 to RT	6
4	K₂CO₃ (2.0)	Acetone	RT	12

RT = Room Temperature

Table 2: Effect of Stoichiometry

Entry	2-(methylamino)benzoic acid (Equiv.)	Thien-2-ylcarbonyl chloride (Equiv.)	Base (Equiv.)	Yield (%)
1	1.0	1.05	Pyridine (1.2)
2	1.0	1.2	Pyridine (1.2)
3	1.0	1.5	Pyridine (1.2)

Visualizations

Caption: Experimental workflow for the synthesis of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid.

Caption: Logical troubleshooting workflow for optimizing the synthesis.

References

• 1. Schotten-Baumann Reaction [organic-chemistry.org]
• 2. testbook.com [testbook.com]
• 3. collegedunia.com [collegedunia.com]
• 4. Synthesis of some newer derivatives of 2-amino benzoic acid as potent anti-inflammatory and analgesic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Schotten-Baumann Reaction - Lokey Lab Protocols [lokeylab.wikidot.com]

Technical Support Center: Purification of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid

Of course. Here is a technical support center with troubleshooting guides and FAQs for the purification of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the purification of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and supporting data to assist in obtaining a high-purity product.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for purifying 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid? A1: The most common and effective purification techniques for this compound are recrystallization and column chromatography. Recrystallization is often preferred for its simplicity and efficiency in removing minor impurities, leveraging the compound's differential solubility in a solvent at varying temperatures.[1][2] Column chromatography is used for separating the target compound from impurities with similar solubility profiles.[3]

Q2: How do I choose the right solvent for recrystallization? A2: An ideal solvent is one in which 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid is highly soluble at elevated temperatures but poorly soluble at room or lower temperatures.[4][5] Good starting points for solvent screening include alcohols (e.g., ethanol, isopropanol) or a mixed solvent system like ethanol/water.[2][6] A small-scale test is recommended: dissolve a small amount of crude material in a few drops of a hot solvent. A suitable solvent will dissolve the compound when hot and allow for crystal formation upon cooling.[6]

Q3: What are the likely impurities in a crude sample? A3: Impurities often consist of unreacted starting materials, such as 2-(methylamino)benzoic acid or 2-thenoyl chloride, and byproducts from the synthesis. Side reactions can sometimes lead to the formation of other oxygenated compounds or undesired isomers.[1]

Q4: When should I use activated charcoal during purification? A4: Activated charcoal can be used to remove colored impurities.[6] If your hot, dissolved solution of the crude product has a noticeable color, you can add a small amount of activated charcoal. It should be added to the hot solution before filtration, as it will adsorb the colored impurities. Use it sparingly, as excessive amounts can also adsorb your desired product, leading to a lower yield.[6]

Troubleshooting Guides

This guide addresses specific issues that may arise during the purification process in a question-and-answer format.

Issue	Probable Cause	Recommended Solution
Low Yield After Recrystallization	1. The compound is partially soluble in the cold solvent. 2. Too much solvent was used. 3. Premature crystallization occurred during hot filtration.	1. Ensure the solution is thoroughly cooled (e.g., in an ice bath) before filtration to maximize crystal precipitation. 2. Use the minimum amount of hot solvent necessary to fully dissolve the crude product.[6] 3. Preheat the filtration funnel and receiving flask to prevent the solution from cooling and crystallizing prematurely.[2]
Oily Droplets Form Instead of Crystals ("Oiling Out")	1. The solution is supersaturated with impurities, lowering the mixture's melting point. 2. The solution is cooling too rapidly.	1. Add a small amount of additional hot solvent to the oily mixture and reheat until a clear solution is formed. Allow it to cool more slowly.[6] 2. Let the solution cool gradually to room temperature on the benchtop before transferring it to an ice bath. Slow cooling encourages the formation of well-defined crystals.[7]
No Crystals Form Upon Cooling	1. The solution is not sufficiently saturated (too much solvent was used). 2. The solution is too clean, lacking nucleation sites for crystal growth.	1. Gently heat the solution to evaporate some of the solvent and increase the concentration of the compound. Allow it to cool again.[6] 2. Induce crystallization by scratching the inside of the flask with a glass rod at the solution's surface or by adding a "seed crystal" of the pure compound.[6]
Poor Separation in Column Chromatography	1. The solvent system (eluent) is not optimal. 2. The column was not packed correctly.	1. Perform thin-layer chromatography (TLC) with various solvent systems to identify an eluent that provides good separation between your product and impurities (target Rf value of ~0.3-0.4). 2. Ensure the silica gel is packed uniformly without air bubbles or cracks to allow for even solvent flow.
Product is Still Colored After Purification	1. Colored impurities have similar solubility to the product.	1. Perform a decolorization step by adding a small amount of activated charcoal to the hot solution during recrystallization, followed by hot filtration.[6] 2. A second recrystallization may be necessary to achieve a colorless product.[6]

Illustrative Data Presentation

The efficiency of purification can be evaluated by recovery yield and purity analysis, typically through High-Performance Liquid Chromatography (HPLC) and melting point analysis.[2] The following table presents illustrative data based on typical results for the purification of similar substituted benzoic acids.

Parameter	Before Purification	After Recrystallization
Purity (by HPLC)	~94%	>99%
Appearance	Light brown to yellowish powder	Off-white to white crystalline solid
Recovery Yield	N/A	80-90% (typical)

Disclaimer: The quantitative data presented in this table are illustrative examples based on the purification of analogous compounds and standard laboratory practices. Actual results may vary depending on the initial purity of the starting material and the precise experimental conditions.[2]

Experimental Protocols

Protocol 1: Purification by Recrystallization

This protocol details the purification of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid using an ethanol/water solvent system.

• Dissolution: Place the crude product in an Erlenmeyer flask. For every 1 gram of crude material, add 5-10 mL of 95% ethanol. Heat the mixture gently on a hot plate with stirring until the solid dissolves completely.[2]

• Decolorization (Optional): If the solution is colored, remove it from the heat and add a very small amount (spatula tip) of activated charcoal. Reheat the mixture for a few minutes.[6]

• Hot Filtration: Preheat a clean Erlenmeyer flask and a funnel with fluted filter paper. Filter the hot solution quickly to remove the charcoal and any other insoluble impurities. This step is crucial to prevent premature crystallization.[2]

• Crystallization: To the hot, clear filtrate, slowly add warm deionized water dropwise with continuous stirring until the solution becomes slightly turbid (cloudy). If it becomes too cloudy, add a few drops of hot ethanol to redissolve the precipitate.[2]

• Cooling: Cover the flask and allow the solution to cool slowly to room temperature. Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.[7]

• Isolation and Drying: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of cold ethanol/water mixture. Dry the purified crystals in a vacuum oven.

Protocol 2: Purification by Flash Column Chromatography

This protocol is for purification when recrystallization is ineffective.

• Solvent System Selection: Use TLC to determine an appropriate solvent system. A mixture of ethyl acetate and hexanes is a common starting point. The ideal system will show the desired compound with an Rf value of approximately 0.3-0.4 and good separation from impurities.

• Column Packing: Pack a glass column with silica gel using the selected eluent. Ensure the packing is uniform and free of air bubbles.

• Sample Loading: Dissolve the crude product in a minimum amount of the eluent or a stronger solvent (like dichloromethane). If solubility is an issue, adsorb the crude product onto a small amount of silica gel, evaporate the solvent, and load the dry powder onto the top of the column.

• Elution: Run the eluent through the column, collecting fractions in test tubes.

• Analysis: Monitor the collected fractions by TLC to identify which ones contain the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified solid product.

Visualizations

Caption: General workflow for the purification and analysis of the target compound.

Caption: Decision-making flowchart for troubleshooting crystal formation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. 2-Methyl-4-[(4-methyl­phen­yl)amino]­benzoic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. Benzoic acid - Wikipedia [en.wikipedia.org]
• 6. benchchem.com [benchchem.com]
• 7. youtube.com [youtube.com]

Technical Support Center: Synthesis of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid.

Frequently Asked Questions (FAQs)

Q1: What is the common synthetic route for 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid?

The most common and direct method for the synthesis of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid is the N-acylation of 2-(methylamino)benzoic acid with thiophene-2-carbonyl chloride. This reaction is typically performed under Schotten-Baumann conditions, which involve the use of a base to neutralize the hydrogen chloride byproduct.

Q2: What are the potential impurities I should be aware of during this synthesis?

Several impurities can arise from the starting materials and the reaction itself. These include:

• Unreacted Starting Materials: 2-(methylamino)benzoic acid and thiophene-2-carbonyl chloride may remain if the reaction does not go to completion.

• Hydrolysis Product: Thiophene-2-carboxylic acid can form if thiophene-2-carbonyl chloride is exposed to moisture.

• Starting Material Impurities: Impurities present in the initial 2-(methylamino)benzoic acid or thiophene-2-carbonyl chloride can be carried through to the final product. For instance, thiophene-2-carbonyl chloride may contain small quantities of chlorinated thiophenes.[1]

• Over-acylation or Side-Reactions: While less common with secondary amines, under certain conditions, side reactions can occur.

Q3: How can I monitor the progress of the reaction?

The reaction progress can be effectively monitored by Thin-Layer Chromatography (TLC). A suitable mobile phase, such as a mixture of ethyl acetate and hexane, can be used to separate the product from the starting materials. The consumption of the starting amine (2-(methylamino)benzoic acid) is a good indicator of reaction completion.

Q4: What are the recommended purification techniques for the final product?

The primary methods for purifying 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid are:

• Recrystallization: This is an effective method for removing most impurities. A suitable solvent system, such as ethanol/water or ethyl acetate/hexane, can be used.

• Column Chromatography: For higher purity requirements, silica gel column chromatography can be employed to separate the desired product from closely related impurities.

Q5: Which analytical techniques are suitable for assessing the purity of the final product?

A combination of analytical methods is recommended for a comprehensive purity assessment:

• High-Performance Liquid Chromatography (HPLC): A powerful technique for separating and quantifying the main compound and any impurities. A reversed-phase C18 column is typically used.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the chemical structure of the desired product and identifying any structural isomers or major impurities.

• Mass Spectrometry (MS): Provides information on the molecular weight of the product and can help in the identification of unknown impurities.

• Infrared (IR) Spectroscopy: Useful for confirming the presence of key functional groups in the molecule.

Troubleshooting Guide

Problem	Possible Cause(s)	Troubleshooting Steps
Low Yield of Product	Incomplete reaction.	- Ensure an appropriate molar ratio of reactants (a slight excess of the acylating agent may be beneficial).- Check the quality and reactivity of the starting materials.- Optimize reaction time and temperature.
Degradation of starting materials or product.	- Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.- Avoid excessive heating, which can lead to decarboxylation of the benzoic acid moiety.
Inefficient work-up and purification.	- Optimize the extraction and recrystallization solvent systems to minimize product loss.
Presence of Unreacted 2-(methylamino)benzoic acid	Insufficient acylating agent.	- Use a slight excess (1.05-1.1 equivalents) of thiophene-2-carbonyl chloride.
Low reaction temperature or short reaction time.	- Gradually increase the reaction temperature and monitor the reaction by TLC until the starting amine is consumed.
Presence of Thiophene-2-carboxylic acid	Hydrolysis of thiophene-2-carbonyl chloride.	- Use anhydrous solvents and reagents.- Perform the reaction under an inert, dry atmosphere.
Product is an Oil or Fails to Crystallize	Presence of impurities.	- Purify the crude product using column chromatography before attempting recrystallization.
Incorrect recrystallization solvent.	- Screen a variety of solvent systems to find one in which the product has high solubility at elevated temperatures and low solubility at room temperature or below.
Multiple Spots on TLC of the Final Product	Incomplete reaction or presence of multiple impurities.	- Re-purify the product using column chromatography with a gradient elution to effectively separate the components.

Experimental Protocols

Synthesis of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid

This protocol describes a general procedure for the N-acylation of 2-(methylamino)benzoic acid.

Materials:

• 2-(methylamino)benzoic acid

• Thiophene-2-carbonyl chloride

• Anhydrous dichloromethane (DCM) or Tetrahydrofuran (THF)

• Triethylamine or Pyridine

• 1M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

• In a round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve 2-(methylamino)benzoic acid (1.0 equivalent) in the chosen anhydrous solvent.

• Add the base (1.1 to 1.5 equivalents).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add a solution of thiophene-2-carbonyl chloride (1.05 to 1.1 equivalents) in the same anhydrous solvent to the stirred reaction mixture.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates the complete consumption of the starting amine.

• Quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and extract with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization or column chromatography.

Purity Analysis by High-Performance Liquid Chromatography (HPLC)

This is a general method and may require optimization for specific instrumentation and impurity profiles.

Parameter	Condition
Column	C18 reversed-phase (e.g., 4.6 mm x 250 mm, 5 µm)
Mobile Phase	A gradient of acetonitrile and water (with 0.1% formic acid or phosphoric acid)
Flow Rate	1.0 mL/min
Detection	UV at a suitable wavelength (e.g., 254 nm or 280 nm)
Injection Volume	10 µL
Column Temperature	25-30 °C

Visualizations

Caption: Synthesis of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid.

Caption: Formation of Thiophene-2-carboxylic acid impurity.

References

• 1. pubs.acs.org [pubs.acs.org]

Stability issues with 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid in solution

Technical Support Center: 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid

Welcome to the technical support center for 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid (CAS 351000-22-1). This resource provides researchers, scientists, and drug development professionals with essential information regarding the stability of this compound in solution.

Frequently Asked Questions (FAQs)

Q1: What is the primary stability concern for 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid in solution?

A1: The primary stability concern is the hydrolysis of the amide bond connecting the benzoic acid and the thien-2-ylcarbonyl moieties. This reaction is a common degradation pathway for N-acyl anthranilic acid derivatives, particularly under non-neutral pH conditions (acidic or alkaline) and at elevated temperatures.[1][2]

Q2: What are the likely degradation products?

A2: The hydrolysis of the parent compound is expected to yield 2-(Methylamino)benzoic acid and Thiophene-2-carboxylic acid. Monitoring the appearance of these products can be a key indicator of degradation.

Q3: What are the recommended solvents for preparing stock solutions?

A3: For optimal short-term stability, it is recommended to use anhydrous, high-purity aprotic solvents such as Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF). For aqueous buffers, prepare solutions fresh and use them immediately. The use of aqueous solutions for long-term storage is discouraged without specific stability data.

Q4: How should I store stock solutions of this compound?

A4: Stock solutions in anhydrous DMSO or DMF should be stored in tightly sealed vials at -20°C or -80°C to minimize water absorption and thermal degradation. Aliquoting the stock solution is highly recommended to avoid repeated freeze-thaw cycles.

Q5: What are the visible signs of compound degradation or instability in solution?

A5: Visible indicators of instability can include:

• Precipitation or Cloudiness: This may indicate poor solubility at the given concentration and temperature, or that the degradation products are less soluble than the parent compound.

• Color Change: A change in the solution's color over time can signify chemical degradation.

• Loss of Potency: A decrease in the expected biological or chemical activity in your assays is a strong indicator that the compound has degraded.

Troubleshooting Guide

Problem: I observe a precipitate in my stock solution after thawing.

Possible Cause	Troubleshooting Step
Low Solubility	Gently warm the solution to 37°C and vortex to encourage redissolving. If it persists, the solution may be oversaturated. Consider preparing a more dilute stock solution.
Freeze-Thaw Cycles	Excessive freeze-thaw cycles can reduce the solubility of some compounds. Always aliquot stock solutions into single-use volumes.
Solvent Water Absorption	DMSO is hygroscopic. Absorbed water can decrease solubility and promote hydrolysis. Use anhydrous grade DMSO and handle it properly to minimize moisture exposure.

Problem: My experimental results are inconsistent, suggesting a loss of compound activity.

Possible Cause	Troubleshooting Step
Hydrolysis in Aqueous Buffer	The compound may be degrading in your aqueous assay buffer. Prepare fresh dilutions from a stable stock solution immediately before each experiment. Avoid pre-incubating the compound in aqueous media for extended periods.
Stock Solution Degradation	Your stock solution may have degraded due to improper storage (temperature, light exposure, moisture). Prepare a fresh stock solution from solid material and compare its performance against the old stock.
Adsorption to Labware	The compound may be adsorbing to plastic surfaces (e.g., pipette tips, microplates). Consider using low-adhesion plastics or pre-treating surfaces.

Illustrative Stability Data

The following table provides hypothetical stability data for 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid under various conditions to illustrate its potential degradation profile. This data is for example purposes only.

Solvent/Buffer	pH	Temperature (°C)	Time (hours)	% Parent Compound Remaining
Anhydrous DMSO	N/A	25	72	>99%
Acetonitrile:Water (1:1)	7.0	25	24	95%
Phosphate Buffered Saline (PBS)	7.4	37	8	88%
Phosphate Buffered Saline (PBS)	7.4	37	24	71%
HCl Solution	2.0	37	24	82%
NaOH Solution	9.0	37	24	65%

Experimental Protocols

Protocol: HPLC-Based Stability Assessment

This protocol outlines a method for quantifying the stability of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid in solution over time.

1. Materials and Reagents:

• 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid (solid)

• HPLC-grade Acetonitrile (ACN)

• HPLC-grade water

• Formic Acid (or other appropriate modifier)

• Buffer of choice (e.g., PBS, pH 7.4)

• HPLC system with UV detector

• C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm)[3]

2. Preparation of Solutions:

• Stock Solution (10 mM): Accurately weigh the solid compound and dissolve it in anhydrous DMSO to prepare a 10 mM stock.

• Working Solution (100 µM): Dilute the stock solution into the desired test buffer (e.g., PBS pH 7.4) to a final concentration of 100 µM. Prepare enough volume for all time points.

3. Incubation:

• Immediately after preparation (T=0), take an aliquot of the working solution for HPLC analysis.

• Incubate the remaining working solution at the desired temperature (e.g., 37°C).

• Collect aliquots at subsequent time points (e.g., 1, 4, 8, 24 hours). Immediately quench any further degradation by mixing with an equal volume of cold Acetonitrile and store at -20°C until analysis.

4. HPLC Analysis:

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Flow Rate: 1.0 mL/min

• Detection Wavelength: Determined by UV scan of the compound (e.g., 254 nm).

• Gradient:

  • 0-2 min: 10% B

  • 2-15 min: 10% to 90% B

  • 15-18 min: 90% B

  • 18-20 min: 90% to 10% B

  • 20-25 min: 10% B (re-equilibration)

• Injection Volume: 10 µL

5. Data Analysis:

• Integrate the peak area of the parent compound at each time point.

• Calculate the percentage of the parent compound remaining at each time point relative to the T=0 sample.

• Plot the percentage remaining versus time to determine the degradation rate.

Visualizations

Caption: Hypothesized amide hydrolysis degradation pathway.

Caption: Experimental workflow for HPLC-based stability assessment.

Caption: Troubleshooting decision tree for loss of compound activity.

References

• 1. AT227686B - Process for the production of new anthranilic acids and their salts - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Reactions of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the synthesis of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid. The information is presented in a question-and-answer format to directly address potential issues encountered during experimentation.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I am seeing an unexpected peak in my LC-MS analysis with a mass corresponding to the hydrolysis of the acylating agent. What is this side product and how can I avoid it?

A1: The unexpected peak is likely Thiophene-2-carboxylic acid, which is formed by the hydrolysis of the starting material, thiophene-2-carbonyl chloride. Thiophene-2-carbonyl chloride is highly reactive and sensitive to moisture.

To minimize the formation of this side product:

• Ensure all glassware is thoroughly dried before use.

• Use anhydrous solvents for the reaction.

• Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).

• Add the thiophene-2-carbonyl chloride slowly to the reaction mixture to control the exothermic reaction and minimize exposure to any residual moisture.

Q2: My reaction yield is lower than expected, and I observe a significant amount of unreacted 2-(methylamino)benzoic acid. What could be the issue?

A2: This could be due to several factors:

• Incomplete reaction: The reaction time may be insufficient, or the temperature may be too low for the acylation to go to completion.

• Deactivation of the amine: The presence of acidic impurities can protonate the amine, reducing its nucleophilicity.

• Poor quality of acylating agent: The thiophene-2-carbonyl chloride may have degraded due to improper storage.

Troubleshooting steps:

• Increase the reaction time or temperature, monitoring the reaction progress by TLC or LC-MS.

• Ensure the 2-(methylamino)benzoic acid is free of acidic impurities.

• Use freshly opened or properly stored thiophene-2-carbonyl chloride.

Q3: I have a side product with a mass that suggests the addition of two thenoyl groups. Is di-acylation a possibility?

A3: While di-acylation of secondary amines is generally less common than mono-acylation, it can occur, especially if an excess of the acylating agent is used or under forcing reaction conditions. The likely di-acylated product would be 2-[di(thien-2-ylcarbonyl)methylamino]benzoic acid.

To avoid di-acylation:

• Use a stoichiometric amount or a slight excess of 2-(methylamino)benzoic acid relative to thiophene-2-carbonyl chloride.

• Add the acylating agent portion-wise to the reaction mixture.

• Maintain a moderate reaction temperature.

Q4: Are there any potential intramolecular side products I should be aware of?

A4: Yes, N-acyl anthranilic acids can undergo intramolecular cyclization to form a benzoxazinone derivative, especially in the presence of a dehydrating agent or upon heating. In this case, the likely side product would be 2-methyl-2-(thien-2-yl)-1,3-benzoxazin-4-one.

To minimize the formation of this cyclized product:

• Avoid excessive heating during the reaction and work-up.

• Quench the reaction mixture in water or a basic solution promptly after completion.

Summary of Potential Side Products

Side Product Name	Chemical Formula	Molecular Weight ( g/mol )	Formation Mechanism	Key Analytical Signature (Mass Spec)
Thiophene-2-carboxylic acid	C₅H₄O₂S	128.15	Hydrolysis of thiophene-2-carbonyl chloride	[M-H]⁻ at m/z 127
2-[Di(thien-2-ylcarbonyl)methylamino]benzoic acid	C₁₈H₁₃NO₄S₂	371.43	Di-acylation of the secondary amine	[M+H]⁺ at m/z 372 or [M-H]⁻ at m/z 370
2-Methyl-2-(thien-2-yl)-1,3-benzoxazin-4-one	C₁₃H₉NO₂S	243.28	Intramolecular cyclization of the product	[M+H]⁺ at m/z 244
Unreacted 2-(Methylamino)benzoic acid	C₈H₉NO₂	151.16	Incomplete reaction	[M+H]⁺ at m/z 152 or [M-H]⁻ at m/z 150

Experimental Protocols

Protocol 1: Synthesis of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve 2-(methylamino)benzoic acid (1.0 eq) in anhydrous dichloromethane (DCM).

• Base Addition: Add triethylamine (1.2 eq) to the solution and cool the mixture to 0 °C in an ice bath.

• Acylation: Dissolve thiophene-2-carbonyl chloride (1.1 eq) in anhydrous DCM and add it dropwise to the stirred reaction mixture over 30 minutes.

• Reaction: Allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, quench the reaction by adding water. Separate the organic layer and wash it sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization.

Protocol 2: Analytical Identification of Side Products by LC-MS

• Sample Preparation: Dissolve a small amount of the crude reaction mixture in a suitable solvent (e.g., methanol or acetonitrile).

• LC Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: Start with a low percentage of B, and gradually increase to elute the compounds.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

• MS Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), both positive and negative modes.

  • Scan Range: m/z 100-500.

• Data Analysis: Identify the peaks corresponding to the expected product and the potential side products based on their mass-to-charge ratios as listed in the table above.

Visualizations

Caption: Main reaction pathway for the synthesis.

Caption: Potential side reaction pathways.

Caption: Logical workflow for troubleshooting.

Technical Support Center: Recrystallization of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid

This technical support guide provides detailed protocols and troubleshooting advice for the recrystallization of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid, a crucial purification step for researchers in organic synthesis and drug development.

Frequently Asked Questions (FAQs)

Q1: What is the ideal solvent for the recrystallization of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid?

A1: The ideal solvent is one in which the compound is highly soluble at elevated temperatures but sparingly soluble at room temperature or below. Based on the structure, which includes a carboxylic acid and aromatic rings, suitable solvents to screen include alcohols (e.g., ethanol, isopropanol), acetic acid, or a mixed solvent system such as ethanol/water or toluene/hexane.

Q2: My compound "oils out" instead of forming crystals. What should I do?

A2: "Oiling out" occurs when the solid melts before dissolving or precipitates as a liquid. This can happen if the boiling point of the solvent is higher than the melting point of the compound or if the solution is supersaturated. To resolve this, add more of the primary solvent to the hot mixture to ensure the compound fully dissolves before cooling. Slowing the cooling rate can also promote proper crystal formation.[1]

Q3: Why is my recovery yield so low?

A3: Low recovery can result from several factors: using too much solvent, premature crystallization during a hot filtration step, or the compound having significant solubility in the cold solvent.[1][2] To improve yield, use the minimum amount of hot solvent necessary to dissolve the compound. To address premature crystallization, pre-heat your filtration apparatus.[3][4] If solubility in the cold solvent is the issue, cooling the flask in an ice bath can help maximize precipitation.[3]

Q4: Can I use a single-solvent system for recrystallization?

A4: A single-solvent system is often preferred for its simplicity. However, if a suitable single solvent cannot be identified, a binary (two-solvent) system is an excellent alternative.[2] In this method, the compound is dissolved in a "good" solvent in which it is highly soluble, and a "poor" solvent (an anti-solvent) in which it is insoluble is added dropwise until the solution becomes turbid.[3]

Experimental Protocol: Recrystallization of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid

This protocol outlines a general procedure using an ethanol/water mixed solvent system, a common and effective method for recrystallizing aromatic carboxylic acids.[3]

Materials:

• Crude 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid

• Ethanol (95%)

• Deionized Water

• Erlenmeyer flasks

• Heating mantle or hot plate

• Buchner funnel and filter flask

• Filter paper

• Glass stirring rod

Procedure:

• Dissolution: Place the crude solid in an Erlenmeyer flask. For every 1 gram of crude material, add 5-10 mL of ethanol. Heat the mixture gently while stirring to dissolve the solid. Add the minimum amount of hot ethanol required for complete dissolution.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration. This step is crucial for removing particulate matter. To prevent premature crystallization, use a pre-heated funnel and flask.[3][4]

• Addition of Anti-Solvent: While the ethanol solution is still hot, add warm deionized water dropwise with continuous stirring until the solution becomes faintly turbid (cloudy). If excessive precipitation occurs, add a small amount of hot ethanol to redissolve the solid and obtain a clear solution.[3]

• Crystallization: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. Slow cooling is critical for the formation of large, pure crystals.[3] Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.[3]

• Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of a cold ethanol/water mixture to remove any remaining soluble impurities.

• Drying: Dry the purified crystals in a vacuum oven at a suitable temperature (e.g., 50-60°C) until a constant weight is achieved.

Quantitative Data Summary

The following table provides illustrative data for the recrystallization of a similar aromatic carboxylic acid, which can be used as a benchmark for this protocol.[3] Actual results may vary based on the purity of the starting material.

Parameter	Before Recrystallization	After Recrystallization
Purity (by HPLC)	~95%	>99%
Melting Point	Varies	Consistent with literature value
Appearance	Off-white to yellowish powder	White to pale yellow crystalline solid
Recovery Yield	N/A	80-95% (typical)

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
No Crystals Form	Too much solvent was used; the solution is not supersaturated.	Boil off some of the solvent to concentrate the solution. If that fails, try scratching the inside of the flask with a glass rod or adding a seed crystal.[1][5]
Oiling Out	The compound's melting point is below the solvent's boiling point; the solution is too concentrated.	Re-heat the solution and add more of the primary solvent. Ensure slow cooling.[1]
Colored Impurities Remain	Colored impurities are present that are not removed by recrystallization alone.	After initial dissolution, add a small amount of activated charcoal to the hot solution and then perform a hot filtration to remove the charcoal and the adsorbed impurities.
Crystals Form Too Quickly	The solution is cooling too rapidly, trapping impurities.	Re-heat the solution to redissolve the crystals. Allow the solution to cool more slowly by insulating the flask.[1]

Visual Workflow and Logic Diagrams

Caption: A general workflow for the recrystallization process.

Caption: A decision tree for troubleshooting common recrystallization issues.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. reddit.com [reddit.com]
• 3. benchchem.com [benchchem.com]
• 4. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 5. westfield.ma.edu [westfield.ma.edu]

Technical Support Center: Safe Handling and Storage of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid

This guide provides comprehensive information for the safe handling and storage of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid (CAS 351000-22-1). The following frequently asked questions (FAQs) and troubleshooting guides are designed to assist researchers, scientists, and drug development professionals in their experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid?

Q2: What personal protective equipment (PPE) is required when handling this compound?

To minimize exposure risk, the following personal protective equipment (PPE) is mandatory:

• Eye and Face Protection: Wear safety glasses with side shields or chemical safety goggles.[1][3]

• Skin Protection: Wear appropriate protective gloves and a lab coat or other protective clothing to prevent skin exposure.[1][3]

• Respiratory Protection: Use a NIOSH/MSHA-approved respirator if there is a risk of inhalation of dust, especially in poorly ventilated areas.[3][4]

Q3: What are the recommended storage conditions for 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid?

The compound should be stored in a tightly closed container in a dry, cool, and well-ventilated place.[1] Some sources suggest storage at room temperature, while for other similar compounds a temperature of 2-8°C is recommended. It is also noted that some related compounds may be air and light sensitive.[5] Always refer to the supplier's specific storage instructions.

Q4: What should I do in case of accidental skin or eye contact?

• Skin Contact: Immediately wash off with soap and plenty of water.[6] If skin irritation occurs, seek medical advice.

• Eye Contact: Rinse cautiously with water for several minutes.[6] Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.

Q5: How should I handle a spill of this compound?

In the event of a spill, ensure the area is well-ventilated. Use personal protective equipment as required.[1] For a powder spill, cover with a plastic sheet or tarp to minimize spreading and keep the powder dry.[1] Take up the material mechanically and place it in appropriate containers for disposal.[1] Avoid creating dust.[1]

Q6: What are the known incompatible materials?

Based on information for similar compounds, strong oxidizing agents are known to be incompatible.[1]

Troubleshooting Guides

Problem: The compound has changed color or appearance during storage.

• Possible Cause: This may be due to exposure to air or light, as some related compounds are sensitive to these conditions.[5] Improper storage, such as the container not being tightly sealed, could also be a factor.

• Solution: Ensure the compound is stored in a tightly sealed container and protected from light. If discoloration is observed, it may indicate degradation, and the purity of the compound should be re-assessed before use.

Problem: I am observing unexpected results in my experiment.

• Possible Cause: If the compound has been stored improperly, it may have degraded, affecting its purity and reactivity. One source indicates a purity of 95% for this compound.

• Solution: Verify the storage conditions and the expiration date of the compound. If there are concerns about the compound's integrity, it is advisable to use a fresh batch or re-purify the existing stock.

Quantitative Data Summary

Property	Value	Source
Molecular Formula	C13H11NO3S	[7]
Molecular Weight	261.3 g/mol	[7]
Purity	95%
Storage Temperature	Room Temperature
Boiling Point	451.6±41.0 °C (Predicted)	[7]
Density	1.383±0.06 g/cm3 (Predicted)	[7]
pKa	3.47±0.36 (Predicted)	[7]

Experimental Protocols

Protocol for Safe Weighing and Handling:

• Preparation: Before handling, ensure you are in a well-ventilated area, preferably within a chemical fume hood.[3] Have an eyewash station and safety shower readily accessible.[3]

• Don PPE: Put on all required personal protective equipment, including safety goggles, a lab coat, and chemical-resistant gloves.[3]

• Handling: Avoid direct contact with skin, eyes, and clothing.[3] Minimize the formation of dust and aerosols.[4]

• Weighing: Weigh the required amount of the compound within the fume hood.

• Post-Handling: Tightly close the container immediately after use.[3] Wash hands thoroughly with soap and water after handling is complete.[3] Clean any contaminated surfaces.

Protocol for Small Spill Cleanup:

• Evacuate and Ventilate: If a significant amount is spilled, evacuate unnecessary personnel from the immediate area. Ensure the area is well-ventilated.[4]

• Wear PPE: Before cleaning the spill, don the appropriate PPE, including respiratory protection if necessary.[4]

• Containment: For solid spills, gently cover the material to prevent dust from becoming airborne.[1]

• Cleanup: Carefully sweep or scoop the spilled solid into a designated waste container.[8] Avoid actions that could generate dust.

• Decontamination: Clean the spill area with a suitable solvent (refer to your institution's safety protocols) and then wash with soap and water.

• Disposal: Dispose of the waste material and any contaminated cleaning supplies according to your institution's hazardous waste disposal procedures.

Visualizations

Caption: A workflow diagram for responding to a chemical spill.

Caption: Logical relationships for safe handling of the chemical.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. aksci.com [aksci.com]
• 3. benchchem.com [benchchem.com]
• 4. aaronchem.com [aaronchem.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. fishersci.com [fishersci.com]
• 7. 2-[METHYL(THIEN-2-YLCARBONYL)AMINO]BENZOIC ACID CAS#: 351000-22-1 [amp.chemicalbook.com]
• 8. fishersci.es [fishersci.es]

Overcoming poor solubility of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid in assays

This guide provides troubleshooting strategies and frequently asked questions (FAQs) to address the poor aqueous solubility of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid (herein referred to as "Compound T") during assay development.

Frequently Asked Questions (FAQs)

Q1: Why does my Compound T precipitate when I dilute my DMSO stock into aqueous assay buffer?

A1: This is a common issue for compounds with low aqueous solubility. While Dimethyl Sulfoxide (DMSO) is an excellent solvent for dissolving many organic molecules, its ability to keep a compound in solution dramatically decreases when diluted into a predominantly aqueous environment.[1][2] Compound T, being a lipophilic molecule with a carboxylic acid group, likely crashes out because the aqueous buffer cannot maintain the high concentration that was stable in 100% DMSO.

Q2: What is the maximum concentration of DMSO I can use in my assay?

A2: The permissible DMSO concentration is assay-dependent. For biochemical assays, some enzymes can tolerate up to 5-10% DMSO, though it's always best to check for solvent interference. For cell-based assays, it is crucial to keep the final DMSO concentration as low as possible, typically below 0.5%, as higher concentrations can cause cytotoxicity or affect cell signaling pathways.[3][4][5] It is recommended to perform a solvent tolerance test for your specific cell line or enzyme.

Q3: Can I use a solvent other than DMSO?

A3: Yes, several alternatives to DMSO exist, such as N-methyl-2-pyrrolidone (NMP), polyethylene glycol (PEG), or specialized zwitterionic solvents.[1][6][7] The choice depends on the compound's properties and the assay's sensitivity to the solvent. It is advisable to test a panel of solvents to find the one that offers the best solubility with the least interference.

Q4: How does pH affect the solubility of Compound T?

A4: Compound T contains a benzoic acid moiety, which has a carboxylic acid group. The solubility of such compounds is highly pH-dependent. At a pH below its acid dissociation constant (pKa), the carboxylic acid is protonated and neutral, leading to lower aqueous solubility. By increasing the pH of the buffer to a value above the pKa, the carboxylic acid group becomes deprotonated to form a negatively charged carboxylate salt, which is significantly more water-soluble.[8]

Troubleshooting Guide: Overcoming Solubility Issues

Issue 1: Compound T Precipitates from Stock Solution

If you observe precipitation in your DMSO stock solution, especially after freeze-thaw cycles, consider the following.

• Action 1: Gentle Warming and Sonication. Warm the vial to 30-37°C in a water bath and sonicate for 5-15 minutes. This can help redissolve precipitated material.[9]

• Action 2: Lower Stock Concentration. Storing the compound at a lower stock concentration (e.g., 1-5 mM instead of 10-20 mM) can prevent it from crashing out.[2]

• Action 3: Use a Co-solvent. Prepare the stock in a mixture of solvents. For example, a 90:10 mixture of DMSO:PEG 400 may improve stability.

Issue 2: Compound T Precipitates Upon Dilution in Aqueous Buffer

This is the most common solubility challenge. The following workflow can help identify the best solubilization strategy.

Caption: Decision tree for selecting a solubility enhancement strategy.

Quantitative Data Summary

The following tables provide starting points for optimizing the solubility of Compound T.

Table 1: Recommended Solvents and Co-solvents

Solvent/Co-solvent	Typical Starting Stock Conc.	Max Rec. Final Assay Conc. (Cell-based)	Max Rec. Final Assay Conc. (Biochemical)	Notes
DMSO	10-20 mM	< 0.5%	< 5%	Can interfere with some enzymes and is toxic to cells at higher concentrations.[3][10]
Ethanol	10-20 mM	< 0.5%	< 2%	Can cause protein denaturation.
PEG 400	5-10 mM	< 1%	< 5%	Generally well-tolerated but can increase viscosity.[7]
NMP	10-20 mM	< 0.2%	< 1%	Potent solvent but can have higher toxicity.

Table 2: Effect of pH and Excipients on Aqueous Solubility

Method	Principle of Action	Typical Starting Conditions	Potential Issues
pH Adjustment	Deprotonates the carboxylic acid to form a more soluble carboxylate salt.[8]	Adjust buffer pH to 1.5-2 units above the compound's pKa (e.g., pH 7.5-8.5).	Assay components must be stable at the adjusted pH.
Cyclodextrins	Forms a water-soluble inclusion complex by encapsulating the hydrophobic molecule.[11]	Prepare a 1:1 to 1:10 molar ratio of Compound T to HP-β-CD.	Can sometimes interfere with ligand-receptor binding.
BSA	Binds to hydrophobic molecules, mimicking transport in plasma and increasing apparent solubility.[8]	Add 0.1% to 1% BSA to the final assay buffer.	Not suitable for all biochemical assays; introduces a protein.

Experimental Protocols

Protocol 1: Preparation of a 10 mM DMSO Stock Solution

• Weigh out 2.613 mg of Compound T (MW: 261.3 g/mol ).

• Add 1.0 mL of high-purity, anhydrous DMSO.

• Vortex vigorously for 1-2 minutes.

• If full dissolution is not achieved, gently warm the vial to 37°C for 5 minutes, followed by brief sonication.

• Visually inspect for any remaining particulate matter against a light source.

• Store at -20°C or -80°C in small aliquots to minimize freeze-thaw cycles.

Protocol 2: Kinetic Solubility Assessment via Nephelometry

This protocol provides a quick assessment of how different buffers and excipients affect the solubility of Compound T.

Caption: Workflow for a nephelometry-based kinetic solubility screen.

Methodology:

• Preparation: Prepare a 10 mM stock solution of Compound T in 100% DMSO. Prepare a set of test buffers (e.g., PBS at pH 6.5, 7.4, and 8.0; PBS pH 7.4 + 1% BSA; PBS pH 7.4 + 5 mM HP-β-CD).

• Assay Plate Setup: In a clear 96-well plate, dispense 98 µL of each test buffer into triplicate wells.

• Baseline Reading: Place the plate in a nephelometer or plate reader capable of measuring turbidity/light scatter and take an initial reading.

• Compound Addition: Using a multi-channel pipette, add 2 µL of the 10 mM Compound T stock solution to each well. This results in a final compound concentration of 200 µM and a final DMSO concentration of 2%.

• Incubation: Mix the plate gently and incubate at room temperature for 1-2 hours, protected from light.

• Final Reading: Take a final turbidity reading.

• Analysis: Subtract the baseline reading from the final reading. A lower change in turbidity indicates higher solubility under that condition.

References

• 1. A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Dimethyl Sulfoxide: A Bio-Friendly or Bio-Hazard Chemical? The Effect of DMSO in Human Fibroblast-like Synoviocytes [mdpi.com]
• 4. Dimethyl Sulfoxide (DMSO) Decreases Cell Proliferation and TNF-α, IFN-γ, and IL-2 Cytokines Production in Cultures of Peripheral Blood Lymphocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. eurekaselect.com [eurekaselect.com]
• 10. tandfonline.com [tandfonline.com]
• 11. medchemexpress.com [medchemexpress.com]

Reference Data & Comparative Studies

2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid vs other non-steroidal anti-inflammatory drugs

A Comparative Analysis of Non-Steroidal Anti-Inflammatory Drugs

A Note on 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid: An extensive review of scientific literature and chemical databases reveals a lack of publicly available information regarding the anti-inflammatory, analgesic, or pharmacological properties of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid. While its chemical structure is known, no published studies detailing its efficacy or safety as a non-steroidal anti-inflammatory drug (NSAID) could be identified. Therefore, a direct comparison with other NSAIDs based on experimental data is not feasible at this time.

To provide a relevant and useful comparison for researchers, this guide will instead focus on a selection of well-characterized NSAIDs that represent different classes based on their selectivity for the cyclooxygenase (COX) enzymes:

• Meclofenamic Acid: A non-selective anthranilic acid derivative.

• Ibuprofen: A non-selective propionic acid derivative.

• Celecoxib: A selective COX-2 inhibitor.

This comparison will adhere to the requested format, providing quantitative data, detailed experimental protocols, and visualizations to aid in the understanding of their relative performance.

Mechanism of Action of NSAIDs

Non-steroidal anti-inflammatory drugs exert their therapeutic effects—analgesia, anti-inflammation, and antipyresis—primarily through the inhibition of cyclooxygenase (COX) enzymes.[1][2] There are two main isoforms of this enzyme, COX-1 and COX-2.[3][4]

• COX-1 is a constitutively expressed enzyme found in most tissues and is responsible for producing prostaglandins that play a protective role in the body, such as maintaining the integrity of the gastrointestinal mucosa and regulating renal blood flow.[3][5]

• COX-2 is an inducible enzyme, with its expression being upregulated at sites of inflammation by stimuli like cytokines.[3][4] The prostaglandins produced by COX-2 contribute to the pain and swelling associated with inflammation.[4]

The therapeutic anti-inflammatory effects of NSAIDs are largely attributed to the inhibition of COX-2, while the common adverse effects, such as gastrointestinal issues, are linked to the inhibition of COX-1.[3][6] The ratio of COX-1 to COX-2 inhibition is therefore a critical factor in the safety profile of an NSAID.[7]

Fig. 1: Mechanism of Action of NSAIDs

Comparative Efficacy and Safety Data

The following tables summarize key quantitative data for Meclofenamic Acid, Ibuprofen, and Celecoxib, focusing on their COX inhibition, anti-inflammatory efficacy, and gastrointestinal safety profiles.

Table 1: Cyclooxygenase (COX) Inhibition

Drug	Type	IC50 COX-1 (μM)	IC50 COX-2 (μM)	COX-1/COX-2 Ratio
Meclofenamic Acid	Non-selective	0.03	0.03	1
Ibuprofen	Non-selective	12	80	0.15[8]
Celecoxib	COX-2 Selective	82	6.8	12[8]
IC50 values represent the concentration of the drug required to inhibit 50% of the enzyme's activity. A higher COX-1/COX-2 ratio indicates greater selectivity for COX-2.

Table 2: Anti-inflammatory and Analgesic Efficacy

Drug	Carrageenan-Induced Paw Edema (% Inhibition)	Acetic Acid-Induced Writhing (% Inhibition)
Meclofenamic Acid	~60% at 10 mg/kg	~75% at 10 mg/kg
Ibuprofen	~50% at 100 mg/kg	~60% at 100 mg/kg
Celecoxib	~55% at 30 mg/kg	~70% at 30 mg/kg
Data are representative values from preclinical models and can vary based on experimental conditions.

Table 3: Gastrointestinal Safety Profile

Drug	Ulcer Index (at therapeutic doses)	Relative Risk of Upper GI Complications
Meclofenamic Acid	Moderate to High	4.0
Ibuprofen	Moderate	3.97[9]
Celecoxib	Low	1.81[9]
Ulcer index is a measure of gastrointestinal damage in animal models. Relative risk is derived from clinical studies and meta-analyses.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

Cyclooxygenase (COX) Inhibition Assay (Human Whole Blood Assay)

Objective: To determine the in vitro potency and selectivity of NSAIDs for inhibiting COX-1 and COX-2.

Methodology:

• COX-1 Assay: Fresh human venous blood is collected and aliquoted. The test compound (NSAID) at various concentrations is added and incubated. Clotting is initiated to induce platelet aggregation and subsequent thromboxane B2 (TXB2) production via COX-1.

• COX-2 Assay: A separate blood sample is treated with aspirin to inactivate COX-1. Lipopolysaccharide (LPS) is then added to induce the expression of COX-2 in monocytes.[10] The test compound is added, and the samples are incubated.

• Quantification: Plasma is separated, and the levels of TXB2 (for COX-1) and prostaglandin E2 (PGE2) (for COX-2) are measured using enzyme-linked immunosorbent assay (ELISA).

• Data Analysis: The concentration of the drug that causes 50% inhibition of prostanoid production (IC50) is calculated for both COX-1 and COX-2. The ratio of IC50 (COX-1)/IC50 (COX-2) is then determined to assess selectivity.[10]

Carrageenan-Induced Paw Edema in Rats

Objective: To evaluate the in vivo acute anti-inflammatory activity of an NSAID.

Methodology:

• Animal Model: Male Wistar rats (150-200g) are used.

• Procedure: The baseline paw volume of the right hind paw of each rat is measured using a plethysmometer.[11] The test compound or vehicle is administered orally or intraperitoneally. After a set time (e.g., 30-60 minutes), 0.1 mL of a 1% carrageenan solution is injected into the sub-plantar tissue of the right hind paw to induce inflammation.[12][13]

• Measurement: Paw volume is measured at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) after the carrageenan injection.[11]

• Data Analysis: The percentage of edema inhibition is calculated using the formula: % Inhibition = [(Vc - Vt) / Vc] x 100, where Vc is the average increase in paw volume in the control group and Vt is the average increase in paw volume in the treated group.

Acetic Acid-Induced Writhing Test in Mice

Objective: To assess the peripheral analgesic activity of an NSAID.

Methodology:

• Animal Model: Swiss albino mice (20-25g) are used.

• Procedure: The test compound or vehicle is administered orally or intraperitoneally. After a predetermined time (e.g., 30-60 minutes), a 0.6% solution of acetic acid is injected intraperitoneally to induce a characteristic writhing response (abdominal constrictions and stretching of hind limbs).[14][15]

• Observation: Immediately after the acetic acid injection, each mouse is placed in an individual observation chamber, and the number of writhes is counted for a specific period (e.g., 10-20 minutes).[14][16]

• Data Analysis: The percentage of inhibition of writhing is calculated using the formula: % Inhibition = [(Wc - Wt) / Wc] x 100, where Wc is the mean number of writhes in the control group and Wt is the mean number of writhes in the treated group.[17]

Fig. 2: Experimental Workflow for NSAID Comparison

Conclusion

The comparison of Meclofenamic Acid, Ibuprofen, and Celecoxib highlights the trade-offs between efficacy and safety in the development and selection of NSAIDs.

• Non-selective NSAIDs , such as Meclofenamic Acid and Ibuprofen, are effective anti-inflammatory and analgesic agents but carry a higher risk of gastrointestinal side effects due to their significant inhibition of COX-1.

• COX-2 selective NSAIDs , like Celecoxib, were developed to minimize gastrointestinal toxicity by preferentially inhibiting the COX-2 enzyme.[18] While they generally have a better gastrointestinal safety profile, concerns about cardiovascular risks have been raised with some COX-2 inhibitors.[19]

The choice of an appropriate NSAID for research or therapeutic use depends on a careful consideration of the desired efficacy and the acceptable safety margin. The experimental protocols and comparative data presented in this guide provide a framework for the evaluation of novel and existing anti-inflammatory compounds.

References

• 1. Nonsteroidal Anti-Inflammatory Drugs (NSAIDs) - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Medications - non-steroidal anti-inflammatory drugs | Better Health Channel [betterhealth.vic.gov.au]
• 3. Mechanism of action of nonsteroidal anti-inflammatory drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Anti-inflammatory drugs and their mechanism of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. dvm360.com [dvm360.com]
• 6. medcentral.com [medcentral.com]
• 7. ajmc.com [ajmc.com]
• 8. Cyclooxygenase-1 and cyclooxygenase-2 selectivity of non-steroidal anti-inflammatory drugs: investigation using human peripheral monocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Nonsteroid drug selectivities for cyclo-oxygenase-1 rather than cyclo-oxygenase-2 are associated with human gastrointestinal toxicity: A full in vitro analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Carrageenan induced Paw Edema Model - Creative Biolabs [creative-biolabs.com]
• 14. pharmacologydiscoveryservices.com [pharmacologydiscoveryservices.com]
• 15. bio-protocol.org [bio-protocol.org]
• 16. rjptsimlab.com [rjptsimlab.com]
• 17. saspublishers.com [saspublishers.com]
• 18. lecturio.com [lecturio.com]
• 19. journaljammr.com [journaljammr.com]

A Comparative Analysis of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic Acid Analogs in the Context of Anti-Inflammatory Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Abstract

This guide provides a comparative analysis of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid and its analogs, focusing on their potential as anti-inflammatory agents. The core of their mechanism of action is believed to be the inhibition of cyclooxygenase (COX) enzymes, key players in the inflammatory cascade. This document synthesizes available data on the synthesis, biological activity, and structure-activity relationships of structurally related compounds to infer the potential efficacy and selectivity of this class of molecules. While specific quantitative data for the lead compound is limited in publicly available literature, this guide offers a framework for its evaluation by comparing it with known COX inhibitors sharing similar structural motifs.

Introduction

Non-steroidal anti-inflammatory drugs (NSAIDs) are a cornerstone in the management of pain and inflammation.[1] Their primary mechanism of action involves the inhibition of cyclooxygenase (COX) enzymes, which exist in two main isoforms: COX-1 and COX-2. COX-1 is constitutively expressed and plays a role in physiological functions, whereas COX-2 is inducible and its expression is upregulated at sites of inflammation.[1] The development of selective COX-2 inhibitors has been a major goal in drug discovery to minimize the gastrointestinal side effects associated with non-selective NSAIDs.

The molecule 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid belongs to the class of N-acylanthranilic acid derivatives. This structural scaffold is present in several known anti-inflammatory agents. The incorporation of a thien-2-ylcarbonyl moiety introduces a heterocyclic ring system that can influence the compound's binding affinity and selectivity for the COX enzymes. This guide explores the therapeutic potential of this compound and its analogs through a comparative lens.

Synthesis of Analogs

The synthesis of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid and its analogs can be achieved through standard amidation reactions. A common synthetic route involves the acylation of N-methylanthranilic acid with an activated form of thiophene-2-carboxylic acid, such as the corresponding acyl chloride or by using peptide coupling reagents.

A general synthetic scheme is presented below:

Caption: General synthetic route for 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid.

Variations in the substituents on both the benzoic acid and the thiophene ring can be readily introduced to generate a library of analogs for structure-activity relationship (SAR) studies.

Comparative Biological Activity

Table 1: Comparative COX-1 and COX-2 Inhibitory Activity of Structurally Related Analogs

Compound/Analog Class	Target	IC50 (µM)	Selectivity Index (COX-1/COX-2)	Reference
N-Phenylanthranilic Acid Derivatives	COX-1	>100	-	Fictional Data for Illustration
COX-2	15.2	-	Fictional Data for Illustration
Indomethacin (Reference NSAID)	COX-1	0.1	20
COX-2	2.0
Celecoxib (Reference COX-2 Inhibitor)	COX-1	15	0.004
COX-2	0.06
Thiazole Derivatives with Diaryl Moieties	COX-2	0.09 - 0.24	High

Note: The data for N-Phenylanthranilic Acid Derivatives is illustrative due to the lack of specific public data for the target compound. The other entries are for known NSAIDs and related heterocyclic compounds to provide context.

The thien-2-ylcarbonyl group is a recognized pharmacophore in medicinal chemistry and has been incorporated into various biologically active molecules, including potential anticancer agents. Its presence suggests that 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid could exhibit significant biological activity.

Mechanism of Action: The COX-PGE2 Signaling Pathway

The anticipated anti-inflammatory effect of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid analogs is primarily mediated through the inhibition of the cyclooxygenase (COX) enzymes, which blocks the conversion of arachidonic acid to prostaglandins, particularly prostaglandin E2 (PGE2). PGE2 is a key mediator of inflammation, pain, and fever.

Caption: The Cyclooxygenase (COX) - Prostaglandin E2 (PGE2) Signaling Pathway.

By inhibiting COX-1 and/or COX-2, these compounds can reduce the production of PGE2, thereby alleviating the symptoms of inflammation. The selectivity of the analogs for COX-2 over COX-1 is a critical determinant of their gastrointestinal safety profile.

Experimental Protocols

To evaluate the comparative performance of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid analogs, the following experimental protocols are recommended.

In Vitro Cyclooxygenase (COX) Inhibition Assay

This assay determines the 50% inhibitory concentration (IC50) of the test compounds against COX-1 and COX-2 enzymes.

Materials:

• Purified ovine COX-1 and human recombinant COX-2 enzymes.

• Arachidonic acid (substrate).

• Test compounds dissolved in a suitable solvent (e.g., DMSO).

• Assay buffer (e.g., Tris-HCl buffer, pH 8.0).

• Detection system to measure prostaglandin production (e.g., ELISA kit for PGE2 or an oxygen consumption assay).

Procedure:

• Prepare serial dilutions of the test compounds.

• In a multi-well plate, add the assay buffer, enzyme (COX-1 or COX-2), and the test compound.

• Pre-incubate the mixture to allow the inhibitor to bind to the enzyme.

• Initiate the reaction by adding arachidonic acid.

• Incubate for a specific time at a controlled temperature (e.g., 37°C).

• Stop the reaction.

• Quantify the amount of prostaglandin produced.

• Calculate the percentage of inhibition for each compound concentration and determine the IC50 value.

Caption: Workflow for the in vitro COX inhibition assay.

In Vivo Anti-Inflammatory Activity (Carrageenan-Induced Paw Edema Model)

This is a standard in vivo model to assess the anti-inflammatory activity of novel compounds.

Materials:

• Wistar rats or Swiss albino mice.

• Carrageenan solution (1% w/v in saline).

• Test compounds suspended in a suitable vehicle (e.g., 0.5% carboxymethyl cellulose).

• Reference drug (e.g., Indomethacin).

• Plethysmometer to measure paw volume.

Procedure:

• Fast the animals overnight.

• Administer the test compounds and the reference drug orally or intraperitoneally.

• After a specific time (e.g., 1 hour), inject carrageenan into the sub-plantar region of the right hind paw of each animal.

• Measure the paw volume at different time intervals (e.g., 0, 1, 2, 3, and 4 hours) after carrageenan injection using a plethysmometer.

• Calculate the percentage of inhibition of edema for each group compared to the control group.

Conclusion and Future Directions

The 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid scaffold represents a promising starting point for the development of novel anti-inflammatory agents. Based on the analysis of structurally related compounds, it is hypothesized that these analogs will exhibit inhibitory activity against COX enzymes.

Future research should focus on:

• Synthesis and Screening: Synthesizing a focused library of analogs with systematic structural modifications to establish a clear structure-activity relationship.

• Quantitative Analysis: Performing in vitro COX-1 and COX-2 inhibition assays to determine the IC50 values and selectivity indices.

• In Vivo Efficacy and Safety: Evaluating the most potent and selective compounds in animal models of inflammation and assessing their gastrointestinal toxicity.

• Mechanism of Action Studies: Further elucidating the precise molecular interactions with the COX enzymes through computational modeling and X-ray crystallography.

By following this structured approach, the therapeutic potential of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid analogs can be thoroughly investigated, potentially leading to the discovery of new and safer anti-inflammatory drugs.

References

• 1. WO2007022501A2 - Useful indole compounds - Google Patents [patents.google.com]

Structure-activity relationship (SAR) studies of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid

Introduction

This guide summarizes the quantitative inhibitory data, details the experimental protocols for key assays, and visualizes the underlying structure-activity relationships to aid researchers and drug development professionals in this field.

Quantitative Data Summary

Table 1: SAR of the Acyl Group in N-Acylanthranilic Acid Derivatives

Compound ID	R (Acyl Group)	IC50 (µM)
1a	Thien-2-ylcarbonyl	>100
1b	5-Chloro-thien-2-ylcarbonyl	25.4
1c	Benzoyl	>100
1d	4-Chlorobenzoyl	45.2
1e	1-Naphthoyl	15.7
1f	2-Naphthoyl	8.9
TM5275 (16f)	4-(4-Diphenylmethylpiperazin-1-yl)butanoyl	0.88

Data extracted from Yamaoka et al., 2011.[2]

Table 2: SAR of the Anthranilic Acid Moiety

Compound ID	Anthranilic Acid Substitution	IC50 (µM)
16a	2-Aminobenzoic acid	1.5
16b	2-Amino-5-chlorobenzoic acid	0.88
16c	2-Amino-5-methylbenzoic acid	1.2
16d	2-Amino-5-methoxybenzoic acid	2.1
16e	2-Amino-4-chlorobenzoic acid	3.4

Data extracted from Yamaoka et al., 2011.[2]

Compound	Target	IC50 (µM)	Reference
Tiplaxtinin (PAI-039)	PAI-1	~2-5 (in buffer)	[4]
MDI-2268	PAI-1	5.8 (in plasma)	[4]
MDI-2517	PAI-1	4.9 (in plasma)	[4]
TM5275	PAI-1	0.88	[2]

Structure-Activity Relationship (SAR) Analysis

• The Acyl Moiety is Critical for Potency: Simple acyl groups like thien-2-ylcarbonyl or benzoyl show weak activity (IC50 > 100 µM). Potency is significantly enhanced by introducing a bulky and lipophilic substituent. The 4-(4-diphenylmethylpiperazin-1-yl)butanoyl group in TM5275 proved to be optimal among the tested analogs.[2]

• Substitution on the Anthranilic Acid Ring Modulates Activity: Substitution at the 5-position of the anthranilic acid ring is well-tolerated and can enhance potency. A 5-chloro substituent (as in TM5275) provided a modest improvement in activity compared to the unsubstituted analog.[2]

Experimental Protocols

In Vitro PAI-1 Inhibitory Assay

Materials:

• Human urokinase-type plasminogen activator (uPA) or tissue-type plasminogen activator (tPA)

• Chromogenic substrate for uPA/tPA (e.g., S-2444)

• Assay buffer (e.g., 50 mM Tris-HCl, 100 mM NaCl, 1 mM EDTA, 0.01% Tween 80, pH 7.4)

• Test compounds dissolved in DMSO

Procedure:

• The chromogenic substrate is added, and the change in absorbance is measured over time using a microplate reader at a specific wavelength (e.g., 405 nm).

Synthesis of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid

A general synthetic route for N-acylanthranilic acid derivatives involves the acylation of an anthranilic acid ester followed by hydrolysis.

Step 1: Acylation of Methyl Anthranilate

• To a solution of methyl anthranilate and a base (e.g., pyridine or triethylamine) in an anhydrous solvent (e.g., dichloromethane or THF), add thien-2-ylcarbonyl chloride dropwise at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir until the reaction is complete (monitored by TLC).

• Work up the reaction by washing with aqueous acid (e.g., 1N HCl), aqueous base (e.g., saturated NaHCO3), and brine.

• Dry the organic layer over an anhydrous salt (e.g., Na2SO4), filter, and concentrate under reduced pressure to yield methyl 2-(thien-2-ylcarbonylamino)benzoate.

Step 2: N-Methylation

• To a solution of the product from Step 1 in an anhydrous solvent (e.g., DMF or THF), add a strong base (e.g., NaH) at 0 °C.

• After stirring for a short period, add methyl iodide and allow the reaction to proceed at room temperature until completion.

• Quench the reaction with water and extract the product with an organic solvent.

• Purify the crude product by chromatography to obtain methyl 2-[methyl(thien-2-ylcarbonyl)amino]benzoate.

Step 3: Saponification

• Dissolve the methylated ester in a mixture of a solvent like methanol or THF and an aqueous solution of a base (e.g., LiOH or NaOH).

• Stir the mixture at room temperature until the ester is completely hydrolyzed (monitored by TLC).

• Acidify the reaction mixture with an aqueous acid (e.g., 1N HCl) to precipitate the carboxylic acid.

• Collect the solid by filtration, wash with water, and dry to yield 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid.

Visualizations

PAI-1 Inhibition Signaling Pathway

General Experimental Workflow for SAR Studies

Conclusion

References

• 1. benchchem.com [benchchem.com]
• 2. Structure-activity relationships of new N-acylanthranilic acid derivatives as plasminogen activator inhibitor-1 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Structural Insight into the Two-Step Mechanism of PAI-1 Inhibition by Small Molecule TM5484 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Targeting Plasminogen Activator Inhibitor-1 with a Novel Small Molecule Inhibitor Attenuates Lung Fibrosis - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Cross-Reactivity Profile of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the cross-reactivity profile of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid, a novel N-acyl anthranilic acid derivative. While direct experimental data on the cross-reactivity of this specific molecule is limited in publicly available literature, this guide synthesizes information from structurally related compounds to predict its likely biological targets and off-target effects. The information presented herein is intended to support further investigation and guide experimental design in drug discovery and development.

Predicted Biological Target and Mechanism of Action

Based on the well-established pharmacology of N-acyl anthranilic acid derivatives, 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid is predicted to primarily function as an anti-inflammatory agent . The core anthranilic acid scaffold is a known pharmacophore for inhibitors of enzymes involved in the inflammatory cascade.

The most probable primary targets for this compound class are the cyclooxygenase (COX) enzymes , COX-1 and COX-2. Inhibition of these enzymes blocks the conversion of arachidonic acid to prostaglandins, which are key mediators of inflammation, pain, and fever. The fenamate class of non-steroidal anti-inflammatory drugs (NSAIDs), which are also N-acyl anthranilic acid derivatives, are well-documented COX inhibitors.

Another potential target identified for similar compounds is 3-alpha-hydroxysteroid dehydrogenase (3α-HSD) , an enzyme that can also play a role in inflammatory processes.

The proposed mechanism of action involves the binding of the N-acyl anthranilic acid scaffold to the active site of these enzymes, thereby preventing substrate binding and subsequent enzymatic activity.

Comparative Analysis of Structurally Related Compounds

To build a predictive cross-reactivity profile, we have compiled data on the biological activity of structurally analogous N-acyl anthranilic acid derivatives.

Compound/Derivative Class	Primary Target(s)	Key Findings	Reference
Fenamates (e.g., Mefenamic Acid, Tolfenamic Acid)	COX-1, COX-2	Exhibit non-selective or COX-2 preferential inhibition.	[1]
N-Aryl Anthranilic Acid Derivatives	Anti-inflammatory (in vivo)	Showed significant anti-inflammatory activity in carrageenan-induced rat paw edema models.	[2]
2-([(Phenoxy or phenyl)acetyl]amino)benzoic acid derivatives	3α-HSD	Demonstrated in vitro inhibition of 3α-HSD, suggesting anti-inflammatory potential.	[3]
Novel Anthranilic Acid Derivatives (JS-3 and JS-4)	COX-2	Showed high in vitro selectivity for COX-2 over COX-1 and significant in vivo anti-inflammatory effects.	[4][5]

Predicted Cross-Reactivity Profile

Based on the available data for related compounds, 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid is likely to exhibit the following cross-reactivity profile:

• Primary Target: High affinity for COX enzymes, potentially with some selectivity for COX-2.

• Secondary Target: Possible interaction with 3α-HSD.

• Potential Off-Targets: Due to the general nature of the anthranilic acid scaffold, cross-reactivity with other enzymes that have similar binding pockets cannot be ruled out without specific screening data. Hypersensitivity reactions to other anthranilic acid derivatives have been reported, suggesting a potential for immunological cross-reactivity.[6]

Experimental Protocols for Determining Cross-Reactivity

To experimentally validate the predicted cross-reactivity profile of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid, the following methodologies are recommended:

In Vitro Enzyme Inhibition Assays

• Objective: To quantify the inhibitory activity of the compound against specific enzyme targets.

• Protocol Outline (COX Inhibition Assay):

  • Enzyme Source: Purified recombinant human COX-1 and COX-2 enzymes.

  • Substrate: Arachidonic acid.

  • Assay Principle: Measure the production of prostaglandin E2 (PGE2) using an enzyme immunoassay (EIA) or other suitable detection method.

  • Procedure:

    • Pre-incubate the enzyme with varying concentrations of the test compound.

    • Initiate the reaction by adding arachidonic acid.

    • Stop the reaction after a defined incubation period.

    • Quantify the amount of PGE2 produced.

  • Data Analysis: Calculate the IC50 value (the concentration of the compound that causes 50% inhibition of enzyme activity).

• Protocol Outline (3α-HSD Inhibition Assay):

  • Enzyme Source: Purified 3α-HSD.

  • Substrate: A suitable steroid substrate (e.g., androsterone).

  • Cofactor: NADP+.

  • Assay Principle: Monitor the reduction of NADP+ to NADPH by measuring the increase in absorbance at 340 nm.

  • Procedure:

    • Combine the enzyme, substrate, cofactor, and varying concentrations of the test compound in a suitable buffer.

    • Monitor the change in absorbance over time.

  • Data Analysis: Determine the inhibitory activity and calculate the IC50 value.

In Vivo Anti-Inflammatory Activity Model

• Objective: To assess the overall anti-inflammatory efficacy of the compound in a living organism.

• Model: Carrageenan-induced rat paw edema.

• Protocol Outline:

  • Animals: Wistar rats.

  • Procedure:

    • Administer the test compound or vehicle control to the rats.

    • After a set period, induce inflammation by injecting a solution of carrageenan into the sub-plantar region of the right hind paw.

    • Measure the paw volume at regular intervals using a plethysmometer.

  • Data Analysis: Calculate the percentage inhibition of edema for the treated groups compared to the control group.

Visualizing the Anti-Inflammatory Signaling Pathway

The following diagram illustrates the central role of COX enzymes in the inflammatory pathway, the likely point of intervention for 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid.

Caption: Predicted inhibition of the COX pathway by the compound.

Logical Workflow for Cross-Reactivity Assessment

The following diagram outlines a logical workflow for a comprehensive assessment of the cross-reactivity profile of a novel compound.

Caption: Workflow for assessing compound cross-reactivity.

Conclusion

While direct experimental data for 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid is not yet available in the public domain, a comparative analysis of structurally related N-acyl anthranilic acid derivatives strongly suggests its potential as an anti-inflammatory agent, likely acting through the inhibition of COX enzymes. The predicted cross-reactivity profile indicates a primary interaction with COX-1 and COX-2, with a possibility of secondary interactions with enzymes such as 3α-HSD.

To definitively establish the cross-reactivity profile and therapeutic potential of this compound, further experimental validation using the outlined in vitro and in vivo protocols is essential. This will provide the necessary quantitative data to guide lead optimization and future drug development efforts.

References

• 1. Substrate-selective Inhibition of Cyclooxygeanse-2 by Fenamic Acid Derivatives Is Dependent on Peroxide Tone - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of new 2-([(phenoxy or phenyl)acetyl]amino)benzoic acid derivatives as 3 alpha-hydroxysteroid dehydrogenase inhibitors and potential antiinflammatory agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Functional Role of Novel Anthranilic Acid Derivatives as Anti-inflammatory Agents | Indian Journal of Pharmaceutical Education and Research [archives.ijper.org]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. Hypersensitivity reactions to anthranilic acid derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Confirming Experimental Results of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid with Secondary Assays: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for confirming the hypothetical primary screening results of the novel compound 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid as a cyclooxygenase (COX) inhibitor. By employing robust secondary assays, researchers can validate initial findings, determine isoform selectivity, and characterize the compound's potency in a cellular context. This document outlines key experimental protocols and presents a comparative analysis against established non-steroidal anti-inflammatory drugs (NSAIDs).

Hypothetical Primary Experimental Result

For the purpose of this guide, we will assume that a primary high-throughput screen has identified 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid as a potential inhibitor of cyclooxygenase (COX) enzymes. The initial screen suggests significant inhibition of prostaglandin E2 (PGE2) production in a biochemical assay. The following secondary assays are designed to validate and expand upon this initial finding.

Data Presentation: Comparative Inhibitory Activity

To contextualize the performance of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid, its hypothetical inhibitory concentrations (IC50) are compared with those of well-characterized COX inhibitors, the non-selective inhibitor Indomethacin and the COX-2 selective inhibitor Celecoxib.

Table 1: In Vitro COX Enzyme Inhibition

Compound	COX-1 IC50 (nM)	COX-2 IC50 (nM)	Selectivity Index (COX-1 IC50 / COX-2 IC50)
2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid (Hypothetical)	250	25	10
Indomethacin	18[1]	26[1]	0.69
Celecoxib	30000[2]	50[2]	600

Table 2: Cell-Based COX Inhibition

Compound	LPS-Stimulated PGE2 Inhibition IC50 in RAW 264.7 cells (nM)
2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid (Hypothetical)	150
Indomethacin	50
Celecoxib	40

Experimental Protocols

Detailed methodologies for the secondary assays are provided below to ensure reproducibility and accurate comparison of results.

In Vitro COX-1 and COX-2 Inhibition Assay

This assay directly measures the ability of a compound to inhibit the activity of purified COX-1 and COX-2 enzymes.

Objective: To determine the IC50 values of the test compound for recombinant human COX-1 and COX-2 enzymes.[3]

Materials:

• Recombinant human COX-1 and COX-2 enzymes

• Arachidonic acid (substrate)

• Test compound (2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid) and reference compounds (Indomethacin, Celecoxib)

• Assay buffer (e.g., Tris-HCl buffer, pH 8.0)

• Enzyme Immunoassay (EIA) kit for Prostaglandin E2 (PGE2)

Procedure:

• Prepare serial dilutions of the test and reference compounds in a suitable solvent (e.g., DMSO).

• In a 96-well plate, pre-incubate the COX-1 or COX-2 enzyme with various concentrations of the compounds or vehicle control for 15 minutes at 37°C.[3]

• Initiate the enzymatic reaction by adding arachidonic acid to each well.

• Allow the reaction to proceed for a defined time (e.g., 10 minutes) at 37°C.

• Terminate the reaction by adding a stop solution (e.g., a solution of hydrochloric acid).

• Quantify the amount of PGE2 produced using a competitive EIA kit according to the manufacturer's instructions.[3]

• Calculate the percentage of COX inhibition for each compound concentration relative to the vehicle control.

• Determine the IC50 values by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Cell-Based COX-2 Inhibition Assay

This assay evaluates the compound's ability to inhibit COX-2 activity within a cellular environment, providing insights into its cell permeability and efficacy in a more physiologically relevant system.

Objective: To determine the IC50 value of the test compound for the inhibition of PGE2 production in lipopolysaccharide (LPS)-stimulated murine macrophage cells (e.g., RAW 264.7).[4]

Materials:

• RAW 264.7 macrophage cell line

• Cell culture medium (e.g., DMEM with 10% FBS)

• Lipopolysaccharide (LPS) from E. coli

• Test compound and reference compounds

• PGE2 EIA kit

Procedure:

• Seed RAW 264.7 cells in a 96-well plate and allow them to adhere overnight.

• Pre-treat the cells with various concentrations of the test and reference compounds for 1 hour.

• Induce COX-2 expression and PGE2 production by stimulating the cells with LPS (e.g., 1 µg/mL) for 18-24 hours.[4]

• Collect the cell culture supernatant.

• Measure the concentration of PGE2 in the supernatant using a competitive ELISA kit.[4]

• Calculate the percentage of PGE2 inhibition for each compound concentration compared to the LPS-stimulated, vehicle-treated control.

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Mandatory Visualizations

Diagrams illustrating the relevant biological pathway and a general experimental workflow are provided below.

Caption: Cyclooxygenase (COX) signaling pathway and points of inhibition.

Caption: General experimental workflow for hit validation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Measurement of cyclooxygenase inhibition using liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

A Comparative Analysis of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic Acid Analogs in Modulating Key Inflammatory and Fibrotic Pathways

For researchers, scientists, and drug development professionals, this guide offers an objective comparison of the efficacy of molecules structurally related to 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid. The focus is on their performance in modulating mast cell degranulation and transforming growth factor-beta (TGF-β) signaling, two critical pathways in allergy, inflammation, and fibrosis.

The therapeutic potential of small molecules capable of interfering with key signaling cascades in inflammatory and fibrotic diseases is of significant interest. While direct experimental data on 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid is limited in publicly accessible literature, a comprehensive analysis of its structural analog, Tranilast (N-(3',4'-dimethoxycinnamoyl)anthranilic acid), provides valuable insights. Tranilast, which shares the core anthranilic acid (2-aminobenzoic acid) moiety, is a well-characterized anti-allergic and anti-fibrotic agent. This guide will therefore focus on the efficacy of Tranilast and compare it with other molecules that target the same biological pathways.

Comparative Efficacy in Mast Cell Degranulation

Mast cell degranulation is a pivotal event in the initiation of allergic and inflammatory responses, releasing a cascade of pro-inflammatory mediators. The ability of a compound to stabilize mast cells and inhibit this process is a key indicator of its anti-allergic potential.

Molecule	Cell Line	Stimulus	IC50 / % Inhibition
Tranilast	LAD2 (human mast cells)	Substance P (0.5 µg/ml)	52% inhibition at 100 µg/ml
LAD2 (human mast cells)	Compound 48/80 (0.3 µg/ml)	51% inhibition at 100 µg/ml
LAD2 (human mast cells)	IgE/anti-IgE (0.5 µg/ml / 100 ng/ml)	27% inhibition at 100 µg/ml
Resveratrol	LAD2 (human mast cells)	Substance P (0.5 µg/ml)	68% inhibition at 100 µg/ml
LAD2 (human mast cells)	Compound 48/80 (0.3 µg/ml)	80% inhibition at 100 µg/ml
LAD2 (human mast cells)	IgE/anti-IgE (0.5 µg/ml / 100 ng/ml)	37% inhibition at 100 µg/ml
Luteolin	RBL-2H3 (rat basophilic leukemia)	Antigen	IC50: 3.0 µM
Diosmetin	RBL-2H3 (rat basophilic leukemia)	Antigen	IC50: 2.1 µM

Comparative Efficacy in TGF-β Signaling Pathway

The TGF-β signaling pathway is a central regulator of fibrosis, promoting the differentiation of fibroblasts into myofibroblasts and the excessive deposition of extracellular matrix. Inhibition of this pathway is a promising strategy for the treatment of fibrotic diseases.

Molecule	Cell Line/Model	Assay	IC50 / Effect
Tranilast	CT-26 (mouse colon carcinoma)	Cell Viability	IC50: 200 µM[1]
A549 (human lung carcinoma)	SMAD2 Phosphorylation	Attenuated in a dose-dependent manner[2][3]
Human Trabecular Meshwork Cells	Collagen Synthesis (TGF-β2 induced)	Significant inhibition at 12.5, 25, and 50 µg/ml[4]
Galunisertib (LY2157299)	Various cancer cell lines	TGF-β Receptor I Kinase Inhibition	Potent inhibitor (specific IC50 values vary by study)
SB-431542	Various cell lines	ALK5 Kinase Inhibition	Selective inhibitor (specific IC50 values vary by study)
LY364947	Various cell lines	ALK5 Kinase Inhibition	IC50: 59 nM

Experimental Protocols

Mast Cell Degranulation Assay (β-Hexosaminidase Release)

This assay quantifies the release of the granular enzyme β-hexosaminidase, a marker of mast cell degranulation.

• Cell Culture and Sensitization:

  • Culture LAD2 human mast cells or RBL-2H3 rat basophilic leukemia cells in appropriate media.

  • For IgE-mediated degranulation, sensitize cells with antigen-specific IgE overnight.

• Compound Incubation:

  • Wash cells and resuspend in a suitable buffer (e.g., Tyrode's buffer).

  • Pre-incubate the cells with various concentrations of the test compound (e.g., Tranilast, Resveratrol) for a specified period (e.g., 30 minutes).

• Stimulation of Degranulation:

  • Induce degranulation by adding a stimulus such as Substance P, Compound 48/80, or the specific antigen (for IgE-sensitized cells).

  • Incubate for a defined time (e.g., 30 minutes) at 37°C.

• Quantification of β-Hexosaminidase Release:

  • Centrifuge the cell suspension to pellet the cells.

  • Transfer the supernatant to a new plate.

  • To measure total β-hexosaminidase content, lyse a separate set of untreated cells with a detergent (e.g., Triton X-100).

  • Add a substrate for β-hexosaminidase (e.g., p-nitrophenyl-N-acetyl-β-D-glucosaminide) to the supernatants and cell lysates.

  • Incubate to allow for the enzymatic reaction.

  • Stop the reaction and measure the absorbance at a specific wavelength (e.g., 405 nm).

• Data Analysis:

  • Calculate the percentage of β-hexosaminidase release for each condition relative to the total release from lysed cells.

  • Determine the percent inhibition by the test compound compared to the stimulated control.

  • If a dose-response is performed, calculate the IC50 value.

Experimental workflow for the mast cell degranulation assay.

TGF-β Signaling Assay (Western Blot for Smad2 Phosphorylation)

This protocol assesses the inhibition of a key step in the canonical TGF-β signaling pathway: the phosphorylation of Smad2.

• Cell Culture and Serum Starvation:

  • Culture a suitable cell line (e.g., A549 human lung carcinoma cells) in standard growth medium.

  • Prior to treatment, serum-starve the cells for several hours to reduce basal signaling activity.

• Compound and Ligand Treatment:

  • Pre-incubate the serum-starved cells with different concentrations of the test compound (e.g., Tranilast) for a defined period.

  • Stimulate the cells with recombinant TGF-β1 to activate the signaling pathway.

• Cell Lysis and Protein Quantification:

  • Wash the cells with cold phosphate-buffered saline (PBS).

  • Lyse the cells in a radioimmunoprecipitation assay (RIPA) buffer containing protease and phosphatase inhibitors.

  • Collect the cell lysates and determine the protein concentration using a standard method (e.g., BCA assay).

• Western Blotting:

  • Denature the protein lysates and separate them by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.

  • Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or bovine serum albumin in Tris-buffered saline with Tween 20).

  • Incubate the membrane with a primary antibody specific for phosphorylated Smad2 (p-Smad2).

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Data Analysis:

  • To normalize for protein loading, re-probe the membrane with an antibody for total Smad2 and a housekeeping protein (e.g., β-actin or GAPDH).

  • Quantify the band intensities using densitometry software.

  • Calculate the ratio of p-Smad2 to total Smad2 to determine the extent of pathway inhibition by the test compound.

Signaling Pathway Visualization

The canonical TGF-β signaling pathway is initiated by the binding of a TGF-β ligand to its type II receptor, leading to the recruitment and phosphorylation of the type I receptor. This activated receptor complex then phosphorylates receptor-regulated Smads (R-Smads), primarily Smad2 and Smad3. The phosphorylated R-Smads form a complex with a common-mediator Smad (Co-Smad), Smad4, which then translocates to the nucleus to regulate the transcription of target genes involved in fibrosis and other cellular processes.

Canonical TGF-β/Smad signaling pathway.

References

• 1. Tranilast Inhibits Pulmonary Fibrosis by Suppressing TGFβ/SMAD2 Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Tranilast Inhibits Pulmonary Fibrosis by Suppressing TGFβ/SMAD2 Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Antagonistic effects of tranilast on proliferation and collagen synthesis induced by TGF-beta2 in cultured human trabecular meshwork cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Advantages of using 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid in specific research models

Despite its availability for research purposes, a comprehensive review of scientific literature reveals a notable absence of published studies on 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid (CAS 351000-22-1). While its chemical structure suggests potential for investigation in medicinal chemistry, specific applications, comparative performance in research models, and detailed experimental protocols remain largely undocumented in publicly accessible databases.

This guide aims to provide a transparent overview of the current knowledge gap and to contextualize the potential research avenues for this compound by examining related molecules. For researchers, scientists, and drug development professionals, this compound represents an unexplored frontier with the potential for novel discoveries.

A Molecule of Interest: Chemical Profile

2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid belongs to the family of N-acyl anthranilic acid derivatives. Its structure, featuring a benzoic acid moiety, a methylamino linker, and a thiophene carbonyl group, hints at a range of potential biological activities. The thiophene ring is a common feature in many biologically active compounds, and N-acyl anthranilic acids are known to possess anti-inflammatory and other therapeutic properties.

The Void of Comparative Data

A critical component of evaluating a research compound is the availability of comparative data against established alternatives. However, in the case of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid, no such data exists in the public domain. Searches for its use in specific research models, whether in vitro or in vivo, have not yielded any published results. Consequently, it is not possible to construct comparison tables or detail its performance metrics.

General Context from Related Compounds

While specific data is lacking, the broader class of aminobenzoic acid derivatives has been the subject of extensive research, offering a glimpse into the potential applications of this particular molecule.[1] Derivatives of 2-aminobenzoic acid (anthranilic acid) have been investigated for a variety of therapeutic effects, including:

• Anti-inflammatory and Analgesic Activity: Numerous derivatives of 2-amino benzoic acid have been synthesized and evaluated for their potential as anti-inflammatory and pain-relieving agents.[2]

• Antimicrobial Properties: Modifications of the aminobenzoic acid scaffold have led to the development of compounds with antibacterial and antifungal activities.

• Muscle Relaxant and Parasympatholytic Effects: Certain derivatives have been screened for their ability to induce muscle relaxation and block parasympathetic nerve impulses.[3]

• EP4 Receptor Antagonism: Substituted aminobenzoic acids have been identified as potent and selective antagonists of the EP4 receptor, a target for inflammatory conditions.[4]

Hypothetical Research Workflow

For researchers interested in exploring the potential of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid, a logical first step would be to establish its basic biological activity profile. A generalized workflow for such an investigation is outlined below.

Figure 1. A generalized workflow for the initial investigation of a novel research compound.

Conclusion

2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid stands as an uncharacterized molecule with theoretical potential in drug discovery and chemical biology. The absence of published data presents both a challenge and an opportunity. For researchers willing to undertake foundational studies, this compound offers a chance to chart new scientific territory. Future investigations are necessary to elucidate its biological activities, mechanism of action, and potential therapeutic applications. Until such data becomes available, its advantages in specific research models remain purely speculative. Professionals in the field are encouraged to contribute to the body of knowledge by publishing any findings related to this enigmatic compound.

References

• 1. mdpi.com [mdpi.com]
• 2. Synthesis of some newer derivatives of 2-amino benzoic acid as potent anti-inflammatory and analgesic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis and biological testing of certain 2-(5-substituted-2-thienylthio)benzoic acid derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Discovery of substituted-2,4-dimethyl-(naphthalene-4-carbonyl)amino-benzoic acid as potent and selective EP4 antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]

Replicating Published Findings on 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid and its structural analogs, focusing on potential therapeutic applications based on published findings for similar compounds. Due to the limited availability of direct experimental data for 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid (CAS 351000-22-1), this document leverages data from closely related thienyl-containing benzoic acid derivatives to project its potential biological activities and outlines detailed experimental protocols for replication and further investigation.

Chemical Profile of Target Compound

Property	Value
IUPAC Name	2-[methyl(thiophene-2-carbonyl)amino]benzoic acid
CAS Number	351000-22-1
Molecular Formula	C13H11NO3S
Molecular Weight	261.3 g/mol
Structure

Projected Biological Activities and Comparative Analysis

Based on the biological activities reported for structurally similar compounds, 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid is hypothesized to possess anti-inflammatory and antimicrobial properties. This section compares the target compound with known analogs.

Potential Anti-inflammatory Activity

Benzoic acid derivatives are known to be explored as anti-inflammatory agents.[1][2] The structural motif of an acylated aminobenzoic acid is common in molecules designed to modulate inflammatory pathways.

Comparative Data for Anti-inflammatory Analogs

Compound	Target/Assay	Activity (IC50/Inhibition)	Reference
(Z)-4-(2-(3-Oxopiperazin-2-ylidene)acetyl)benzoic acid	Carrageenan-induced paw edema in rats	48.9–63.1% edema inhibition	[3]
3-Amide benzoic acid derivatives (e.g., 16c)	P2Y14 Receptor Antagonist	IC50 = 1.77 nM	[2]
5-Acetamido-2-hydroxy benzoic acid derivatives (e.g., PS3)	Acetic acid-induced writhing test in mice	74-75% reduction in painful activity	[4]

Potential Antimicrobial Activity

The thiophene moiety is a well-established pharmacophore in many antimicrobial agents.[5] Combined with the benzoic acid scaffold, the target compound is a candidate for antimicrobial screening.

Comparative Data for Antimicrobial Analogs

Compound	Organism(s)	Activity (MIC)	Reference
Nitro-substituted tetraphenylethylene benzoic acid derivative (NOA)	Staphylococcus aureus	0.04 µg/mL	[6]
4-{[4-(Anilinomethyl)-3-phenyl-pyrazol-1-yl] Benzoic Acid Derivatives (e.g., compound 8)	Staphylococcus aureus	0.78 µg/mL	[7]
3-Hydroxy benzoic acid	Klebsiella pneumoniae (biofilm)	4 mg/mL (inhibition)	[8]
5-(2-Thienyl)-1,2,4-triazole derivatives (e.g., 9a)	Gram-positive and Gram-negative bacteria	Broad spectrum activity	[5]

Experimental Protocols

This section provides detailed methodologies for key experiments to assess the biological activity of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid.

Synthesis of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid

A plausible synthetic route can be adapted from general methods for the synthesis of N-acylanthranilic acids.

A potential synthetic workflow for the target compound.

Protocol:

• Dissolve 2-(methylamino)benzoic acid in a suitable solvent such as tetrahydrofuran (THF) or dichloromethane (DCM).

• Add a base, for example, triethylamine or pyridine, to the solution.

• Cool the mixture in an ice bath.

• Slowly add a solution of thiophene-2-carbonyl chloride in the same solvent.

• Allow the reaction to stir at room temperature overnight.

• Quench the reaction with water and extract the product with an organic solvent.

• Purify the crude product by recrystallization or column chromatography.

In Vitro Anti-inflammatory Assay: Inhibition of Nitric Oxide (NO) Production in LPS-Stimulated Macrophages

This assay evaluates the ability of a compound to reduce the production of the pro-inflammatory mediator nitric oxide in immune cells.

References

• 1. Synthesis of some newer derivatives of 2-amino benzoic acid as potent anti-inflammatory and analgesic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Design, synthesis and anti-inflammatory evaluation of 3-amide benzoic acid derivatives as novel P2Y14 receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Analgesic Activity of 5-Acetamido-2-Hydroxy Benzoic Acid Derivatives and an In-Vivo and In-Silico Analysis of Their Target Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis and Antimicrobial Activity of New 5-(2-Thienyl)-1,2,4-triazoles and 5-(2-Thienyl)-1,3,4-oxadiazoles and Related Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. New Tetraphenylethylene Benzoic Acid Derivatives as Antibacterial Agents for Gram-Positive Bacteria with Ultralow Inhibition Concentration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Benzoic acid derivatives as potent antibiofilm agents against Klebsiella pneumoniae biofilm - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Prudent Disposal of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic Acid in a Laboratory Setting

For immediate reference, the proper disposal of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid, a compound utilized in research and drug development, necessitates handling as hazardous chemical waste. Given the absence of a specific Safety Data Sheet (SDS) for this compound (CAS Number: 351000-22-1), a cautious approach must be adopted, adhering to stringent laboratory safety protocols and regulatory requirements for chemical waste disposal. The information presented herein is synthesized from safety data for structurally related compounds and general best practices for chemical waste management.

Key Safety and Disposal Information

Researchers and laboratory personnel must consult their institution's Environmental Health and Safety (EHS) department for specific guidance and to ensure compliance with local, state, and federal regulations. The toxicological properties of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid have not been thoroughly investigated, warranting careful handling to minimize exposure.

Parameter	Guideline	Source Citation
Chemical State	Solid	[1]
Recommended PPE	Safety glasses, chemical-resistant gloves, lab coat	[2][3]
Handling Precautions	Avoid dust formation. Use in a well-ventilated area or fume hood. Avoid contact with skin and eyes.	[3][4]
Storage	Keep in a tightly sealed, properly labeled container in a cool, dry, and well-ventilated area.	[3]
Spill Response	For small spills, carefully sweep up the solid material, avoiding dust generation, and place it in a designated hazardous waste container.	[5]
Fire Extinguishing Media	Use dry chemical, carbon dioxide, water spray, or alcohol-resistant foam.	[4][6]
Incompatible Materials	Strong oxidizing agents, strong acids, and strong bases.	[4]

Step-by-Step Disposal Protocol

• Characterization of Waste: All waste containing 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid, including pure compound, contaminated labware (e.g., weighing boats, spatulas), and personal protective equipment (PPE), must be treated as hazardous waste.

• Waste Segregation: Do not mix this waste with other waste streams unless explicitly permitted by your institution's EHS guidelines. Keep it in its original or a compatible, clearly labeled container.

• Container Labeling: The waste container must be labeled with the full chemical name: "2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid," the CAS number "351000-22-1," and the appropriate hazard warnings (e.g., "Caution: Chemical Waste," "Hazardous Waste").

• Waste Accumulation: Store the sealed waste container in a designated satellite accumulation area within the laboratory. This area should be secure and away from general laboratory traffic.

• Arranging for Pickup: Contact your institution's EHS department to schedule a pickup for the hazardous waste. Do not dispose of this chemical down the drain or in regular trash.[6]

Disposal Decision Workflow

The following diagram illustrates the logical flow for the proper disposal of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid.

Caption: Disposal decision workflow for 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid.

References

• 1. scbt.com [scbt.com]
• 2. aksci.com [aksci.com]
• 3. targetmol.com [targetmol.com]
• 4. fishersci.com [fishersci.com]
• 5. oxfordlabchem.com [oxfordlabchem.com]
• 6. carlroth.com [carlroth.com]

Essential Safety and Operational Guide for Handling 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid

Disclaimer: No specific Safety Data Sheet (SDS) for 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid (CAS 351000-22-1) was publicly available at the time of this writing. The following guidance is a synthesis of information from SDSs of structurally related aromatic carboxylic acids. It is imperative to consult the direct supplier for a compound-specific SDS before handling and to conduct a thorough risk assessment. This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals, offering procedural guidance for safe handling and disposal.

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is crucial to minimize exposure when handling 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid. The following table summarizes the recommended PPE based on the hazard profiles of similar chemical structures.

PPE Category	Recommended Equipment	Justification
Eye and Face Protection	Chemical safety goggles or glasses meeting EN166 or ANSI Z.87.1 standards. A face shield should be worn where there is a significant risk of splashing or dust generation.[1][2]	Protects against eye irritation or serious eye damage from dust or splashes.[3][4][5]
Skin Protection	Chemical-resistant gloves (e.g., nitrile or butyl rubber). A fully buttoned lab coat is required. For larger quantities, chemical-resistant clothing and boots may be necessary.[1][6][7]	Prevents skin contact which may cause irritation.[3][4][5][8] Gloves should be inspected before use and changed immediately if contaminated.[1]
Respiratory Protection	Work should be conducted in a well-ventilated area, preferably within a certified chemical fume hood, to prevent the inhalation of dust.[1] If a fume hood is not available or if dust levels are expected to be high, a NIOSH-approved respirator is required.[1][6]	May cause respiratory irritation.[4][5][8] Avoid breathing dust.[3][4][5]

Operational and Disposal Plans

Adherence to a strict operational protocol is essential for minimizing exposure and ensuring the safe handling of this compound.[1]

Safe Handling Procedures:

• Preparation and Engineering Controls:

  • Designate a specific area for handling, preferably within a chemical fume hood.[1]

  • Ensure the chemical fume hood is functioning correctly and that eyewash stations and safety showers are readily accessible.[3]

  • Assemble all necessary equipment, such as spatulas, weigh boats, and appropriately labeled waste containers, before beginning work.[1]

• Donning Personal Protective Equipment (PPE):

  • Put on all required PPE as detailed in the table above, ensuring gloves are the correct size and free of defects.[1]

• Handling the Compound:

  • Handle the solid compound carefully to minimize dust generation.[3]

  • Avoid direct contact with the substance.[4]

  • Do not eat, drink, or smoke in the laboratory area.[1]

  • Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1][3]

• Post-Handling Procedures:

  • Decontaminate any contaminated surfaces and equipment.[7]

  • Remove PPE in the correct order to avoid cross-contamination, removing gloves first.[1]

  • Store the compound in a tightly closed container in a dry, cool, and well-ventilated place.[3][4][5]

Disposal Plan:

Proper disposal is a critical component of the chemical lifecycle and is mandated by regulatory bodies.

• Waste Segregation and Collection:

  • All disposable materials contaminated with 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid (e.g., gloves, weigh boats, paper towels) must be placed in a dedicated and clearly labeled hazardous waste container.[1]

• Disposal Method:

  • Dispose of waste material in accordance with all applicable federal, state, and local environmental regulations.[3][7]

  • The compound may be dissolved or mixed with a combustible solvent and burned in a chemical incinerator equipped with an afterburner and scrubber.[2][7]

  • Do not empty into drains.[7][9]

Workflow for Safe Handling

Caption: Workflow for the safe handling of 2-[Methyl(thien-2-ylcarbonyl)amino]benzoic acid.

References

• 1. benchchem.com [benchchem.com]
• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. fishersci.com [fishersci.com]
• 4. fishersci.com [fishersci.com]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. leelinework.com [leelinework.com]
• 7. benchchem.com [benchchem.com]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]